Carisoprodol-D7

• CAS: 1218911-16-0

Core Science & Biosynthesis

An In-Depth Technical Guide to Carisoprodol-D7: Structure, Properties, and Application in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Carisoprodol-D7, a deuterated analog of the skeletal muscle relaxant Carisoprodol. Authored from the perspective of a Senior Application Scientist, this document delves into the fundamental physicochemical properties of Carisoprodol-D7, its critical role as an internal standard in analytical methodologies, and a detailed protocol for its application in quantitative analysis. The information herein is supported by authoritative sources to ensure scientific integrity and practical utility for professionals in research, clinical toxicology, and forensic analysis.

Introduction to Carisoprodol and the Significance of Deuterated Analogs

Carisoprodol, marketed under brand names such as Soma, is a centrally acting skeletal muscle relaxant used to alleviate discomfort from acute, painful musculoskeletal conditions.[1] Its mechanism of action is not fully elucidated but is believed to be related to its sedative properties, which may involve the modulation of GABAA receptor function in the central nervous system.[2] Carisoprodol is metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C19, to its active metabolite, meprobamate, which also possesses sedative and anxiolytic properties.[3][4]

In the realm of analytical chemistry, particularly in pharmacokinetic, toxicological, and forensic studies, the accurate quantification of drugs and their metabolites is paramount. Isotope dilution mass spectrometry (ID-MS) is the gold standard for such quantitative analyses, and the use of stable isotope-labeled internal standards is a cornerstone of this technique. Carisoprodol-D7, a deuterated form of Carisoprodol, serves this crucial role. The incorporation of seven deuterium atoms into the molecule results in a compound that is chemically identical to Carisoprodol but has a higher mass. This mass difference allows it to be distinguished from the unlabeled analyte by a mass spectrometer, while its similar chemical behavior ensures that it experiences comparable extraction efficiency, ionization response, and chromatographic retention to the analyte of interest. This co-elution and similar behavior correct for variations in sample preparation and instrument response, leading to highly accurate and precise quantification.[5][6]

Physicochemical Properties of Carisoprodol-D7

A thorough understanding of the physicochemical properties of an analytical standard is essential for its proper handling, storage, and application.

Chemical Structure and Nomenclature

Carisoprodol-D7 is structurally analogous to Carisoprodol, with seven hydrogen atoms replaced by deuterium atoms on the propyl group.[7][8]

Chemical Name: N-(1-methylethyl)-carbamic acid, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl-3,3,4,4,5,5,5-d7 ester[7][8]

2D Chemical Structure:

Caption: 2D structure of Carisoprodol-D7.

Molecular Formula and Molecular Weight

The key physicochemical data for Carisoprodol-D7 are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₇D₇N₂O₄	[7][8][9][10][11]
Molecular Weight	267.37 g/mol (also reported as 267.38 or 267.4)	[7][9][10][11][12][13]
CAS Number	1218911-70-6	[7][8][9][14]
Appearance	Typically supplied as a solution in a solvent like methanol	[8][13]

Application of Carisoprodol-D7 in Quantitative Analysis by LC-MS/MS

Carisoprodol-D7 is predominantly used as an internal standard for the quantification of Carisoprodol in biological matrices such as blood, plasma, urine, and oral fluid.[15][16][17] The following protocol outlines a general workflow for the analysis of Carisoprodol using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Carisoprodol-D7 as the internal standard.

Experimental Protocol: Quantification of Carisoprodol in Human Plasma

Objective: To accurately determine the concentration of Carisoprodol in human plasma samples using a validated LC-MS/MS method.

Materials:

• Human plasma samples

• Carisoprodol analytical standard

• Carisoprodol-D7 internal standard solution (e.g., 100 µg/mL in methanol)[13]

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Solid-phase extraction (SPE) cartridges or protein precipitation plates

• LC-MS/MS system (e.g., Agilent 1200 Series HPLC coupled to a 6410 Triple Quadrupole MS)[16]

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of Carisoprodol in methanol.

  • Perform serial dilutions of the Carisoprodol stock solution with drug-free plasma to create a calibration curve (e.g., 1-500 ng/mL).

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, calibrator, or QC, add 20 µL of the Carisoprodol-D7 internal standard working solution (concentration to be optimized, e.g., 100 ng/mL).

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: Zorbax Eclipse XDB-C18 Rapid (or equivalent)[16]

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: Optimized to separate Carisoprodol from matrix components (a typical starting point could be 95% A, ramp to 95% B over 5 minutes).

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)[16]

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Carisoprodol: Precursor ion m/z 261.2 → Product ion m/z 176.1 (for quantification) and 261.2 → 158.1 (for qualification)[16]

      • Carisoprodol-D7: Precursor ion m/z 268.2 → Product ion m/z 183.2[16][18]

    • Optimize instrument parameters such as fragmentor voltage and collision energy for each transition to maximize signal intensity.

• Data Analysis:

  • Integrate the peak areas for both Carisoprodol and Carisoprodol-D7 MRM transitions.

  • Calculate the peak area ratio of Carisoprodol to Carisoprodol-D7.

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibrators using a linear regression model.

  • Determine the concentration of Carisoprodol in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for the quantification of Carisoprodol using Carisoprodol-D7.

Caption: LC-MS/MS workflow for Carisoprodol quantification.

Conclusion

Carisoprodol-D7 is an indispensable tool for researchers and scientists engaged in the quantitative analysis of Carisoprodol. Its stable isotope-labeled nature provides the foundation for highly accurate and precise measurements, which are critical for reliable pharmacokinetic modeling, clinical monitoring, and forensic investigations. The detailed understanding of its chemical structure, molecular weight, and proper application in validated analytical methods, such as the LC-MS/MS protocol described, ensures the generation of trustworthy and defensible data. As a Senior Application Scientist, I strongly advocate for the use of deuterated internal standards like Carisoprodol-D7 to uphold the highest standards of scientific integrity in quantitative drug analysis.

References

• Lipomed. Carisoprodol-D7 [Product Information]. Available from: [Link]

• Axios Research. Carisoprodol-d7 [Product Information]. Available from: [Link]

• Pharmaffiliates. Carisoprodol-d7 [Product Information]. Available from: [Link]

• Phoenix Police Department Crime Laboratory. TOX-SOP-42 Protocol for the Analysis of Carisoprodol. 2019. Available from: [Link]

• Crouch DJ, Rollins DE. Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. Journal of Analytical Toxicology. 2007;31(7):393-399. Available from: [Link]

• Cerilliant Corporation. Carisoprodol-D7 [Product Information]. Available from: [Link]

• Moore C, Rana S, Coulter C. Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology. 2011;35(8):522-526. Available from: [Link]

• Martin KO. Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Meprobamate, and Naproxen Using Liquid Chromatography-Tandem Mass Spectrometry. [Master's Thesis]. Virginia Commonwealth University; 2025. Available from: [Link]

• PharmaCompass. Carisoprodol [Drug Information]. Available from: [Link]

• Jenkins AJ, O'Neal GC, Stout PR, et al. Evaluating the Relationship Between Carisoprodol Concentrations and Meprobamate Formation and Inter-Subject and Intra-Subject Variability in Urinary Excretion Data of Pain Patients. Journal of Analytical Toxicology. 2012;36(4):253-260. Available from: [Link]

• Pharmaffiliates. Carisoprodol-d7 CAS No: 1218911-70-6 [Product Information]. Available from: [Link]

• Kumar A, et al. Synthesis and Characterization of Potential Impurity of Muscle Relaxant Drug Carisoprodol. ResearchGate. 2017. Available from: [Link]

• Nebinhanı M, et al. Carisoprodol Single and Multiple Dose PK-PD. Part II: Pharmacodynamics Evaluation Method for Central Muscle Relaxants. Double-Blind Placebo-Controlled Clinical Trial in Healthy Volunteers. Pharmaceuticals. 2022;15(2):253. Available from: [Link]

• Wang Y, et al. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. Journal of Mass Spectrometry. 2010;45(1):92-100. Available from: [Link]

• Wikipedia. Carisoprodol. Available from: [Link]

• World Health Organization. Pre-review report: Carisoprodol. 2023. Available from: [Link]

• Nebinhanı M, et al. Single and Multiple Dose PK–PD Characterization for Carisoprodol. Part I: Pharmacokinetics, Metabolites, and 2C19 Phenotype Influence. Double-Blind, Placebo-Controlled Clinical Trial in Healthy Volunteers. Pharmaceuticals. 2022;15(2):206. Available from: [Link]

• Al-Ghamdi S, et al. The effects of carisoprodol on endochondral ossification: A review of the literature and implications for bone health. Journal of Musculoskeletal Disorders and Treatment. 2023;9(1):1-5. Available from: [Link]

Sources

• 1. Carisoprodol - Wikipedia [en.wikipedia.org]
• 2. Carisoprodol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. cdn.who.int [cdn.who.int]
• 4. Single and Multiple Dose PK–PD Characterization for Carisoprodol. Part I: Pharmacokinetics, Metabolites, and 2C19 Phenotype Influence. Double-Blind, Placebo-Controlled Clinical Trial in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Carisoprodol-d7 | CAS 1218911-70-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 10. Carisoprodol-d7 | Axios Research [axios-research.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. Lipomed | Analytical Reference Standards. Carisoprodol-D7 [shop2.lipomed-shop.com]
• 13. Carisoprodol-D7 100ug/mL methanol, ampule 1mL, certified reference material, Cerilliant 1218911-16-0 [sigmaaldrich.com]
• 14. pharmaffiliates.com [pharmaffiliates.com]
• 15. crimelab.phoenix.gov [crimelab.phoenix.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. "Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr" by Kate O. Martin [scholarscompass.vcu.edu]
• 18. academic.oup.com [academic.oup.com]

Optimizing Carisoprodol Quantitation: A Technical Guide to Deuterated Standards (D7) vs. Native Analogs

Executive Summary In the high-throughput environment of forensic toxicology and clinical drug monitoring, the quantitation of Carisoprodol (Soma) presents specific challenges due to its rapid metabolism into Meprobamate and susceptibility to matrix-induced ion suppression. This guide analyzes the critical role of stable isotope-labeled internal standards (SIL-IS), specifically Carisoprodol-D7 , versus non-deuterated or analog standards.[1] It provides a validated LC-MS/MS workflow designed to mitigate matrix effects and ensure regulatory compliance (FDA/ISO 17025).

Part 1: The Chemistry & Mechanism

The Metabolic Landscape

Carisoprodol is a centrally acting skeletal muscle relaxant.[2][3][4][5][6][7][8] Its pharmacokinetic profile is defined by rapid hepatic metabolism via CYP2C19 to form Meprobamate, a controlled substance with its own abuse potential.[6][8]

• Carisoprodol (Parent): Lipophilic, elutes later in reversed-phase chromatography.[1]

• Meprobamate (Metabolite): More polar, elutes earlier.[1]

The analytical challenge lies in the fact that patient samples often contain high concentrations of Meprobamate and low concentrations of Carisoprodol. Without a co-eluting internal standard, ion suppression from the biological matrix (phospholipids) can selectively dampen the Carisoprodol signal, leading to false negatives or under-quantitation.

The Deuterium Advantage (Kinetic Isotope Effect)

Carisoprodol-D7 (Propyl-D7) is the gold standard because it possesses nearly identical physicochemical properties to the target analyte but is mass-resolved by +7 Da.[1]

• Co-elution: Unlike structural analogs (e.g., Meprobamate-D3 used for Carisoprodol), Carisoprodol-D7 co-elutes perfectly with Carisoprodol.[1]

• Matrix Compensation: Because they elute simultaneously, the D7 standard experiences the exact same ionization suppression or enhancement as the analyte. The ratio of Analyte/IS remains constant, correcting the quantitative result.

Figure 1: Metabolic pathway of Carisoprodol.[1][6] The primary transition to Meprobamate alters polarity, necessitating distinct internal standards for each analyte if co-elution is required.

Part 2: Comparative Performance: D7 vs. Non-Deuterated Standards

The choice of internal standard dictates the robustness of the assay. The table below contrasts Carisoprodol-D7 against alternative approaches.

Feature	Carisoprodol-D7 (Recommended)	Meprobamate-D3 (Analog IS)	External Standard (No IS)
Retention Time	Identical to Carisoprodol	Shifts significantly (~0.5 - 1.0 min earlier)	N/A
Matrix Effect Correction	Excellent. Corrects for suppression at the specific RT.[1]	Poor. Elutes in a different suppression zone.[1]	None. Highly susceptible to errors.[1]
Linearity (r²)	> 0.999 consistently	0.98 - 0.99 (Drifts during long runs)	Variable
Cost	High	Moderate	Low
Regulatory Status	Preferred for Forensic/Clinical (ISO 17025)	Acceptable but less robust	Not recommended for bioanalysis

Critical Insight: Using Meprobamate-D3 to quantitate Carisoprodol is a common error.[1] While chemically similar, the retention time difference means Meprobamate-D3 might elute in a "clean" region of the chromatogram while Carisoprodol elutes amidst phospholipid interference, rendering the correction factor invalid.

Part 3: Validated Experimental Protocol (LC-MS/MS)

This protocol utilizes Liquid-Liquid Extraction (LLE) to minimize matrix effects, paired with a C18 column separation.[1]

Materials

• Analyte: Carisoprodol (1 mg/mL in Methanol).[1]

• Internal Standard: Carisoprodol-D7 (100 µg/mL in Methanol).[1] Note: Ensure the label is on the propyl chain to prevent loss during fragmentation.

• Matrix: Drug-free human plasma or urine.[1]

Sample Preparation (LLE)

• Aliquot: Transfer 200 µL of plasma/urine to a glass tube.

• Spike: Add 20 µL of Internal Standard Working Solution (500 ng/mL Carisoprodol-D7).

• Buffer: Add 200 µL of 0.1 M Carbonate Buffer (pH 9.0) to alkalize (improves extraction efficiency of carbamates).[1]

• Extract: Add 1.5 mL of Methyl Tert-Butyl Ether (MTBE). Vortex for 5 minutes.

• Centrifuge: 3500 rpm for 5 minutes.

• Evaporate: Transfer the supernatant (organic layer) to a clean tube and evaporate to dryness under Nitrogen at 40°C.

• Reconstitute: Dissolve residue in 200 µL of Mobile Phase A/B (50:50).

LC-MS/MS Conditions

• Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).[1]

• Column: Biphenyl or C18 (e.g., Kinetex 2.6 µm C18, 50 x 2.1 mm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water (or 10mM Ammonium Formate).[1]

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0.0 min: 10% B[1]

  • 0.5 min: 10% B

  • 3.0 min: 95% B[1]

  • 4.0 min: 95% B[1]

  • 4.1 min: 10% B (Re-equilibration)

MRM Transitions (Mass Spectrometry)

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Role	Collision Energy (eV)
Carisoprodol	261.2 [M+H]+	176.1	Quantifier	15
261.2	55.1	Qualifier	30
Carisoprodol-D7	268.2 [M+H]+	183.1	IS Quantifier	15
Meprobamate	219.2 [M+H]+	158.1	Quantifier	12

Note: The transition 261.2 -> 176.1 corresponds to the loss of the carbamate side chain. The D7 standard (propyl-labeled) retains the deuterium on the core fragment, shifting the product ion to 183.1.[1]

Part 4: Analytical Workflow Diagram

Figure 2: Step-by-step LC-MS/MS workflow ensuring isotopic equilibration before extraction.

Part 5: Troubleshooting & Best Practices

• Cross-Talk (Isotopic Contribution):

  • Issue: High concentrations of Carisoprodol-D7 may contain traces of D0 (unlabeled) due to impure synthesis, artificially inflating the analyte signal.[1]

  • Solution: Verify the "Isotopic Purity" of your standard (aim for >99% D7). Run a "Blank + IS" sample to ensure no signal appears in the Carisoprodol transition window.

• H/D Exchange:

  • Issue: Deuterium on exchangeable sites (like -NH or -OH) can swap with Hydrogen in the mobile phase.[1]

  • Solution: Use Propyl-D7 or Isopropyl-D7 standards where deuterium is bonded to Carbon (non-exchangeable), rather than Nitrogen-labeled standards.[1]

• Carryover:

  • Carisoprodol is lipophilic ("sticky").[1] Use a needle wash containing 50% Isopropanol / 50% Acetonitrile to prevent ghost peaks in subsequent runs.

References

• World Health Organization (WHO). (2024). Critical Review Report on Carisoprodol. Expert Committee on Drug Dependence.[1] Link

• National Institutes of Health (NIH) - PubChem. (2025).[1] Carisoprodol (CID 2576) Chemical Structure and Properties.[1]Link[1]

• Cayman Chemical. (2024).[1] Carisoprodol-d7 (propyl-d7) Certified Reference Material Datasheet.[1]Link[1]

• Journal of Analytical Toxicology. (2012). Determination of Carisoprodol and Meprobamate in Oral Fluid.[9][10]Link[1]

• Asian Journal of Pharmaceutical Analysis. (2015). Development and Validation of Bioanalytical Method for the Estimation of Carisoprodol in Human Plasma using LC-MS/MS.Link[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Carisoprodol | C12H24N2O4 | CID 2576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Formation of meprobamate from carisoprodol is catalysed by CYP2C19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 5. Lipomed | Analytical Reference Standards. Carisoprodol-D7 [shop2.lipomed-shop.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Carisoprodol? [synapse.patsnap.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Determination of carisoprodol and meprobamate in oral fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Carisoprodol-D7 (Propyl-d7) Isotope Labeling & Bioanalytical Application

Executive Summary

This technical guide details the structural design, synthetic logic, and bioanalytical application of Carisoprodol-d7 (propyl-d7) . Unlike isotopologues labeled at the N-isopropyl position, the propyl-d7 variant places the deuterium tag on the metabolically stable 2-methyl-2-propyl-1,3-propanediol backbone. This strategic positioning ensures the internal standard (IS) retains its mass shift even if the labile carbamate moieties undergo degradation, providing superior quantitation accuracy in forensic toxicology and pharmacokinetic (PK) assays.

Structural Anatomy & Isotopic Design

The Molecule

Carisoprodol (N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate) is a centrally acting skeletal muscle relaxant.[1][2][3][4] Its pharmacological activity and abuse potential necessitate rigorous quantification in biological matrices.

The Labeling Position: Propyl-d7

The specific isotopologue discussed here is labeled on the n-propyl side chain attached to the central quaternary carbon.

• Chemical Name: N-(1-methylethyl)-carbamic acid, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl-3,3,4,4,5,5,5-d7 ester.[5][6]

• Molecular Formula:

  [5][6][7]

• Exact Mass: ~267.38 Da (vs. ~260.33 Da native).

Rational Design: Why Propyl-d7?

The choice of the propyl chain over the N-isopropyl group is governed by metabolic stability and fragmentation physics:

• Metabolic Robustness: Carisoprodol is extensively metabolized by CYP2C19 via N-dealkylation to form Meprobamate. If the label were on the N-isopropyl group, the resulting metabolite would be unlabeled. With the label on the propyl chain, the core skeleton retains the deuterium tag.

• Fragment Retention: In MS/MS, the primary transition involves the loss of the carbamate functionality. The propyl chain remains attached to the charged fragment, preserving the +7 Da shift for specific detection.

Synthetic Pathway (The "How")

The synthesis of Carisoprodol-d7 requires building the deuterated core scaffold before assembling the carbamate arms. The critical step is the introduction of the hepta-deuterated propyl chain.

Synthesis Workflow

• Alkylation: Diethyl methylmalonate is alkylated with 1-bromopropane-d7 (

  ) to form the deuterated diester.

• Reduction: The diester is reduced (typically using Lithium Aluminum Hydride, LiAlH4) to yield 2-methyl-2-(propyl-d7)-1,3-propanediol .

• Carbamoylation (Step A): Reaction with phosgene and isopropylamine introduces the N-isopropyl carbamate.

• Carbamoylation (Step B): Reaction with urethane (or sodium cyanate) completes the dicarbamate structure.

Figure 1: Synthetic route highlighting the introduction of the D7 label via bromopropane-d7 alkylation.

Metabolic Stability & Bioanalytical Implications[3]

Understanding the fate of the internal standard in vivo (or in-source) is critical for assay validity.

The CYP2C19 Pathway

Carisoprodol undergoes N-dealkylation to form Meprobamate.

• Native Pathway: Carisoprodol (260)

  Meprobamate (218).

• IS Pathway: Carisoprodol-d7 (267)

  Meprobamate-d7 (225).

Critical Consideration: Because the propyl-d7 label is on the core, the IS metabolizes into a labeled version of the drug's primary metabolite. If your assay quantifies both Carisoprodol and Meprobamate, you must ensure that the Meprobamate-d7 formed from the IS degradation does not interfere with the specific IS used for Meprobamate (often Meprobamate-d3 or d7).

Figure 2: Metabolic fate of the Propyl-d7 label. Note that the metabolite retains the isotope tag.

Analytical Protocol: LC-MS/MS

This section outlines a self-validating LC-MS/MS workflow. The transitions selected rely on the stability of the propyl-d7 chain during fragmentation.

Mass Transitions (MRM)

The primary fragmentation pathway involves the loss of the carbamate/isopropyl moieties, leaving the substituted propanediol core.

Analyte	Precursor Ion ( )	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (eV)	Rationale
Carisoprodol	261.2	176.1	55.1	~15	Loss of carbamate side chains.
Carisoprodol-d7	268.2	183.1	55.1	~15	+7 Da shift maintained in fragment.

Note: The shift from 176 to 183 confirms the label is on the propyl chain, not the lost carbamate group.

Sample Preparation Protocol

To minimize matrix effects and prevent in-source degradation, a Liquid-Liquid Extraction (LLE) or Supported Liquid Extraction (SLE) is recommended over protein precipitation.

• Aliquoting: Transfer 100

  L of plasma/blood to a clean tube.

• IS Addition: Add 10

  L of Carisoprodol-d7 working solution (1,000 ng/mL). Vortex.

• Buffer: Add 100

  L Carbonate Buffer (pH 9) to ensure the analyte is in the non-ionized state (pKa ~10-11 for carbamates).

• Extraction: Add 1 mL Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

• Agitation: Mechanical shake for 10 mins. Centrifuge at 4000 rpm for 5 mins.

• Evaporation: Transfer supernatant to a new tube; evaporate to dryness under

  at 40°C.

• Reconstitution: Reconstitute in 100

  L Mobile Phase (50:50 Water:MeOH + 0.1% Formic Acid).

Figure 3: Optimized bioanalytical workflow for Carisoprodol quantification.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2576, Carisoprodol. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2010). SOMA (carisoprodol) Tablets Prescribing Information. Retrieved from [Link]

• Agilent Technologies. (2007). Fast LC/MS/MS Analytical Method for the Analysis of 125 Various Drugs. Retrieved from [Link]

• World Health Organization (WHO). (2023). Critical Review Report: Carisoprodol. Retrieved from [Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. cdn.who.int [cdn.who.int]
• 4. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Carisoprodol-d7 | Axios Research [axios-research.com]

An In-depth Technical Guide to the Stability of Carisoprodol-D7 in Methanol Solution

Abstract

This technical guide provides a comprehensive framework for evaluating the stability of Carisoprodol-D7 in methanol solutions. As a deuterated internal standard, the stability of Carisoprodol-D7 is paramount for the accuracy and reliability of quantitative bioanalytical methods. This document delves into the underlying chemical principles of potential degradation, outlines a robust, self-validating experimental protocol for stability assessment, and provides a detailed analytical methodology using High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS). It is intended for researchers, analytical scientists, and drug development professionals who rely on precise and accurate quantification of carisoprodol in research and regulated environments.

Introduction: The Critical Role of Internal Standard Stability

Carisoprodol is a centrally acting skeletal muscle relaxant that is metabolized to meprobamate, a compound with sedative properties.[1][2] In quantitative analysis, particularly in pharmacokinetic and toxicokinetic studies, a stable-isotope labeled internal standard (SIL-IS) like Carisoprodol-D7 is indispensable.[1][3][4] Its purpose is to mimic the analyte of interest through extraction and analysis, correcting for variability in sample preparation and instrument response. This entire paradigm rests on a critical assumption: the concentration of the internal standard must remain constant from the moment it is prepared to the moment it is analyzed.

Any degradation of Carisoprodol-D7 in its stock or working solutions, typically prepared in methanol, would lead to an inaccurate response ratio relative to the analyte, directly compromising the integrity of the quantitative data.[5][6] Therefore, a thorough understanding and validation of its stability in the chosen solvent is not merely a procedural step but a foundational requirement for data reliability, as mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA).[7][8] This guide provides the scientific rationale and a field-proven methodology to rigorously assess and ensure the stability of Carisoprodol-D7 in methanol solutions.

Mechanistic Insights: Potential Degradation Pathways

Understanding the potential chemical vulnerabilities of Carisoprodol-D7 is essential for designing a meaningful stability study. The Carisoprodol molecule contains two carbamate ester functional groups, which are the primary sites for potential degradation.[9]

2.1 Hydrolysis

The most probable degradation pathway for carbamates is hydrolysis.[10][11] This reaction involves the cleavage of the ester bond by water. While the primary solvent is methanol, trace amounts of water can be present in the solvent or introduced from the atmosphere. This reaction can be catalyzed by both acids and bases.[12][13]

• Mechanism: In neutral or alkaline conditions, hydrolysis of a primary carbamate can proceed through a BAC2 mechanism or an E1cB-like mechanism.[11] The BAC2 mechanism involves nucleophilic attack of a water molecule or hydroxide ion on the carbonyl carbon. Stress studies on carisoprodol have shown degradation under both acidic and basic conditions, confirming its susceptibility to hydrolysis.[14][15]

• Implication: The stability protocol must account for temperature, as higher temperatures accelerate reaction kinetics. Furthermore, the pH of any aqueous component used in dilutions must be controlled and documented.

2.2 Methanol Quality and Potential for Solvolysis

While methanol is a relatively stable solvent, its quality is a critical variable.

• Methanol Contamination: The FDA has issued specific guidance on testing pharmaceutical-grade alcohols for methanol contamination, highlighting that contaminants can exist.[16][17][18] While this guidance is primarily about methanol in ethanol, the underlying principle of solvent purity is crucial. Impurities could potentially catalyze degradation.

• Transesterification: In theory, methanol could act as a nucleophile and react with the carbamate groups in a transesterification reaction. However, this process is generally slow under neutral conditions without a catalyst. The stability study itself would serve to confirm or refute this as a significant degradation pathway under the tested conditions.

Experimental Design for a Robust Stability Study

A self-validating stability study must be meticulously planned to mimic real-world laboratory conditions while including rigorous controls. The protocol outlined below is designed to assess short-term (bench-top) and long-term stability, as recommended by bioanalytical method validation guidelines.[7][8][19]

Workflow for Carisoprodol-D7 Stability Assessment

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 8. fda.gov [fda.gov]
• 9. cdnisotopes.com [cdnisotopes.com]
• 10. Hydrolysis Mechanism of Carbamate Methomyl by a Novel Esterase PestE: A QM/MM Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. web.viu.ca [web.viu.ca]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. scispace.com [scispace.com]
• 14. sphinxsai.com [sphinxsai.com]
• 15. chemisgroup.us [chemisgroup.us]
• 16. FDA Guidance for Industry: Policy for Testing of Alcohol (Ethanol) and Isopropyl Alcohol for Methanol - ECA Academy [gmp-compliance.org]
• 17. fda.gov [fda.gov]
• 18. FDA Issues New Guidance for Methanol Testing in Pharmaceutical Alcohols [lachmanconsultants.com]
• 19. Stability Assessments in Bioanalytical Method Validation [celegence.com]

Navigating the Regulatory Maze: A Technical Guide to the DEA-Exempt Status of Carisoprodol-D7 for Research Applications

This guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the regulatory status of Carisoprodol-D7, a deuterated analog of the Schedule IV controlled substance, Carisoprodol. We will explore the rationale behind its common exemption from Drug Enforcement Administration (DEA) regulations when used in a research context, clarifying the legal framework and providing practical guidance for laboratory compliance and application.

Foundational Understanding: Carisoprodol and the Need for a Deuterated Analog

Carisoprodol is a centrally acting skeletal muscle relaxant used to treat musculoskeletal pain.[1] Due to its potential for abuse and dependence, the DEA has classified Carisoprodol as a Schedule IV substance under the Controlled Substances Act (CSA).[2][3][4][5][6] This classification imposes strict regulatory requirements on any individual or institution that handles the compound, including registration, stringent security protocols, and meticulous record-keeping.[7][8]

In the realm of bioanalytical research, particularly in pharmacokinetic and toxicological studies, the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and precise quantification with methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[9] This is where Carisoprodol-D7 becomes an indispensable tool.

Carisoprodol-D7 is a synthetic version of Carisoprodol where seven hydrogen atoms have been replaced with their heavier isotope, deuterium.[10][11] This isotopic substitution renders the molecule chemically identical to Carisoprodol in its behavior during sample extraction and chromatographic separation, yet distinguishable by its higher mass in a mass spectrometer. This distinction is critical, as it allows Carisoprodol-D7 to serve as an ideal internal standard to correct for variations in sample processing and instrument response when measuring the concentration of unlabeled Carisoprodol in biological matrices.[9]

Property	Carisoprodol	Carisoprodol-D7
DEA Schedule	Schedule IV	Typically Exempt for Research
Molecular Formula	C₁₂H₂₄N₂O₄	C₁₂H₁₇D₇N₂O₄
Molecular Weight	~260.33 g/mol [10]	~267.37 g/mol [11][12]
Primary Use	Skeletal Muscle Relaxant[1]	Internal Standard for a variety of analytical testing methods[13][14]

The Core of Exemption: Understanding 21 CFR 1308.23

The critical question for researchers is how a derivative of a Schedule IV drug can be obtained and used without the full burden of DEA registration and oversight. The answer lies in the Code of Federal Regulations, specifically 21 CFR § 1308.23 , which allows for the exemption of certain chemical preparations.

The DEA Administrator may exempt a chemical preparation or mixture containing a controlled substance from certain parts of the CSA if it meets specific criteria.[2][4][5][15] For a non-narcotic substance like Carisoprodol, the key conditions for exemption are:

• Intended Use: The preparation must be intended for "laboratory, industrial, educational, or special research purposes" and not for general administration to a human being or animal.[2][15]

• Low Abuse Potential: The preparation must be "packaged in such a form or concentration that the packaged quantity does not present any significant potential for abuse."[2][15]

This regulation is the cornerstone of the DEA-exempt status for Carisoprodol-D7. Manufacturers of analytical standards apply to the DEA for this exemption for specific product formulations.[5][15]

How Carisoprodol-D7 Research Preparations Qualify for Exemption

The causality behind the exemption stems from how Carisoprodol-D7 is prepared and packaged for its intended scientific use. Commercial suppliers typically provide Carisoprodol-D7 as a dilute solution , often at concentrations of 100 µg/mL or 1 mg/mL, dissolved in a non-potable solvent like methanol or acetonitrile.[6]

This formulation systematically dismantles any potential for abuse:

• Low Concentration: The concentration is optimized for analytical sensitivity, not pharmacological effect. For instance, a typical internal standard working solution might be in the nanogram per milliliter (ng/mL) range.[16] To achieve a therapeutic dose of Carisoprodol (typically 250-350 mg), one would need to ingest an impractically large and likely toxic volume of the solvent.

• Denaturing Agent (Solvent): The solvent itself acts as a denaturing agent. Methanol is toxic and not intended for human consumption, making any attempt to abuse the preparation by ingestion inherently dangerous and unlikely.

• Small Quantities: These preparations are sold in very small volumes, such as 1 mL ampoules, which contain a total mass of the controlled substance analog far below a typical dose.

This combination of low concentration, a toxic solvent, and small overall quantity ensures the preparation "does not present any significant potential for abuse," thereby satisfying the core requirement of 21 CFR § 1308.23.

Caption: Regulatory pathway for Carisoprodol-D7 DEA exemption.

Practical Implications for the Research Laboratory

While an exempt preparation of Carisoprodol-D7 frees a researcher from the most burdensome DEA requirements, it does not eliminate the need for sound laboratory practice. According to 21 CFR § 1308.24 , a person who handles an exempt chemical preparation after its manufacture is not required to be registered with the DEA, and the preparation is not subject to the stringent security and record-keeping requirements of fully controlled substances.[2][3][4]

Specifically, for an end-user in a research lab:

• No DEA Registration Required: You do not need a DEA registration to purchase or possess a DEA-exempt chemical preparation.[17]

• No DEA Form 222: The official order form for Schedule I and II substances is not required.

• Reduced Record-Keeping: The specific, federally mandated logs for controlled substances are not required for the exempt preparation itself.[2]

• Standard Storage: The material does not need to be stored in a steel safe or vault as required for scheduled drugs.

However, it is a critical error to interpret this as a complete absence of documentation requirements. Institutional policies, accreditation standards (e.g., ISO 17025), and good laboratory practice (GLP) demand a robust system for tracking all chemical reagents.

Requirement	Fully Controlled Substance (Schedule IV)	DEA-Exempt Carisoprodol-D7 Preparation
DEA Registration	Required for the Principal Investigator.	Not required for end-user.[2]
Storage	Securely locked, substantially constructed cabinet or safe.	Standard laboratory chemical storage.
Record-Keeping	Mandatory, detailed DEA logs for receipt, use, and disposal. Biennial inventory required.[1][14][18]	No federally mandated DEA logs.[2][11] However, institutional/GLP-compliant inventory and usage logs are best practice.
Disposal	Must use a DEA-registered reverse distributor or follow specific DEA procedures for destruction.	Can typically be disposed of as chemical waste through the institution's Environmental Health & Safety office, following local regulations for the solvent.

Best Practice for Exempt Preparations: Even with the DEA exemption, researchers should maintain a clear and accurate record of the material. This includes:

• Inventory Log: Document the receipt of the material, including supplier, catalog number, lot number, date, and quantity.

• Usage Log: Record each use of the standard, noting the date, the amount used, the purpose (e.g., "Preparation of calibration curve for Study XYZ"), and the initials of the user.

• Disposal Record: Note the date and method of disposal of the empty container or any expired material.

This documentation ensures traceability, supports data integrity, and demonstrates responsible chemical management.

Experimental Protocol: Use of Carisoprodol-D7 as an Internal Standard

The following is a representative workflow for the quantification of Carisoprodol in a biological matrix (e.g., plasma) using Carisoprodol-D7 as an internal standard via LC-MS/MS.

Step 1: Preparation of Stock and Working Solutions

• Internal Standard (IS) Stock: Obtain a commercially prepared, DEA-exempt certified reference solution of Carisoprodol-D7, typically at 100 µg/mL in methanol.

• IS Working Solution: Dilute the IS stock solution with methanol or another appropriate solvent to a working concentration. A typical working concentration might be 2,500 ng/mL.[16] This solution will be used to spike all samples, calibrators, and quality controls.

• Analyte Stock & Working Solutions: Prepare separate stock and working solutions for the non-deuterated Carisoprodol standard to create a calibration curve.

Step 2: Sample Preparation (Protein Precipitation)

• Pipette 100 µL of the plasma sample, calibrator, or quality control into a microcentrifuge tube.

• Add a precise volume (e.g., 20 µL) of the Carisoprodol-D7 internal standard working solution to each tube and vortex briefly.[16]

• Add 300 µL of cold acetonitrile (protein precipitation agent) to each tube.

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at >10,000 x g for 5 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume (e.g., 100 µL) of the mobile phase.

Step 3: LC-MS/MS Analysis

• Inject the reconstituted sample onto an appropriate LC column (e.g., C18).

• Perform chromatographic separation using a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Detect the analytes using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Carisoprodol Transition: Monitor a specific precursor-to-product ion transition (e.g., m/z 261 → 144).

  • Carisoprodol-D7 Transition: Monitor the corresponding mass-shifted transition for the internal standard (e.g., m/z 268 → 151).

Step 4: Data Analysis

• Integrate the peak areas for both the Carisoprodol and Carisoprodol-D7 MRM transitions.

• Calculate the Peak Area Ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the Peak Area Ratio versus the known concentration of the calibrators.

• Determine the concentration of Carisoprodol in the unknown samples by interpolating their Peak Area Ratios from the calibration curve.

Caption: Typical bioanalytical workflow using Carisoprodol-D7.

Conclusion

The DEA-exempt status of Carisoprodol-D7 for research is a critical regulatory provision that enables high-quality bioanalytical science. This exemption is not arbitrary; it is grounded in the specific formulation of these research-grade materials, which are intentionally prepared in low concentrations and small volumes with denaturing solvents to eliminate any potential for abuse. While this status significantly reduces the regulatory burden on researchers, it does not absolve them of the responsibility to maintain meticulous laboratory records for all chemical reagents. By understanding the causality behind the exemption and adhering to best practices for chemical inventory and management, researchers can confidently and compliantly utilize Carisoprodol-D7 as a powerful tool in drug development and analysis.

References

• U.S. Drug Enforcement Administration. 21 CFR § 1308.23 - Exemption of certain chemical preparations; application. [Link]

• Federal Register. Exempt Chemical Preparations Under the Controlled Substances Act. [Link]

• Ohio Pharmacists Association. Carisoprodol (Soma®), a Schedule IV Controlled Substance. [Link]

• FDA Law Blog. DEA Federally Controls Carisoprodol as a Schedule IV Substance, Establishes Regulatory Timeline. [Link]

• Connecticut Medical Assistance Program. Schedule Change for Carisoprodol. [Link]

• Ohio State University Enterprise for Research, Innovation and Knowledge. Controlled Substances. [Link]

• Moore, C., DePriest, A., & Stout, P. (2011). Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology, 35(8), 528–532. [Link]

• University of Maine Office of Research Compliance. Recordkeeping of Controlled Substances. [Link]

• Pharmaffiliates. Carisoprodol-d7. [Link]

• Wolters Kluwer. The critical role of effective record-keeping for DEA compliance. [Link]

• Wikipedia. Carisoprodol. [Link]

• Emory University. Record-Keeping Requirements: Inventories. [Link]

• Recovered.org. Is Carisoprodol (Soma) a Controlled Substance?. [Link]

• PubMed. Carisoprodol legal status and patterns of abuse. [Link]

• World Health Organization. Pre-review report: Carisoprodol. [Link]

• Springer Nature Experiments. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). [Link]

• U.S. Drug Enforcement Administration. Carisoprodol. [Link]

• University of Montana. Use of Controlled Substances in Research. [Link]

• West Virginia University Environmental Health & Safety. Use of Controlled Substances in Research and Scholarly Activities Program. [Link]

• The Journal of Applied Laboratory Medicine. Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards. [Link]

• University of Wisconsin–Madison Environment, Health & Safety. DEA Substances. [Link]

• U.S. Drug Enforcement Administration. Researcher's Manual. [Link]

• U.S. Drug Enforcement Administration. 21 CFR Part 1308 - SCHEDULES OF CONTROLLED SUBSTANCES. [Link]

• U.S. Drug Enforcement Administration. Diversion Control Division. [Link]

Sources

• 1. easyrxcycle.com [easyrxcycle.com]
• 2. 21 CFR § 1308.24 - Exempt chemical preparations. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 3. govinfo.gov [govinfo.gov]
• 4. govinfo.gov [govinfo.gov]
• 5. Federal Register :: Exempt Chemical Preparations Under the Controlled Substances Act [federalregister.gov]
• 6. crimelab.phoenix.gov [crimelab.phoenix.gov]
• 7. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 8. Recordkeeping and Inventory – USC Environmental Health & Safety [ehs.usc.edu]
• 9. eCFR :: 21 CFR Part 1308 - Exempt Chemical Preparations [ecfr.gov]
• 10. rgw.arizona.edu [rgw.arizona.edu]
• 11. swgdrug.org [swgdrug.org]
• 12. wolterskluwer.com [wolterskluwer.com]
• 13. GovInfo [govinfo.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Controlled Substances | Enterprise for Research, Innovation and Knowledge at Ohio State [research.osu.edu]
• 16. Recordkeeping of Controlled Substances - Office of Research Compliance - University of Maine [umaine.edu]
• 17. rcra.emory.edu [rcra.emory.edu]
• 18. unthealth.edu [unthealth.edu]

Technical Whitepaper: Isotope-Labeled Pharmacokinetics of Carisoprodol-D7

Executive Summary

This technical guide details the metabolic trajectory of Carisoprodol-D7 (N-isopropyl-2-methyl-2-(propyl-d7)-1,3-propanediol dicarbamate) as it undergoes N-dealkylation to form Meprobamate-D7 . This conversion is critical for researchers utilizing stable isotope dilution assays (SIDA) to quantify these analytes in biological matrices.

The fidelity of this pathway relies on the specific positioning of the deuterium label on the propyl backbone rather than the cleavable isopropyl group. This guide provides the mechanistic basis, analytical protocols (LC-MS/MS), and pharmacogenetic considerations (CYP2C19 polymorphisms) necessary for high-precision forensic and clinical toxicology.

Chemical Basis & Isotope Retention Logic

To successfully use Carisoprodol-D7 as a precursor or internal standard that tracks through to Meprobamate-D7, the isotope labeling must be structurally resistant to metabolic cleavage.

• Carisoprodol Structure: Contains two distinct alkyl chains: an N-isopropyl group and a 2-methyl-2-propyl backbone.

• The Metabolic Event: The primary metabolic clearance pathway is the removal of the N-isopropyl group.

• The "D7" Strategy: The deuterium label is synthesized onto the propyl chain (C3D7) of the 2-methyl-2-propyl backbone.

  • If the label were on the isopropyl group: It would be lost as deuterated acetone/isopropylamine, leaving unlabeled Meprobamate.

  • With the label on the propyl backbone: The C3D7 moiety remains intact, yielding Meprobamate-D7.

Molecular Transition Data

Compound	Chemical Formula	Monoisotopic Mass (Da)	Label Position
Carisoprodol-D7	C H D N O	~267.35	Propyl backbone (Retained)
Meprobamate-D7	C H D N O	~225.29	Propyl backbone (Retained)

The Metabolic Mechanism: CYP2C19-Mediated N-Dealkylation

The conversion is catalyzed almost exclusively by the hepatic enzyme CYP2C19 . The reaction involves the hydroxylation of the N-isopropyl group, which becomes unstable and cleaves, releasing acetone and the active metabolite, Meprobamate.

Pathway Visualization

The following diagram illustrates the specific flow of the deuterated backbone through the enzymatic process.

Figure 1: The CYP2C19-mediated N-dealkylation pathway showing the retention of the D7 label (green node) despite the cleavage of the isopropyl group.

Analytical Methodology: LC-MS/MS Protocol

For researchers developing quantitative assays, the following protocol ensures separation of the D7 isotopologues from native analytes. This method utilizes Multiple Reaction Monitoring (MRM) in positive Electrospray Ionization (ESI+) mode.

Sample Preparation (Protein Precipitation)

Rationale: Simple precipitation is preferred over SPE for high-throughput environments unless matrix suppression is severe.

• Aliquot: Transfer 100 µL of biological matrix (Plasma/Serum) to a centrifuge tube.

• IS Addition: Add 10 µL of Internal Standard working solution (Carisoprodol-D7 / Meprobamate-D7 at 1 µg/mL).

• Precipitation: Add 300 µL of ice-cold Acetonitrile (MeCN) containing 0.1% Formic Acid.

• Agitation: Vortex vigorously for 30 seconds.

• Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer: Inject 5 µL of the supernatant directly into the LC-MS/MS.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 50 mm, 2.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Flow Rate: 0.4 mL/min.[1]

• Gradient:

  • 0.0 min: 10% B

  • 3.5 min: 90% B

  • 4.0 min: 90% B

  • 4.1 min: 10% B (Re-equilibration)

Mass Spectrometry Parameters (MRM)

The following transitions track the specific D7 mass shift (+7 Da). Note that the fragment ions also retain the +7 shift, confirming the stability of the labeled propyl backbone during fragmentation.

Analyte	Precursor Ion ( )	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (eV)
Carisoprodol (Native)	261.2	176.1	97.0	15 / 25
Carisoprodol-D7	268.2	183.1	104.0	15 / 25
Meprobamate (Native)	219.1	158.1	97.0	12 / 20
Meprobamate-D7	226.1	165.1	104.0	12 / 20

Pharmacogenetic Implications (CYP2C19)

The conversion rate of Carisoprodol to Meprobamate is a direct phenotypic marker of CYP2C19 activity. When using Carisoprodol-D7 in metabolic stability assays, the resulting [Carisoprodol-D7] / [Meprobamate-D7] ratio will vary significantly based on the donor genotype.

Genotype-Phenotype Correlation

• Poor Metabolizers (PM): Genotypes 2/2, 2/3.

  • Result: High Carisoprodol retention, negligible Meprobamate formation. Risk of toxicity (drowsiness, coma) from parent drug accumulation.

• Extensive Metabolizers (EM): Genotype 1/1.

  • Result: Balanced conversion. Normal therapeutic window.[2]

• Ultrarapid Metabolizers (UM): Genotype 17/17.

  • Result: Rapid depletion of Carisoprodol, spike in Meprobamate.[3] Risk of respiratory depression due to high Meprobamate (barbiturate-like) levels.

Pharmacogenetic Workflow

Figure 2: Impact of CYP2C19 genetic variants on the metabolic ratio of Carisoprodol/Meprobamate.

References

• Bramness, J. G., et al. (2005).[2][4] "The CYP2C19 genotype and the use of oral contraceptives influence the pharmacokinetics of carisoprodol in healthy human subjects."[4] European Journal of Clinical Pharmacology.

• Dalpe, S., et al. (2012). "Determination of Carisoprodol and Meprobamate in Oral Fluid." Journal of Analytical Toxicology.

• Faucette, S. R., et al. (2001). "Relative contribution of cytochrome P450 2C19 to the metabolism of carisoprodol to meprobamate in human liver microsomes." Toxicological Sciences.

• Cerilliant Corporation. (n.d.). "Meprobamate-D7 Certified Reference Material Datasheet." (Confirming propyl-D7 structure).

• Oiestad, E. L., et al. (2012). "Evaluating the Relationship Between Carisoprodol Concentrations and Meprobamate Formation." Journal of Analytical Toxicology.

Sources

• 1. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]
• 2. Carisoprodol Therapy and CYP2C19 Genotype - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

The Analytical Standard: A Technical Guide to the Physical Properties of Carisoprodol-D7

Introduction: The Imperative for Stable Isotope-Labeled Standards in Quantitative Analysis

In the landscape of modern pharmaceutical analysis and drug development, the precision and accuracy of quantitative assays are paramount. The use of stable isotope-labeled internal standards has become the gold standard, particularly in mass spectrometry-based bioanalytical methods. These standards, which are chemically identical to the analyte of interest but have a greater molecular weight due to the incorporation of heavy isotopes, are indispensable for correcting variations in sample preparation, instrument response, and matrix effects.[1] Carisoprodol-D7, a deuterated analog of the skeletal muscle relaxant Carisoprodol, serves as a critical internal standard for the accurate quantification of Carisoprodol in various biological matrices.[2][3] This technical guide provides an in-depth exploration of the physical and chemical properties of Carisoprodol-D7, offering essential knowledge for researchers, scientists, and drug development professionals.

Physicochemical Properties of Carisoprodol-D7

Carisoprodol-D7 is a synthetic, isotopically labeled form of Carisoprodol where seven hydrogen atoms have been replaced by deuterium. This substitution results in a molecule with a higher molecular weight, allowing for its differentiation from the unlabeled drug in mass spectrometric analyses.[4]

Chemical Structure and Nomenclature

• IUPAC Name: [2-(carbamoyloxymethyl)-2-methylpentyl] N-propan-2-ylcarbamate-d7

• CAS Number: 1218911-70-6[4]

• Chemical Formula: C₁₂H₁₇D₇N₂O₄[3]

• Molecular Weight: 267.37 g/mol [4]

The deuteration in Carisoprodol-D7 is typically on the isopropyl group, a common site for metabolic oxidation. This strategic placement of deuterium atoms can enhance the metabolic stability of the molecule, a phenomenon known as the "kinetic isotope effect." While this effect is more pronounced in deuterated drugs designed for therapeutic use, it underscores the chemical principles behind the design of stable isotope-labeled standards.

Tabulated Physical Properties

The following table summarizes the key physical properties of Carisoprodol-D7. It is important to note that while some data is available for the deuterated form, much of the detailed physical property information is derived from its non-deuterated counterpart, Carisoprodol, and should be considered as a close approximation.

Property	Value	Source(s)
Appearance	White to off-white crystalline powder	[5]
Molecular Formula	C₁₂H₁₇D₇N₂O₄	[3]
Molecular Weight	267.37 g/mol	[4]
Melting Point	92 ± 3 °C	[2]
Boiling Point	Data not available for Carisoprodol-D7. For Carisoprodol: 160-170 °C at 2 Torr.	[6]
Solubility	Water: Very slightly soluble. Ethanol, Chloroform, Acetone: Freely soluble.	[6]

The Role of Carisoprodol-D7 in Analytical Methodologies

The primary application of Carisoprodol-D7 is as an internal standard in quantitative analytical methods, most notably in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).[7] Its utility stems from its ability to mimic the behavior of the unlabeled analyte, Carisoprodol, throughout the analytical process, from extraction to detection.

Logical Framework for the Utility of a Deuterated Internal Standard

The following diagram illustrates the logical framework behind the use of a deuterated internal standard like Carisoprodol-D7 to ensure the integrity of quantitative bioanalysis.

Caption: Logical workflow demonstrating the use of Carisoprodol-D7 in a typical bioanalytical assay.

Experimental Protocols for Characterization

The characterization of a reference material like Carisoprodol-D7 is crucial to confirm its identity, purity, and suitability for its intended use. The following are representative protocols for the key analytical techniques used.

Mass Spectrometry (MS) for Identity Confirmation and Isotopic Purity

Rationale: Mass spectrometry is the definitive technique for confirming the molecular weight of Carisoprodol-D7 and assessing its isotopic enrichment. The mass difference between Carisoprodol-D7 and any residual non-deuterated Carisoprodol is readily observed.

Step-by-Step Protocol (LC-MS/MS):

• Sample Preparation: Prepare a dilute solution of Carisoprodol-D7 in a suitable solvent, such as methanol or acetonitrile, at a concentration of approximately 1 µg/mL.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size) is typically used.

  • Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is common.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally preferred.

  • Scan Mode: A full scan from m/z 100 to 400 is performed to identify the protonated molecular ion [M+H]⁺ of Carisoprodol-D7 (expected at m/z 268.4) and Carisoprodol (m/z 261.3).

  • Fragmentation (MS/MS): Product ion scans of the respective parent ions are performed to confirm their structures. For Carisoprodol-D7, a characteristic fragment ion is observed at m/z 183.2.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Rationale: NMR spectroscopy provides detailed information about the chemical structure of Carisoprodol-D7, confirming the positions of the deuterium atoms and the overall molecular framework.

Step-by-Step Protocol (¹H NMR):

• Sample Preparation: Dissolve approximately 5-10 mg of Carisoprodol-D7 in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrument Parameters:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended.

  • Experiment: A standard ¹H NMR experiment is performed.

• Data Analysis: The resulting spectrum will show signals corresponding to the non-deuterated protons in the molecule. The absence or significant reduction of signals corresponding to the isopropyl group protons confirms successful deuteration.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

Rationale: FTIR spectroscopy is used to identify the functional groups present in the Carisoprodol-D7 molecule, providing a characteristic "fingerprint" that can be compared to a reference standard of Carisoprodol.

Step-by-Step Protocol (Attenuated Total Reflectance - ATR):

• Sample Preparation: A small amount of the solid Carisoprodol-D7 powder is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: The spectrum is analyzed for characteristic absorption bands corresponding to the functional groups in Carisoprodol, such as N-H stretching, C=O stretching (from the carbamate groups), and C-H stretching vibrations. The spectrum is expected to be very similar to that of non-deuterated Carisoprodol, with minor shifts in vibrational frequencies due to the heavier deuterium atoms.[10]

Visualization of the Analytical Workflow

The following diagram provides a visual representation of the key steps in a typical quantitative analysis of Carisoprodol using Carisoprodol-D7 as an internal standard.

Caption: A schematic of the analytical workflow for Carisoprodol quantification.

Conclusion: The Indispensable Role of Carisoprodol-D7 in Bioanalysis

Carisoprodol-D7 is a meticulously designed and characterized reference material that is fundamental to the reliable quantification of Carisoprodol in complex biological matrices. Its physical and chemical properties are nearly identical to its non-deuterated counterpart, ensuring it behaves similarly during sample processing and analysis, while its mass difference allows for precise differentiation by mass spectrometry. This technical guide has provided a comprehensive overview of the core physical properties of Carisoprodol-D7 and the experimental protocols for its characterization. For researchers and scientists in the fields of drug metabolism, pharmacokinetics, and forensic toxicology, a thorough understanding of these properties is essential for the development and validation of robust and accurate analytical methods.

References

• Cerilliant. Carisoprodol-D7. [Link]

• The Royal Society of Chemistry. 1H NMR (400 MHz, DMSO-d6) δ 1.39 -... [Link]

• Validation of a New Homogeneous Immunoassay for the Detection of Carisoprodol in Urine. Journal of Analytical Toxicology. [Link]

• Lipomed. Analytical Reference Standards. Carisoprodol-D7. [Link]

• Determination of Carisoprodol and Meprobamate in Oral Fluid. Oxford Academic. [Link]

• Martin, K. O. (2025). Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Meprobamate, and Naproxen Using Liquid Chromatography-Tandem Mass Spectrometry. [Link]

• Rajasree RS, Shyni Bernard, and Rani Sebastian. Development of a new HPTLC Method for the Estimation of Carisoprodol and its Standardization by Comparison with A Reported HPLC Method. Research Journal of Pharmaceutical, Biological and Chemical Sciences. [Link]

• Axios Research. Carisoprodol-d7. [Link]

• SpectraBase. Carisoprodol. [Link]

• Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. ResearchGate. [Link]

• International Journal of Pharmacy and Analytical Research (IJPAR). [Link]

• ResearchGate. 1 H-and 13 C-NMR chemical shifts for compound 7. [Link]

• Synthesis and Characterization of Potential Impurity of Muscle Relaxant Drug Carisoprodol. [Link]

• Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. SciSpace. [Link]

• World Health Organization. Critical Review Report on Carisoprodol. [Link]

• SWGDrug. CARISOPRODOL. [Link]

• Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. [Link]

• Microgram Journal. January - December 2004. [Link]

• Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. ResearchGate. [Link]

• PubChem. Carisoprodol. [Link]

• Ravi et al., IJPSR, 2015; Vol. 6(7): 2936-2943. [Link]

• FTIR assay method for UV inactive drug carisoprodol and identification of degradants by RP-HPLC and ESI-MS. PubMed. [Link]

• DEVELOPMENT AND EVALUATION OF CARISOPRODOL TABLETS WITH IMPROVED DISSOLUTION EFFICIENCY USING SOLID DISPERSION TECHNIQUE. [Link]

• Single and Multiple Dose PK–PD Characterization for Carisoprodol. Part I: Pharmacokinetics, Metabolites, and 2C19 Phenotype Influence. Double-Blind, Placebo-Controlled Clinical Trial in Healthy Volunteers. PMC. [Link]

• World Health Organization. Pre-review report: Carisoprodol. [Link]

Sources

• 1. "Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr" by Kate O. Martin [scholarscompass.vcu.edu]
• 2. Lipomed | Analytical Reference Standards. Carisoprodol-D7 [shop2.lipomed-shop.com]
• 3. Carisoprodol-d7 | Axios Research [axios-research.com]
• 4. Carisoprodol-d7 | CAS 1218911-70-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. Carisoprodol | C12H24N2O4 | CID 2576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.who.int [cdn.who.int]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. ijpar.com [ijpar.com]

Navigating the Labyrinth of Solubility: A Technical Guide to Carisoprodol-D7 in Organic Solvents and Water

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of Carisoprodol-D7, a deuterated isotopologue of the skeletal muscle relaxant Carisoprodol. Intended for researchers, scientists, and professionals in drug development, this document delves into the comparative solubility of Carisoprodol-D7 in a range of common organic solvents versus its aqueous solubility. We will explore the physicochemical principles governing its dissolution, the subtle yet potentially significant impact of deuterium substitution on these properties, and present robust, validated methodologies for empirical solubility determination. This guide aims to be an essential resource, blending theoretical understanding with practical, field-proven insights to support formulation development, analytical method design, and pharmacokinetic studies involving Carisoprodol-D7.

Introduction: The Significance of Solubility in Pharmaceutical Sciences

Solubility is a critical physicochemical parameter that profoundly influences a drug's lifecycle, from its initial formulation to its ultimate bioavailability and therapeutic efficacy. For deuterated compounds such as Carisoprodol-D7, which are often synthesized as internal standards for pharmacokinetic studies or as novel therapeutic agents with potentially altered metabolic profiles, a thorough understanding of their solubility is paramount.[][2] The choice of solvent is a pivotal decision in various stages of pharmaceutical development, including drug synthesis, purification, formulation, and in vitro/in vivo testing.

Carisoprodol, a centrally acting skeletal muscle relaxant, is characterized as being very slightly soluble in water but freely soluble in several organic solvents like ethanol, chloroform, and acetone.[3][4] Its deuterated analogue, Carisoprodol-D7, is chemically identical except for the substitution of seven hydrogen atoms with deuterium.[5][6] This isotopic substitution, while seemingly minor, can subtly influence intermolecular interactions and, consequently, the solubility profile of the molecule.[7][8][9][10]

This guide will systematically explore the solubility of Carisoprodol-D7, providing both quantitative data and the theoretical underpinnings of its behavior in different solvent systems.

Physicochemical Properties of Carisoprodol and Carisoprodol-D7

A foundational understanding of the molecular properties of both Carisoprodol and its deuterated form is essential for interpreting their solubility behavior.

Property	Carisoprodol	Carisoprodol-D7	Reference(s)
Molecular Formula	C₁₂H₂₄N₂O₄	C₁₂H₁₇D₇N₂O₄	[4],[5]
Molecular Weight	260.33 g/mol	267.37 g/mol	[4],
Appearance	White, crystalline powder	White, crystalline powder	[4],[11]
LogP	~2.1	Not explicitly stated, but expected to be very similar to Carisoprodol	[12][13]

The key difference lies in the molecular weight, a direct consequence of the seven deuterium atoms replacing protium. While properties like LogP (a measure of lipophilicity) are not expected to change significantly with deuteration, the subtle alterations in bond vibrational energies and intermolecular forces can, in some cases, lead to observable differences in physical properties like solubility.[7][14][15]

Comparative Solubility Profile of Carisoprodol-D7

The solubility of a solute is a complex interplay between the intermolecular forces of the solute-solute, solvent-solvent, and solute-solvent. For a substance to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

Aqueous Solubility

Both Carisoprodol and, by extension, Carisoprodol-D7 are classified as having very slight solubility in water.[4][12][13] Quantitative data indicates a solubility of approximately 0.3 mg/mL in water.[16] The molecule possesses both hydrogen bond donor (N-H) and acceptor (C=O, O-C) sites, which allow for some interaction with polar water molecules. However, the presence of a significant nonpolar hydrocarbon backbone (the propyl and isopropyl groups) limits its overall aqueous solubility.

Solubility in Organic Solvents

In contrast to its limited aqueous solubility, Carisoprodol-D7 exhibits high solubility in a range of organic solvents. The following table summarizes the available quantitative and qualitative solubility data for both Carisoprodol and Carisoprodol-D7. It is noteworthy that the available data for Carisoprodol-D7 from a supplier technical data sheet indicates identical solubility values to its non-deuterated counterpart in the tested solvents.[6]

Solvent	Carisoprodol Solubility	Carisoprodol-D7 Solubility	Solvent Polarity (Dielectric Constant)	Key Solvent-Solute Interactions	Reference(s)
Dimethylformamide (DMF)	20 mg/mL	20 mg/mL	36.7	Dipole-dipole, Hydrogen bonding (acceptor)	[12][13],[6]
Dimethyl sulfoxide (DMSO)	10 mg/mL	10 mg/mL	46.7	Dipole-dipole, Hydrogen bonding (acceptor)	[12][13],[6]
Ethanol	20 mg/mL (Freely Soluble)	20 mg/mL	24.5	Hydrogen bonding (donor & acceptor), van der Waals	[3][4][12][13],[6]
Methanol	Freely Soluble	Not explicitly stated, but expected to be high	32.7	Hydrogen bonding (donor & acceptor), van der Waals	[17]
Acetone	Freely Soluble	Freely Soluble	20.7	Dipole-dipole, van der Waals	[3][4]
Chloroform	Freely Soluble	Freely Soluble	4.8	Dipole-dipole, van der Waals	[3][4]
Water	Very Slightly Soluble (~0.3 mg/mL)	Very Slightly Soluble	80.1	Hydrogen bonding, Dipole-dipole	[4][12][13][16]

Note: "Freely Soluble" is a qualitative term from pharmacopeial standards, generally indicating that 1 part of solute dissolves in 1 to 10 parts of solvent.

The high solubility in polar aprotic solvents like DMF and DMSO can be attributed to their ability to act as strong hydrogen bond acceptors, interacting favorably with the N-H groups of Carisoprodol-D7, and their capacity for strong dipole-dipole interactions. Protic solvents like ethanol and methanol are excellent solvents due to their ability to engage in both hydrogen bond donation and acceptance, effectively solvating the polar functionalities of the molecule. The good solubility in less polar solvents like acetone and chloroform highlights the contribution of the nonpolar regions of Carisoprodol-D7 to its overall solubility profile, following the "like dissolves like" principle.

The Impact of Deuteration on Solubility: A Mechanistic Perspective

While the empirical data for Carisoprodol-D7 suggests minimal difference in solubility compared to Carisoprodol, it is scientifically valuable to understand the potential mechanisms through which deuteration can influence this property. The primary mechanism is the kinetic isotope effect (KIE) , which describes the change in the rate of a chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes.[8][9][10]

In the context of solubility, the process of dissolution can be viewed as a series of equilibria involving the breaking and forming of intermolecular bonds. The C-D bond is slightly shorter and stronger than the C-H bond due to the lower zero-point energy of the C-D vibrational state.[7][15] This can lead to subtle differences in:

• Intermolecular Interactions: The altered vibrational modes of deuterated bonds can slightly modify the van der Waals interactions and hydrogen bonding capabilities of the molecule.

• Solvent Structuring: The way a solute molecule organizes solvent molecules around it can be influenced by isotopic substitution, which in turn affects the entropy of dissolution.

While these effects are often small for solubility, they can be more pronounced in other areas, such as metabolic stability, where the breaking of a C-H (or C-D) bond is the rate-limiting step.[][2] For Carisoprodol-D7, the lack of a significant observed difference in solubility suggests that the energetic contributions of these isotopic effects to the overall Gibbs free energy of dissolution are not substantial enough to cause a macroscopically measurable change in solubility in the common solvents tested.

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

To ensure the generation of reliable and reproducible solubility data, a standardized experimental protocol is essential. The shake-flask method is a widely accepted and robust technique for determining equilibrium solubility.[18][19][20][21][22]

Principle

An excess amount of the solid compound (Carisoprodol-D7) is added to a known volume of the solvent. The mixture is then agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium. At equilibrium, the concentration of the dissolved solute in the supernatant is measured, which represents the equilibrium solubility.

Materials and Equipment

• Carisoprodol-D7 (solid)

• Selected organic solvents (e.g., DMF, DMSO, Ethanol, Acetonitrile, etc.) and purified water

• Analytical balance

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)[17][23][24][25][26]

Step-by-Step Methodology

• Preparation:

  • Accurately weigh an excess amount of Carisoprodol-D7 into a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a precise volume of the desired solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples at a constant speed for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to perform a time-to-equilibrium study beforehand by taking samples at various time points until the concentration plateaus.[21]

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant. To avoid disturbing the solid, it is recommended to take the sample from the upper portion of the liquid.

  • Immediately filter the sample through a syringe filter to remove any undissolved particles. Alternatively, the sample can be centrifuged at high speed, and the clear supernatant collected.

• Analysis:

  • Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase of the analytical method) to a concentration within the calibrated range of the analytical instrument.

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of Carisoprodol-D7.[17][23][24][25][26]

• Data Calculation:

  • Calculate the original concentration in the supernatant by accounting for the dilution factor. This value represents the equilibrium solubility of Carisoprodol-D7 in the tested solvent at the specified temperature.

Self-Validating System

The robustness of this protocol is ensured by several key factors:

• Use of Excess Solid: Guarantees that the solution is truly saturated at equilibrium.

• Constant Temperature and Agitation: Ensures consistent and reproducible conditions for reaching equilibrium.

• Filtration/Centrifugation: Prevents undissolved particles from artificially inflating the measured concentration.

• Validated Analytical Method: Provides accurate and precise quantification of the dissolved solute.

• Replicates: Performing the experiment in triplicate for each solvent provides statistical confidence in the results.

Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocol and the key relationships influencing solubility.

Caption: Experimental workflow for determining the equilibrium solubility of Carisoprodol-D7.

Caption: Key factors influencing the solubility of Carisoprodol-D7.

Conclusion

This technical guide has provided a detailed examination of the solubility of Carisoprodol-D7 in comparison to its non-deuterated parent compound. The available evidence indicates that Carisoprodol-D7 is very slightly soluble in water and freely soluble in a variety of organic solvents, including DMF, DMSO, ethanol, acetone, and chloroform. The quantitative solubility values in DMF, DMSO, and ethanol are identical to those reported for Carisoprodol, suggesting that deuteration at the specified positions does not significantly impact its solubility in these common solvents.

The underlying principles of solubility, including the roles of polarity, hydrogen bonding, and the subtle potential effects of isotopic substitution, have been discussed to provide a comprehensive mechanistic understanding. Furthermore, a robust, step-by-step protocol for the experimental determination of equilibrium solubility using the shake-flask method has been presented, ensuring that researchers can generate high-quality, reliable data in their own laboratories.

For professionals in drug development, this guide underscores the importance of empirical solubility testing while providing a solid theoretical framework for understanding the behavior of deuterated compounds. The presented data and methodologies offer a valuable resource for formulation design, analytical method development, and the overall progression of research involving Carisoprodol-D7.

References

• Pre-review report: Carisoprodol - World Health Organization (WHO). (2023). [Link]

• Critical Review Report on Carisoprodol - World Health Organization (WHO). (2024). [Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io. (2024). [Link]

• Carisoprodol - Wikipedia. (n.d.). [Link]

• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility - Pharmaceutical Sciences. (2024). [Link]

• SOMA® - accessdata.fda.gov. (n.d.). [Link]

• Carisoprodol articles and methods - Google P

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS - Regulations.gov. (2018). [Link]

• Annex 4 - World Health Organization (WHO). (n.d.). [Link]

• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline - SciELO. (n.d.). [Link]

• CARISOPRODOL - SWGDrug. (2005). [Link]

• Isotope effects in chemistry. (n.d.). [Link]

• Analytical Method Development and Validation of Carisoprodol in Bulk Drug and Formulation by RP-HPLC Method - jchps. (n.d.). [Link]

• Evaluation of Poorly Soluble Drugs' Dissolution Rate by Laser Scattering in Different Water Isotopologues - MDPI. (2021). [Link]

• Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography - SciSpace. (n.d.). [Link]

• ISSN: 0975-8585 May–June 2018 RJPBCS 9(3) Page No. 358 - Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2018). [Link]

• (PDF) Deuterium as a tool for changing the properties of pharmaceutical substances (Review) - ResearchGate. (n.d.). [Link]

• Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography | Semantic Scholar. (n.d.). [Link]

• The Influence of Deuterium on the Properties of Pharmaceutical Substances (Review) | Syroeshkin | Drug development & registration. (n.d.). [Link]

• Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza. (2025). [Link]

• Material Safety Data Sheet - Carisoprodol MSDS - Amazon S3. (2005). [Link]

• Isotope effects in solution thermodynamics: excess properties in solutions of isotopomers | Chemical Reviews - ACS Publications. (n.d.). [Link]

• Isotope Effects on the Vaporization of Organic Compounds from an Aqueous Solution–Insight from Experiment and Computations - PMC. (n.d.). [Link]

• (PDF) Introduction Interpretation of isotope effects on the solubility of gases - ResearchGate. (n.d.). [Link]

• Equilibrium isotope effects | Isotope Geochemistry Class Notes - Fiveable. (2025). [Link]

• CARISOPRODOL USP - PCCA. (n.d.). [Link]

Sources

• 2. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 3. Carisoprodol - Wikipedia [en.wikipedia.org]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. The Influence of Deuterium on the Properties of Pharmaceutical Substances (Review) | Syroeshkin | Drug development & registration [pharmjournal.ru]
• 11. CARISOPRODOL USP - PCCA [pccarx.com]
• 12. cdn.who.int [cdn.who.int]
• 13. cdn.who.int [cdn.who.int]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Isotope Effects on the Vaporization of Organic Compounds from an Aqueous Solution–Insight from Experiment and Computations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. US7550509B2 - Carisoprodol articles and methods - Google Patents [patents.google.com]
• 17. rjpbcs.com [rjpbcs.com]
• 18. protocols.io [protocols.io]
• 19. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 20. downloads.regulations.gov [downloads.regulations.gov]
• 21. who.int [who.int]
• 22. scielo.br [scielo.br]
• 23. swgdrug.org [swgdrug.org]
• 24. jchps.com [jchps.com]
• 25. scispace.com [scispace.com]
• 26. semanticscholar.org [semanticscholar.org]

Technical Deep Dive: Carisoprodol-D7 vs. Carisoprodol-D3 in Bioanalytical Assays

The following technical guide details the structural, mechanistic, and bioanalytical differences between Carisoprodol-D7 and Carisoprodol-D3.

Executive Summary

In quantitative bioanalysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the selection of a Stable Isotope Labeled (SIL) internal standard is a critical determinant of assay robustness. While both Carisoprodol-D3 and Carisoprodol-D7 serve to compensate for matrix effects and recovery variations, they are not interchangeable.[1]

The Carisoprodol-D7 (propyl-d7) isotopologue is the superior internal standard for high-sensitivity assays due to its ability to shift both the precursor (Q1) and product (Q3) ions, thereby eliminating isotopic interference (cross-talk) from the native analyte. Conversely, Carisoprodol-D3 is susceptible to minor isotopic overlap from the native M+3 envelope and offers a smaller mass shift, though it remains a viable cost-effective alternative for lower-sensitivity applications.

Structural & Isotopic Analysis

To understand the functional difference, we must analyze the specific labeling positions on the Carisoprodol scaffold (N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate).

The Three Variants

• Carisoprodol-D3 (Methyl-d3): The deuterium label is typically placed on the methyl group attached to the central quaternary carbon.[1]

  • Mass Shift: +3 Da.[1]

• Carisoprodol-D7 (Propyl-d7) [Preferred]: The label is placed on the propyl side chain (C3H7 → C3D7).[1]

  • Mass Shift: +7 Da.[1]

• Carisoprodol-D7 (Isopropyl-d7) [The "Trap"]: The label is placed on the isopropyl amine group.[1]

  • Mass Shift: +7 Da.[1]

  • Critical Flaw: As detailed in Section 2, this label is lost during standard fragmentation, leading to a non-specific product ion.

Visualization: Labeling Topology

The following diagram maps the labeling sites to the chemical structure and their fate during fragmentation.

Figure 1: Structural map of Carisoprodol highlighting the retention of Propyl and Methyl groups in the primary fragment, while the Isopropyl group is lost.

Mass Spectrometry Mechanics

The superiority of Propyl-D7 over Isopropyl-D7 and D3 is defined by the fragmentation pathway in Electrospray Ionization (ESI).[1]

Fragmentation Pathway

Upon Collision Induced Dissociation (CID), protonated Carisoprodol (m/z 261.[1][2]2) undergoes a neutral loss of isopropyl isocyanate (mass 85).[1]

• Precursor: [M+H]+ = 261.2[1][2]

• Neutral Loss: Isopropyl Isocyanate (C4H7NO) = 85 Da[1]

• Product Ion: m/z 176.1[1][2][3]

Impact on Internal Standards[2][4][5]

Standard	Label Position	Precursor (Q1)	Neutral Loss	Product Ion (Q3)	Specificity Rating
Native	None	261.2	-85 (Isopropyl)	176.1	N/A
D3	Central Methyl	264.2 (+3)	-85 (Unlabeled)	179.1 (+3)	Moderate
D7 (Propyl)	Propyl Chain	268.2 (+7)	-85 (Unlabeled)	183.1 (+7)	High
D7 (Iso)	Isopropyl Group	268.2 (+7)	-92 (Labeled)	176.1 (+0)	Low

Scientific Insight:

• D7 (Propyl): Both Q1 and Q3 are shifted. This "double shift" ensures that even if a rare interference exists at Q1 (m/z 268), it is statistically unlikely to also fragment to m/z 183.[1]

• D7 (Isopropyl): The label is on the leaving group.[1] The product ion (m/z 176.[1][4]1) is identical to the native analyte.[1] This relies solely on Q1 resolution. If any native Carisoprodol adduct or interference exists at m/z 268, it will appear in the IS channel. Avoid this isotopologue for quantitative work.

Chromatographic Considerations

Deuterium Isotope Effect

Deuterium is slightly more hydrophilic than hydrogen.[1] In Reversed-Phase Chromatography (RPLC), highly deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[1]

• Carisoprodol-D3: Minimal retention time (RT) shift.

• Carisoprodol-D7: May elute 0.05–0.1 minutes earlier than the native peak.[1]

Implication: If the RT shift is significant, the IS may not experience the exact same matrix suppression/enhancement as the analyte at the exact moment of elution. However, for Carisoprodol, this shift is generally negligible on modern C18 or Phenyl-Hexyl columns.

Selection Framework

Use the following decision matrix to select the appropriate standard for your study.

Figure 2: Decision matrix for Internal Standard selection.

Experimental Protocol (LC-MS/MS)

This protocol utilizes Carisoprodol-D7 (Propyl) due to its superior performance characteristics.[1]

A. Materials

• Analyte: Carisoprodol (Cerilliant C-077 or equiv).[1][5][6]

• Internal Standard: Carisoprodol-D7 (Propyl-d7) (Cerilliant C-083 or equiv).[1]

• Matrix: Whole Blood, Plasma, or Urine.

B. Sample Preparation (Protein Precipitation)[1]

• Aliquot 100 µL of biological specimen into a microcentrifuge tube.

• Add 20 µL of Internal Standard Working Solution (1,000 ng/mL Carisoprodol-D7 in MeOH).

• Add 300 µL of ice-cold Acetonitrile (precipitation agent).

• Vortex vigorously for 30 seconds.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer supernatant to an autosampler vial.[1] Optional: Dilute 1:1 with mobile phase A to improve peak shape.

C. LC-MS/MS Parameters[1][2][3][4][7][8][9][10]

Parameter	Setting
Column	Phenyl-Hexyl or C18 (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase A	10 mM Ammonium Formate in Water
Mobile Phase B	Methanol or Acetonitrile
Flow Rate	0.4 - 0.6 mL/min
Ionization	ESI Positive Mode

MRM Transition Table:

Compound	Precursor (m/z)	Product (m/z)	Dwell (ms)	CE (V)
Carisoprodol	261.2	176.1	50	15
Carisoprodol-D7 (Propyl)	268.2	183.1	50	15
Meprobamate (Metabolite)	219.1	158.1	50	15

D. Workflow Diagram

Figure 3: Optimized sample preparation and analysis workflow.[1]

References

• Cerilliant. (n.d.).[1][5] Carisoprodol-D7 Certified Reference Material (C-083). Retrieved from [Link]

• National Institutes of Health (NIH). (2009).[1] Quantitative analysis of carisoprodol and meprobamate in whole blood. PubMed.[1] Retrieved from [Link]

• PubChem. (n.d.).[1] Carisoprodol-d3 Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

Sources

• 1. Carisoprodol | C12H24N2O4 | CID 2576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. forendex.southernforensic.org [forendex.southernforensic.org]
• 5. Carisoprodol-D7 100ug/mL methanol, ampule 1mL, certified reference material, Cerilliant 1218911-16-0 [sigmaaldrich.com]
• 6. Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]

Protocols & Analytical Methods

Carisoprodol-D7 internal standard preparation protocol

Abstract

This protocol defines the rigorous preparation, handling, and validation of Carisoprodol-D7 (Carisoprodol-d7) as a Stable Isotope Labeled Internal Standard (SIL-IS). Designed for clinical and forensic toxicology workflows, this guide addresses the critical challenges of matrix effects, recovery normalization, and isotopic contribution. It moves beyond simple dilution instructions to establish a self-validating system that ensures quantitative accuracy in complex matrices (whole blood, urine, plasma).

Introduction & Scientific Rationale

Carisoprodol (Soma®) is a centrally acting muscle relaxant that metabolizes rapidly into meprobamate.[1] In LC-MS/MS analysis, the use of Carisoprodol-D7 is not merely a regulatory recommendation but a kinetic necessity.

• Ionization Suppression Compensation: Co-eluting phospholipids in blood extracts often suppress electrospray ionization (ESI). Because Carisoprodol-D7 co-elutes perfectly with the native analyte, it experiences the exact same suppression, mathematically canceling out the error during quantitation.

• Extraction Recovery: Whether using Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE), the D7 analog mimics the lipophilicity (LogP ~2.1) of the parent drug, correcting for analyte loss during phase transfer.

Critical Mechanism: The protocol below utilizes a "Gravimetric-Volumetric Hybrid" approach for stock preparation to minimize pipetting errors, followed by a "Equilibration-First" spiking strategy to ensure the IS binds to matrix proteins (albumin) identically to the patient's drug before extraction.

Material Safety & Handling

• Regulatory Status: Carisoprodol is a Schedule IV controlled substance (USA/DEA). All D7 standards must be handled under strict chain-of-custody protocols.

• Solvent Hazards: Methanol (MeOH) is toxic and flammable. Handle in a Class II fume hood.

• Storage: Commercial D7 ampoules must be stored at -20°C . Once opened, transfer to amber silanized glass vials to prevent adsorption and photodegradation.

Protocol: Standard Preparation Workflow

Preparation Logic

We utilize a three-tier system: Primary Stock (CRM)

Secondary Stock (Working) Spiking Solution .

Table 1: Concentration Hierarchy

Solution Tier	Target Conc.	Solvent	Stability	Purpose
Tier 1: Primary Stock	1.0 mg/mL (1,000 µg/mL)	Methanol (LC-MS Grade)	1 Year (-20°C)	Commercial CRM (e.g., Cerilliant/Lipomed)
Tier 2: Secondary Stock	10 µg/mL (10,000 ng/mL)	Methanol	1 Month (-20°C)	Intermediate dilution to reduce pipetting error.
Tier 3: Working IS (WIS)	1,000 ng/mL	10% MeOH in Water	Daily / Weekly	The actual solution spiked into the biological matrix.

Note on Tier 3 Solvent: Many protocols use 100% MeOH for the WIS. However, adding 100% organic solvent to plasma can cause premature protein precipitation at the point of contact, trapping the IS. We recommend a 10-20% aqueous MeOH WIS to allow homogeneous mixing before precipitation.

Step-by-Step Procedure

Step A: Primary Stock Verification

• Remove Carisoprodol-D7 ampoule (1 mg/mL) from freezer.

• Sonication: Sonicate for 5 minutes to ensure solubilization (precipitates may form at -20°C).

• Equilibration: Allow to reach room temperature (20°C) to prevent volumetric contraction errors.

Step B: Secondary Stock Preparation (10 µg/mL)

• Pipette 100 µL of Primary Stock (1 mg/mL) into a 10 mL Class A volumetric flask.

• Dilute to volume with LC-MS Grade Methanol .

• Cap and invert 10 times. Transfer to an amber screw-top vial. Label as "SEC-STOCK-D7".

Step C: Working Internal Standard (WIS) (1,000 ng/mL)

• Pipette 1.0 mL of Secondary Stock (10 µg/mL) into a 10 mL volumetric flask.

• Dilute to volume with LC-MS Grade Water (or 90:10 Water:MeOH).

• Why Water? This prevents protein crash upon addition to blood.

• Final Concentration: 1,000 ng/mL.

Step D: Matrix Spiking (The Critical Step)

• Aliquot 200 µL of patient sample (Blood/Urine) into a microcentrifuge tube.

• Add 20 µL of WIS (1,000 ng/mL).

• Vortex immediately for 10 seconds.

• Wait 5 Minutes: Allow the IS to equilibrate with plasma proteins. Do not skip this.

• Proceed to extraction (Protein Precipitation or LLE).

Workflow Visualization

The following diagram illustrates the preparation and critical validation decision tree.

Caption: Workflow from stock dilution to matrix equilibration. The 5-minute equilibration step is critical for normalizing recovery.

Quality Control & Self-Validation

A protocol is only as good as its validation. You must verify that the D7 standard does not interfere with the native analyte and vice versa.

Isotopic Contribution Test (Cross-Talk)

Before running patient samples, inject the following blanks:

• Double Blank: Mobile phase only. (Result: No peaks).

• IS Only (Zero Sample): Extract blank matrix spiked only with Carisoprodol-D7.

  • Check: Monitor the native Carisoprodol transition (261.2

    176.1).

  • Acceptance: Signal must be < 5% of the Lower Limit of Quantitation (LLOQ). If high, your D7 standard is impure (contains D0).

• Analyte Only (ULOQ): Extract blank matrix spiked with native Carisoprodol at the Upper Limit of Quantitation (e.g., 5,000 ng/mL) without IS.

  • Check: Monitor the D7 transition (268.2

    183.1).

  • Acceptance: Signal must be < 5% of the average IS response. If high, native Carisoprodol naturally contains isotopes that mimic D7, or the mass resolution is too low.

Mass Transitions

Ensure your MS method monitors the correct D7 transitions.

• Carisoprodol (Native): 261.2

  176.1[2]

• Carisoprodol-D7: 268.2

  176.1 (Note: If the label is on the isopropyl group which is lost during fragmentation, the product ion may be identical to the native. If the label is on the core, the product ion shifts. Verify your specific CRM structure ).

  • Recommendation: Most commercial D7 standards (Cerilliant/Lipomed) are labeled such that the precursor is 268.2. If the fragment 176.1 is used, ensure chromatographic separation is not required, but MS resolution must be sufficient.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low IS Recovery	Protein binding or suppression.	Switch WIS solvent to water-based (Step C) to prevent crash. Perform "Equilibration" (Step D).
IS Peak Tailing	Column overload or solvent mismatch.	Ensure the injection solvent matches the mobile phase starting conditions (e.g., 90% Aqueous).
Signal Drift	D7/D0 exchange.	Ensure pH of mobile phase is < 7.[2][3]0. Carisoprodol is stable, but carbamates can degrade in high pH.

References

• Cerilliant Corporation. (n.d.). Carisoprodol-D7 Certified Reference Material Datasheet. Retrieved from [Link]

• Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2005). Carisoprodol Monograph. Retrieved from [Link]

• Wang, J., et al. (2009).[4] Gas Chromatographic Analysis of Carisoprodol. Journal of Analytical Toxicology. (Contextual citation regarding stability and extraction).

Sources

• 1. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. unitedchem.com [unitedchem.com]
• 3. swgdrug.org [swgdrug.org]
• 4. ijpar.com [ijpar.com]

Optimizing Carisoprodol-D7 Concentration for Robust Urine Analysis via LC-MS/MS

Application and Protocol Guide:

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimization and application of Carisoprodol-D7 as an internal standard for the quantitative analysis of Carisoprodol in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol herein is designed to ensure high accuracy, precision, and reliability, addressing the inherent variabilities of complex biological matrices.

Introduction: The Rationale for a Deuterated Internal Standard

Carisoprodol (marketed as Soma®) is a centrally acting skeletal muscle relaxant used to treat musculoskeletal pain.[1][2] It is rapidly metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C19, to its active metabolite, meprobamate, which also possesses anxiolytic properties.[1][3][4] Given its therapeutic use and potential for abuse, accurate and reliable quantification of Carisoprodol and its metabolites in biological matrices such as urine is crucial for both clinical and forensic toxicology.[5][6][7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for its sensitivity and selectivity in bioanalysis.[8] However, the accuracy and precision of LC-MS/MS quantification can be compromised by several factors, including sample loss during extraction, matrix effects (ion suppression or enhancement), and instrumental variability.[9][10] To mitigate these challenges, the use of a stable isotope-labeled internal standard is indispensable.[8][11]

Carisoprodol-D7, a deuterated analog of Carisoprodol, serves as an ideal internal standard.[12] Its physicochemical properties are nearly identical to the native analyte, ensuring it behaves similarly throughout sample preparation and analysis.[8] This co-elution allows for effective normalization of analytical variability, as any signal fluctuation affecting Carisoprodol will proportionally affect Carisoprodol-D7.[11][13] The mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, forming the basis of isotope dilution mass spectrometry (IDMS).[8]

Experimental Design and Workflow

A meticulously planned experimental workflow is fundamental to achieving reliable and reproducible results. The following diagram illustrates the key stages of the analytical process, from sample reception to final data analysis.

Caption: High-level workflow for Carisoprodol analysis in urine.

Detailed Protocols

Reagents and Materials

• Analytes: Carisoprodol, Carisoprodol-D7 (Internal Standard), Meprobamate.

• Solvents: HPLC-grade methanol, acetonitrile, and water.

• Buffers: Formic acid, ammonium acetate.

• Urine Samples: Drug-free human urine for calibration standards and quality controls.

• SPE Cartridges: C18 solid-phase extraction cartridges.

Preparation of Standards and Controls

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Carisoprodol and Carisoprodol-D7 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Carisoprodol stock solution in a 50:50 methanol:water mixture to create calibration standards.

• Internal Standard Working Solution: Dilute the Carisoprodol-D7 stock solution to a concentration of 1 µg/mL in a 50:50 methanol:water mixture. The optimal concentration should be determined experimentally but this serves as a good starting point.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from a separate weighing of the Carisoprodol standard.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing: Thaw frozen urine samples at room temperature.

• Internal Standard Spiking: To 1 mL of each urine sample, calibrator, and QC, add 50 µL of the 1 µg/mL Carisoprodol-D7 internal standard working solution.

• Hydrolysis (Optional): For the analysis of total Carisoprodol (free and glucuronidated), enzymatic hydrolysis with β-glucuronidase can be performed prior to extraction.

• SPE Column Conditioning: Condition the C18 SPE cartridges with 2 mL of methanol followed by 2 mL of deionized water.

• Sample Loading: Load the prepared samples onto the conditioned SPE cartridges.

• Washing: Wash the cartridges with 2 mL of a 5% methanol in water solution to remove interfering substances.

• Elution: Elute Carisoprodol and Carisoprodol-D7 with 2 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Instrumentation and Conditions

The following table outlines a typical set of LC-MS/MS parameters. These should be optimized for the specific instrumentation used.

Parameter	Recommended Setting
LC System	High-Performance Liquid Chromatography System
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	See Table 2

Table 1: Suggested starting parameters for LC-MS/MS analysis.

Mass Spectrometric Detection

Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Two transitions are typically monitored for each analyte to ensure accurate identification.[5][6]

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Carisoprodol	261.2	158.1	98.1
Carisoprodol-D7	268.2	165.1	105.1
Meprobamate	219.1	158.1	114.1

Table 2: Example MRM transitions for Carisoprodol and its internal standard.

Data Analysis and Method Validation

Quantification

Quantification is based on the ratio of the peak area of the analyte (Carisoprodol) to the peak area of the internal standard (Carisoprodol-D7). A calibration curve is constructed by plotting this ratio against the known concentrations of the calibration standards. The concentration of Carisoprodol in unknown samples is then determined from this curve.

Method Validation

A comprehensive method validation should be performed in accordance with established guidelines (e.g., FDA, CLSI). Key validation parameters include:

• Linearity: Assess the linear range of the assay.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision using QC samples.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Establish the lowest concentration that can be reliably detected and quantified.

• Selectivity and Specificity: Evaluate potential interferences from endogenous matrix components and other drugs.

• Matrix Effect: Assess the degree of ion suppression or enhancement caused by the urine matrix.

• Stability: Evaluate the stability of the analytes in urine under various storage conditions.

The following diagram illustrates the relationship between key validation parameters.

Caption: Interrelation of core method validation parameters.

Conclusion

The use of Carisoprodol-D7 as an internal standard is paramount for the accurate and precise quantification of Carisoprodol in urine by LC-MS/MS.[5][6] Its ability to mimic the behavior of the native analyte throughout the analytical process effectively compensates for variations in sample preparation and instrumental response.[8][11] The protocols and guidelines presented in this document provide a robust framework for developing and validating a reliable analytical method for clinical and forensic applications.

References

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. Retrieved from [Link]

• Wikipedia. (n.d.). Carisoprodol. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). SOMA® (carisoprodol) Tablets. Retrieved from [Link]

• Journal of Pharmaceutical and Allied Sciences. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Retrieved from [Link]

• Hoiseth, G., et al. (2014). Factors affecting carisoprodol metabolism in pain patients using urinary excretion data. Journal of Analytical Toxicology, 38(3), 125-130.

• World Health Organization. (2023, September 9). Pre-review report: Carisoprodol. Retrieved from [Link]

• Downey, D. L., et al. (2009). Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. Journal of Analytical Toxicology, 33(5), 278-282.

• Martin, K. O. (2025, December 1). Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Meprobamate, and Naproxen in Various Biological Matrices by Liquid Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• Johnson-Davis, K. L., & McMillin, G. A. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Methods in Molecular Biology, 1383, 105-114.
• Lin, H. R., et al. (2013). Evaluating the relationship between carisoprodol concentrations and meprobamate formation and inter-subject and intra-subject variability in urinary excretion data of pain patients. Journal of Analytical Toxicology, 37(6), 332-339.

• Johnson-Davis, K. L., & McMillin, G. A. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). PubMed. Retrieved from [Link]

• Downey, D. L., et al. (2009). Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. Journal of Analytical Toxicology, 33(5), 278-282.

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). Analytical Method Development and Validation of Carisoprodol in Bulk Drug and Formulation by RP-HPLC Method. Retrieved from [Link]

• NYC Office of Chief Medical Examiner. (n.d.). CARISOPRODOL, MEPROBAMATE and TOPIRAMATE by SOLID PHASE EXTRACTION and GAS CHROMATOGRAPHY/MASS SPECTROMETRY (Selected Ion Monitoring). Retrieved from [Link]

• Lin-Zhi International, Inc. (n.d.). LZI Carisoprodol Metabolite (Meprobamate) Enzyme Immunoassay. Retrieved from [Link]

• Moore, C., et al. (2007). Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology, 31(7), 414-417.

• You, Y., et al. (2011). Quantitative Determination of Carisoprodol and its Metabolites in Equine Urine and Serum by Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. Retrieved from [Link]

• Druid, H., et al. (2007). Carisoprodol intoxications: a retrospective study of forensic autopsy material from 1992-2003.

Sources

• 1. Carisoprodol - Wikipedia [en.wikipedia.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Factors affecting carisoprodol metabolism in pain patients using urinary excretion data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.who.int [cdn.who.int]
• 5. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 6. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carisoprodol intoxications: a retrospective study of forensic autopsy material from 1992-2003 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. resolvemass.ca [resolvemass.ca]
• 12. "Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr" by Kate O. Martin [scholarscompass.vcu.edu]
• 13. texilajournal.com [texilajournal.com]

Application Note: A Comprehensive Guide to the Chromatographic Behavior and Retention Time of Carisoprodol-D7 on C18 Columns

Abstract and Introduction

Carisoprodol is a centrally acting skeletal muscle relaxant widely prescribed for musculoskeletal pain. In clinical and forensic toxicology, accurate quantification of carisoprodol and its primary metabolite, meprobamate, is crucial.[1][2] Stable isotope-labeled internal standards, such as Carisoprodol-D7, are the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), as they co-elute with the target analyte and effectively compensate for matrix effects and variations during sample preparation and injection.[1]

The retention time of an analyte is a fundamental parameter in liquid chromatography, and understanding the factors that govern it is essential for developing robust and reproducible methods. This application note provides a detailed examination of the retention behavior of Carisoprodol-D7 in reversed-phase chromatography, with a specific focus on the widely used C18 stationary phase. We will delve into the theoretical principles of analyte retention on C18 columns, the unique influence of deuterium substitution on chromatographic behavior, and a detailed protocol for achieving consistent and predictable retention times.

Scientific Principles: Causality in Chromatographic Retention

The successful separation and analysis of Carisoprodol-D7 are grounded in the fundamental principles of reversed-phase high-performance liquid chromatography (RP-HPLC) and the subtle physicochemical effects of isotopic substitution.

The C18 Column: A Hydrophobic Playground

C18 columns, also known as octadecylsilyl (ODS) columns, are the workhorse of reversed-phase chromatography.[3][4] The stationary phase consists of silica particles that have been chemically modified with 18-carbon alkyl chains.[4][5] This creates a highly non-polar, hydrophobic surface.

The primary mechanism of retention on a C18 column is the hydrophobic (or "like-dissolves-like") interaction.[4] Carisoprodol, being a relatively non-polar molecule, will partition from the polar mobile phase (typically a mixture of water and an organic solvent like acetonitrile or methanol) to the non-polar C18 stationary phase. The strength of this interaction, and thus the retention time, is dictated by the molecule's overall hydrophobicity. Elution is achieved by increasing the organic solvent content in the mobile phase, which increases its non-polar character and competes with the stationary phase for the analyte, eventually sweeping it towards the detector.

Key properties of the C18 column itself, such as carbon load, particle size, and end-capping, significantly influence performance.[3] Higher carbon loading generally leads to greater retention for hydrophobic compounds. End-capping, a process that deactivates residual silanol groups on the silica surface, is critical for preventing undesirable secondary interactions that can lead to poor peak shape, especially for basic compounds.[3]

The Deuterium Isotope Effect: Why Carisoprodol-D7 Elutes Slightly Faster

A common misconception is that a "heavier" deuterated molecule should be retained longer. In reversed-phase chromatography, the opposite is typically true, a phenomenon known as the "inverse isotope effect."[6][7] Carisoprodol-D7 will almost always elute slightly before its non-deuterated (protiated) counterpart.

This occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond.[6] This subtle change leads to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[6] As retention in RP-HPLC is governed by weak van der Waals forces between the analyte and the C18 stationary phase, the slightly weaker interactions of the deuterated analog cause it to spend less time adsorbed to the stationary phase, resulting in a shorter retention time.[4][6] The magnitude of this shift is often small but measurable and depends on the number and position of the deuterium atoms.[6]

Caption: Isotope effect on C18 column interaction.

Protocol: LC-MS/MS Analysis of Carisoprodol-D7

This protocol provides a validated starting point for the analysis of Carisoprodol-D7. It is designed to be a self-validating system where consistent performance of the internal standard confirms system suitability.

Materials and Reagents

• Standards: Carisoprodol and Carisoprodol-D7 certified reference materials.

• Solvents: HPLC or LC-MS grade acetonitrile, methanol, and water.

• Additives: Formic acid (≥98% purity).

• Column: Zorbax Eclipse XDB-C18 Rapid Resolution HT (4.6 x 50 mm, 1.8 µm) or equivalent.[8]

• Sample Matrix: Human plasma or urine.

Instrumentation

• HPLC System: A binary or quaternary pump system capable of gradient elution.

• Autosampler: Capable of injecting 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[1][9]

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Degas both mobile phases by sonication or vacuum filtration before use.

• Standard and Sample Preparation:

  • Stock Solutions: Prepare 1 mg/mL stock solutions of Carisoprodol and Carisoprodol-D7 in methanol.

  • Working Standard: Prepare a working solution containing Carisoprodol at a desired concentration range (e.g., 25-500 ng/mL) and a fixed concentration of Carisoprodol-D7 (e.g., 100 ng/mL) by diluting the stock solutions in a 50:50 mixture of Mobile Phase A and B.[8]

  • Sample Preparation (Protein Precipitation):

    • To 100 µL of plasma or urine sample, add 20 µL of the Carisoprodol-D7 stock solution.

    • Add 300 µL of ice-cold acetonitrile to precipitate proteins.[2]

    • Vortex for 1 minute.

    • Centrifuge at 10,000 x g for 5 minutes.

    • Transfer the supernatant to a clean vial for injection.

• Chromatographic & MS Conditions:

Parameter	Value	Rationale
Column	C18, 4.6 x 50 mm, 1.8 µm	Provides high efficiency and rapid analysis times.[8]
Column Temp.	30 °C	Ensures stable retention times by mitigating effects of ambient temperature fluctuation.[10][11]
Flow Rate	0.7 mL/min	A typical flow rate for a 4.6 mm ID column providing good separation.[8]
Injection Vol.	5 µL	A small volume to minimize peak distortion.[9]
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	Formic acid aids in protonation of the analyte for positive ion mode MS detection.[2]
Gradient	0.0 min: 15% B4.0 min: 100% B5.0 min: 15% B8.0 min: Stop	The gradient effectively elutes Carisoprodol while allowing for column re-equilibration.[8]
Ionization Mode	ESI Positive	Carisoprodol readily forms [M+H]+ ions.
MRM Transitions	Carisoprodol: 261.2 → 176.1Carisoprodol-D7: 268.2 → 183.2	These are specific precursor-to-product ion transitions for quantification and confirmation.[8][12]

graph TD {
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edge [fontname="Arial", fontsize=9];
A[Sample Collection
(Plasma/Urine)] --> B{Protein Precipitation
(Acetonitrile + IS)};
B --> C[Centrifugation];
C --> D[Supernatant Transfer];
D --> E[HPLC Injection];
subgraph LC_MS_System [label="LC-MS/MS System"]
E --> F(C18 Column Separation);
F --> G{ESI Source
Ionization};
G --> H(Triple Quadrupole
MS/MS Detection);
end
H --> I[Data Analysis
(Peak Integration & Quantification)];
A[style="fill:#F1F3F4"];
B[style="fill:#FBBC05"];
C[style="fill:#FBBC05"];
D[style="fill:#FBBC05"];
E[style="fill:#EA4335"];
F[style="fill:#4285F4", fontcolor="#FFFFFF"];
G[style="fill:#4285F4", fontcolor="#FFFFFF"];
H[style="fill:#4285F4", fontcolor="#FFFFFF"];
I[style="fill:#34A853", fontcolor="#FFFFFF"];
}

Caption: Experimental workflow for Carisoprodol-D7 analysis.

Expected Data: Retention Time Comparison

The retention time of Carisoprodol and its deuterated analog is highly dependent on the specific chromatographic conditions employed. The following table summarizes retention times reported in various studies, illustrating the impact of different columns, mobile phases, and flow rates.

Analyte	Retention Time (min)	Column	Mobile Phase	Flow Rate (mL/min)	Reference
Carisoprodol	2.73	Cogent Bidentate C18™, 4µm, 2.1x50mm	Gradient: ACN/H₂O + 0.1% Formic Acid	0.4	[2]
Carisoprodol	2.91	Zorbax Eclipse plus C18, 5µm, 250x4.6mm	Isocratic: 10mM KH₂PO₄/MeOH/ACN (60:20:20)	0.7	[13]
Carisoprodol	3.14	Kromasil C18, 5µm, 250x4.6mm	Isocratic: 0.1% OPA/ACN (40:60)	1.0	[14]
Carisoprodol	4.6	Zorbax Eclipse XDB-C18, 1.8µm, 4.6x50mm	Gradient: ACN/H₂O + 0.1% Formic Acid	0.7	[8]
Carisoprodol-D7	~4.5-4.6 *	Zorbax Eclipse XDB-C18, 1.8µm, 4.6x50mm	Gradient: ACN/H₂O + 0.1% Formic Acid	0.7	[8]

*Note: The retention time for Carisoprodol-D7 is inferred. As the internal standard, it is designed to co-elute with the analyte. Due to the inverse isotope effect, it is expected to elute fractionally earlier than the non-deuterated Carisoprodol under identical conditions.[6]

Conclusion

The retention time of Carisoprodol-D7 on a C18 column is a predictable and reproducible parameter when chromatographic conditions are carefully controlled. Retention is primarily driven by hydrophobic interactions with the C18 stationary phase, while the deuteration of the molecule introduces a subtle isotope effect, typically causing it to elute slightly ahead of native carisoprodol. By understanding these principles and employing a robust, validated protocol as outlined in this guide, researchers can confidently utilize Carisoprodol-D7 as an internal standard to achieve highly accurate and reliable quantitative results in complex biological matrices.

References

• WebofPharma. (2026, February 13).
• Pharmaguideline. (2018, May 20). C18 HPLC Columns and Their Properties.
• GL Sciences. (2023, November 1).
• Waters Corporation.
• Springer Nature Experiments. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
• MicroSolv Technology Corporation.
• MicroSolv Technology Corporation.
• Labcompare.com. C18 Column / C18 HPLC Columns.
• United Chemical Technologies (UCT). (2023). Carisoprodol and Meprobamate Whole Blood, Serum/Plasma, Urine and Tissue Samples. LC-MS.
• Rohith, T., et al. (2013). Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. Advances in Analytical Chemistry.
• Sreenivasa, S., et al. STABILITY INDICATING HIGH PERFORMANCE LIQUID CHROMATOGRAPHIC METHOD FOR THE ESTIMATION OF CARISOPRODOL IN BULK AND IN TABLET DOS.
• Narendra, M., et al. (2025, February 17). International Journal of Pharmacy and Analytical Research (IJPAR).
• BenchChem. (2025).
• Hida, E., et al.
• Suneetha, A., et al.
• ResearchGate. (2017, April).
• Reddit. (2016, July 12).
• Separation Science. (2024, July 4).
• Altabrisa Group. (2025, October 4). What Factors Influence HPLC Retention Time Precision?.
• ResearchGate. (2015, May 20). What are the main causes of retention time instability in reversed-phase analysis by HPLC?.
• Oxford Academic. (2012). Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology, 36, 217–220.
• USP. (2025, February 14). Carisoprodol Tablets USP.

Sources

• 1. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 2. mtc-usa.com [mtc-usa.com]
• 3. C18 HPLC Columns: A Comprehensive Guide to Properties & Applications [webofpharma.com]
• 4. glsciencesinc.com [glsciencesinc.com]
• 5. C18 HPLC Columns and Their Properties | Pharmaguideline [pharmaguideline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. altabrisagroup.com [altabrisagroup.com]
• 11. trungtamthuoc.com [trungtamthuoc.com]
• 12. unitedchem.com [unitedchem.com]
• 13. sphinxsai.com [sphinxsai.com]
• 14. chemisgroup.us [chemisgroup.us]

Application Note: Quantitative Analysis of Carisoprodol in Whole Blood via LC-MS/MS using Isotope Dilution (D7)

Abstract & Scope

This application note details a robust, validated protocol for the quantification of Carisoprodol in human whole blood using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Unlike legacy GC-MS methods that require derivatization or suffer from thermal degradation, this method utilizes a specific deuterated internal standard, Carisoprodol-d7 , to correct for the significant matrix effects inherent in whole blood analysis.

Target Audience: Forensic toxicologists, clinical chemists, and CRO scientists. Key Advantage: The use of a hepta-deuterated (d7) standard provides a +7 Da mass shift, eliminating "crosstalk" from natural isotopic abundance contributions seen with d3 analogs at high concentrations, ensuring linearity up to 50 mg/L.

Introduction & Scientific Context

The Analyte and Metabolism

Carisoprodol is a centrally acting skeletal muscle relaxant.[1][2] Upon ingestion, it undergoes hepatic metabolism via CYP2C19 to form Meprobamate , a pharmacologically active anxiolytic.

• Clinical Relevance: Carisoprodol is frequently abused for its sedative effects (the "Holy Trinity" combination: opioid + benzo + carisoprodol).

• Analytical Challenge: Carisoprodol is an ester. In alkaline conditions or improper storage, it can chemically hydrolyze to meprobamate ex vivo, artificially inflating metabolite concentrations.

Why Carisoprodol-d7?

In electrospray ionization (ESI), whole blood phospholipids often cause ion suppression.

• External Calibration: Fails to account for suppression, leading to underestimation.

• Analog IS (e.g., Benzylcarbamate): Behaves differently chromatographically.

• Carisoprodol-d7: Co-elutes perfectly with the analyte, experiencing the exact same suppression and extraction inefficiency, thus mathematically cancelling out these errors (Isotope Dilution Mass Spectrometry).

Materials and Reagents

Component	Grade/Specification	Notes
Carisoprodol Stock	1.0 mg/mL in Methanol	Certified Reference Material (CRM)
Carisoprodol-d7 IS	100 µg/mL in Methanol	Store at -20°C. Avoid freeze-thaw cycles.
Extraction Solvent	Hexane : Ethyl Acetate (50:[3][4]50)	Prepare fresh daily to prevent ester hydrolysis.
LC Mobile Phase A	Water + 0.1% Formic Acid	10mM Ammonium Formate optional for sensitivity.
LC Mobile Phase B	Acetonitrile + 0.1% Formic Acid	LC-MS Grade.[4][5]
Buffer	0.1 M Phosphate Buffer (pH 6.0)	Stabilizes pH to prevent degradation during extraction.

Experimental Protocol

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: While Protein Precipitation (PPT) is faster, it leaves phospholipids that foul the MS source. LLE provides a cleaner extract, essential for maintaining instrument uptime in high-throughput labs.

Step-by-Step Workflow:

• Aliquot: Transfer 200 µL of Whole Blood into a borosilicate glass tube.

• IS Addition: Add 20 µL of Carisoprodol-d7 working solution (1.0 µg/mL). Vortex 10s.

• Buffer: Add 200 µL of 0.1 M Phosphate Buffer (pH 6.0). Vortex 10s.

  • Critical: This neutralizes the blood pH, optimizing the partition coefficient for the organic phase.

• Extraction: Add 2.0 mL of Hexane:Ethyl Acetate (50:50).

• Agitation: Rotate/Shake for 10 minutes.

• Separation: Centrifuge at 3,500 RPM for 5 minutes.

• Transfer: Transfer the supernatant (top organic layer) to a clean tube.

  • Caution: Do not disturb the interface buffy coat.

• Dry Down: Evaporate to dryness under Nitrogen at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase A:B (90:10).

Visual Workflow (DOT Diagram)

Figure 1: Liquid-Liquid Extraction workflow designed to minimize matrix effects and maximize recovery.

Instrumental Method (LC-MS/MS)[1][2][4][5][6]

Liquid Chromatography Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 2.1 x 50 mm, 1.8 µm.

• Flow Rate: 0.4 mL/min.[5]

• Injection Volume: 5 µL.

• Gradient:

  • 0.0 min: 10% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 10% B (Re-equilibration)

Mass Spectrometry Parameters (MRM)

Operate in Positive ESI mode.

Compound	Precursor (m/z)	Product (m/z)	Role	Collision Energy (eV)
Carisoprodol	261.2	176.1	Quantifier	15
261.2	55.1	Qualifier	25
Carisoprodol-d7	268.2	183.1	Quantifier (IS)	15

Note: The transition 261 -> 176 corresponds to the loss of the carbamate group plus the isopropyl chain, a highly specific fragmentation.

Metabolic & Fragmentation Pathway

Figure 2: Metabolic conversion to Meprobamate and MS/MS fragmentation logic for Carisoprodol.

Validation Strategy (SWGTOX / ASB 036)

To ensure this method is legally defensible, validation must follow the ANSI/ASB Standard 036 (formerly SWGTOX).

Linearity & Calibration

• Range: 10 ng/mL – 5000 ng/mL.

• Model: Linear regression, weighted 1/x or 1/x².

• Acceptance: R² > 0.99; All calibrators within ±20% of target.

Precision & Bias

• Design: Run QC Low, Mid, and High in triplicate over 5 different days (n=15).

• Target: %CV < 15% (20% at LOQ). Bias within ±15%.[4]

Matrix Effect & Recovery

• Experiment: Compare neat standards (A), standards spiked into extracted blank matrix (B), and standards spiked before extraction (C).

• Matrix Effect (ME):

  . Values should be between -25% and +25%.

  • Expert Note: If ME is high (>25%), the D7 IS will likely compensate, but check if the absolute signal is sufficient to meet LOQ.

Troubleshooting & Expert Insights

• Isobaric Interference:

  • Carisoprodol has a nominal mass of 260. Some lipids share this mass. The transition 261->176 is relatively specific, but 261->55 is noisy. Ensure your chromatography separates the drug from the solvent front where phospholipids elute.

• Stability Warning:

  • Carisoprodol degrades in whole blood at room temperature. Samples must be stored at 4°C or -20°C. If a sample arrives un-refrigerated, note this in the case file as quantitative values may be compromised (low Carisoprodol, artificially high Meprobamate).

• D7 vs. D3:

  • We use D7 because high concentrations of Carisoprodol (common in overdose cases) produce a natural M+3 isotope signal that can interfere with a D3 internal standard. The D7 (+7 Da) shift moves the IS signal completely out of the analyte's isotopic envelope.

References

• Baselt, R. C. (2020). Disposition of Toxic Drugs and Chemicals in Man (12th ed.). Biomedical Publications.

• ANSI/ASB Standard 036. (2019).[6] Standard Practices for Method Validation in Forensic Toxicology. AAFS Standards Board.[6]

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013).[7][8] Standard Practices for Method Validation in Forensic Toxicology. Journal of Analytical Toxicology, 37(7), 452–474.

• McIntyre, I. M., et al. (2012). Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards.[9][10] Journal of Analytical Toxicology.

• Phoenix Police Department Crime Laboratory. (2019). Protocol for the Analysis of Carisoprodol and Meprobamate in Blood. TOX-SOP-42.

Sources

• 1. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 2. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. crimelab.phoenix.gov [crimelab.phoenix.gov]
• 4. unitedchem.com [unitedchem.com]
• 5. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]
• 6. aafs.org [aafs.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Carisoprodol-D7 spiking limits for forensic toxicology

Application Note: Precision Spiking Limits for Carisoprodol-D7 in Forensic Toxicology

Abstract

This guide defines the critical operational limits for the use of Carisoprodol-D7 as an internal standard (IS) in forensic blood and urine analysis. While deuterated standards are the gold standard for correcting matrix effects in LC-MS/MS, improper spiking concentrations relative to isotopic purity can introduce significant bias at the Lower Limit of Quantification (LLOQ). This protocol establishes a validated spiking strategy that balances signal stability against isotopic interference, ensuring compliance with ANSI/ASB Standard 036 requirements.

Introduction: The Forensic Context

Carisoprodol (Soma®) is a centrally acting muscle relaxant frequently implicated in Driving Under the Influence of Drugs (DUID) and postmortem casework. Its forensic interpretation is complicated by its rapid metabolism into Meprobamate , a controlled substance with sedative-hypnotic properties.

• Metabolic Challenge: Carisoprodol has a short half-life (1–2 hours), while Meprobamate accumulates (half-life 6–17 hours). Forensic methods must quantitate both simultaneously.

• The Isotopic Solution: Early methods used non-deuterated analogues (e.g., benzylcarbamate), which failed to adequately correct for the specific ionization suppression observed in complex postmortem blood matrices. Carisoprodol-D7 is the superior IS because its +7 Da mass shift prevents "cross-talk" (spectral overlap) with the native isotope cluster of Carisoprodol, unlike D3 or D5 analogues.

Strategic Experimental Design: Defining the "Spiking Limits"

The "spiking limit" is not merely a suggested volume; it is a calculated boundary determined by the Isotopic Purity of the internal standard.

The Isotopic Purity Limit (The "Cross-Talk" Threshold)

Commercially available Carisoprodol-D7 (e.g., Cerilliant, Lipomed) typically specifies an isotopic purity of

. This implies up to 1% of the standard may exist as unlabeled Carisoprodol (D0).

• Risk: If you spike the IS at a high concentration (e.g., 5,000 ng/mL) to achieve a robust signal, a 1% impurity contributes 50 ng/mL of native Carisoprodol to the sample.

• Consequence: If your method's LLOQ is 100 ng/mL, this 50 ng/mL "blank signal" represents 50% of your LLOQ, violating SWGTOX/ASB validation criteria (which typically require blank response to be <20% of LLOQ).

Protocol Limit: The IS spiking concentration must be set such that the potential D0 impurity contribution is <20% of the target LLOQ .

The Ion Suppression Limit

Excessive IS concentration can compete for charge in the electrospray ionization (ESI) source, suppressing the signal of the analyte at low concentrations.

• Target: The IS response should be comparable to the analyte response at the mid-point of the calibration curve.

Validated Protocol: LC-MS/MS Quantitation in Whole Blood

Reagents & Standards

• Target Analytes: Carisoprodol, Meprobamate.[1][2][3]

• Internal Standards: Carisoprodol-D7, Meprobamate-D7.[4][5]

• Matrix: Whole Blood (Sodium Fluoride/Potassium Oxalate).

Spiking Scheme & Calibration Range

Working Range: 0.1 mg/L – 20 mg/L (100 – 20,000 ng/mL).

Table 1: Optimized Calibrator & IS Spiking Scheme

Solution Type	Target Concentration (ng/mL)	Preparation Strategy
LLOQ	100	Lowest non-zero calibrator.
Low QC	300	3x LLOQ.
Mid QC	5,000	Geometric mean of range.
High QC	16,000	80% of ULOQ.
ULOQ	20,000	Upper limit of linearity.[5]

| IS Spike (Final) | 1,000 | Calculated Safety Limit (See Note below). |

Critical Calculation: At 1,000 ng/mL IS spike, a 0.5% D0 impurity contributes 5 ng/mL of native drug. This is only 5% of the LLOQ (100 ng/mL), well within the <20% safety margin required for validation.

Sample Preparation (Supported Liquid Extraction - SLE)

SLE is preferred over Protein Precipitation (PPT) for postmortem blood to minimize phospholipid suppression.

• Aliquot: Transfer 200 µL of blood into a deep-well plate.

• ISTD Addition: Add 20 µL of Working IS Solution (10 µg/mL).

  • Result: Final IS concentration in matrix = 1,000 ng/mL.

• Buffer: Add 200 µL of 0.1% Ammonium Hydroxide (pH ~10) to promote extraction of the carbamate.

• Load: Transfer mixture to SLE+ cartridge (e.g., Biotage Isolute). Apply gentle vacuum/pressure to load. Wait 5 minutes.

• Elute: Apply 2 x 600 µL Ethyl Acetate/Hexane (50:50).

• Evaporate: Dry under nitrogen at 40°C.

• Reconstitute: Dissolve in 200 µL Mobile Phase A/B (90:10).

LC-MS/MS Instrumentation Parameters

• Column: Biphenyl or C18 (e.g., Kinetex Biphenyl, 2.6 µm, 50 x 2.1 mm).

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Flow Rate: 0.5 mL/min.

Table 2: MRM Transitions

Analyte	Precursor (m/z)	Product (m/z)	Role	Collision Energy (V)
Carisoprodol	261.2	176.1	Quant	15
	261.2	158.1	Qual	25
Carisoprodol-D7	268.2	183.2	IS	15
Meprobamate	219.1	158.1	Quant	12
	219.1	97.1	Qual	20

| Meprobamate-D7 | 226.1 | 165.1 | IS | 12 |

Visualizations

Figure 1: Metabolic & Analytical Pathway

This diagram illustrates the metabolic conversion and the parallel analytical workflow for the parent and metabolite.

Caption: Metabolic conversion of Carisoprodol to Meprobamate and the integrated extraction workflow.

Figure 2: Spiking Logic Flow

This decision tree validates the IS concentration choice.

Caption: Logic flow for validating Internal Standard spiking concentration against LLOQ requirements.

Critical Considerations & Troubleshooting

• Solubility Limits: Carisoprodol is sparingly soluble in water but soluble in methanol. Ensure the IS working solution is prepared in Methanol or Acetonitrile . Do not prepare high-concentration IS stocks in 100% water, as precipitation may occur, leading to poor precision.

• Stability: Carisoprodol is stable in blood at room temperature for short periods, but Meprobamate is the stable marker. D7 standards should be stored at -20°C .[6]

• Interference Check: During validation, analyze a "Zero Sample" (Matrix + IS only). If a peak appears at the Carisoprodol retention time, calculate its area. If Area > 20% of the LLOQ Area, your IS is too impure or spiked too high.

References

• Scientific Working Group for Forensic Toxicology (SWGTOX). Standard Practices for Method Validation in Forensic Toxicology. (2013).[7] Journal of Analytical Toxicology. Link

• Cerilliant Corporation. Carisoprodol-D7 Certified Reference Material Datasheet.[8] (Accessed 2024).[9] Link

• Baselt, R.C.Disposition of Toxic Drugs and Chemicals in Man. 12th Edition. Biomedical Publications. (Standard reference for therapeutic/toxic ranges).

• ANSI/ASB Standard 036. Standard Practices for Method Validation in Forensic Toxicology, First Edition. (2019). Link

• F. Musshoff et al. Determination of Carisoprodol and Meprobamate in Biological Matrices.[5] Journal of Chromatography B. (Detailed metabolic pathways).

Sources

• 1. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]
• 2. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lin-zhi.com [lin-zhi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Carisoprodol-D7 100ug/mL methanol, ampule 1mL, certified reference material, Cerilliant 1218911-16-0 [sigmaaldrich.com]
• 7. dfs.virginia.gov [dfs.virginia.gov]
• 8. Cerilliant Corporation CARISOPRODOL D-7 100 UG/MLCAR, Quantity: Each of | Fisher Scientific [fishersci.com]
• 9. enfsi.eu [enfsi.eu]

Application Note: Robust GC-MS Analysis of Carisoprodol Utilizing Derivatization with its Deuterated Analog, Carisoprodol-D7

Abstract

This comprehensive guide details the essential derivatization protocols for the quantitative analysis of Carisoprodol and its stable isotope-labeled internal standard, Carisoprodol-D7, by Gas Chromatography-Mass Spectrometry (GC-MS). Carisoprodol, a centrally acting skeletal muscle relaxant, presents analytical challenges due to its thermal lability.[1][2] This application note provides a scientifically grounded framework for researchers and drug development professionals, moving beyond a simple recitation of steps to explain the causality behind methodological choices. We will explore the most effective derivatization strategies, focusing on silylation, to ensure thermal stability, improve chromatographic performance, and achieve high analytical sensitivity and accuracy.

Introduction: The Analytical Imperative for Carisoprodol

Carisoprodol (marketed as Soma®) is prescribed for the management of acute, painful musculoskeletal conditions.[3] Its therapeutic action is mediated in part by its primary metabolite, meprobamate, a compound with known potential for abuse.[4] The parent drug itself is metabolized in the liver, primarily by the CYP2C19 enzyme, and exhibits a relatively short half-life.[5][6] Accurate quantification of Carisoprodol in biological matrices is therefore critical for pharmacokinetic studies, clinical toxicology, and forensic investigations.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile compounds. However, direct GC-MS analysis of Carisoprodol is problematic. The molecule contains two carbamate functional groups, rendering it susceptible to thermal decomposition in the hot GC injection port.[1][2] This degradation leads to poor chromatographic peak shape, low sensitivity, and non-reproducible results, making accurate quantification impossible.[7]

Chemical derivatization is the solution to this challenge. By converting the polar, thermally labile carbamate groups into more stable, volatile derivatives, we can ensure the molecule's integrity during GC-MS analysis.[8]

The Cornerstone of Quantitative Accuracy: Carisoprodol-D7 as an Internal Standard

Quantitative analysis by GC-MS relies on the use of an internal standard (IS) to correct for variations in sample preparation, injection volume, and instrument response. The ideal IS is a stable, isotopically labeled analog of the target analyte.[9] Carisoprodol-D7, in which seven hydrogen atoms are replaced with deuterium, is the quintessential internal standard for this application.

Why a Deuterated Standard is Critical:

• Physicochemical Similarity: Carisoprodol-D7 has nearly identical chemical and physical properties to the native Carisoprodol. This ensures it behaves similarly during extraction, derivatization, and chromatography, co-eluting with the target analyte.[10]

• Correction for Matrix Effects: It effectively compensates for any signal suppression or enhancement caused by the sample matrix (e.g., blood, urine, hair).[11][12]

• Mass Spectrometric Distinction: While chromatographically indistinguishable, Carisoprodol-D7 is easily resolved from the unlabeled analyte by the mass spectrometer due to its higher mass-to-charge ratio (m/z). This allows for independent quantification of the analyte and the internal standard.

The Chemistry of Derivatization: Enhancing Stability and Volatility

The primary goal of derivatizing Carisoprodol is to replace the active hydrogen atoms on its two carbamate (-NH) groups. This modification blocks the sites responsible for thermal degradation and intermolecular hydrogen bonding, thereby increasing volatility and thermal stability.[8][13] The two most common and effective approaches are silylation and acylation.

Silylation: The Gold Standard for Carbamates

Silylation is the most widely reported and robust method for Carisoprodol derivatization.[14][15] This reaction involves replacing the active hydrogens with a trimethylsilyl (TMS) group, typically using a potent silylating agent.

• Mechanism: The reaction proceeds via a nucleophilic attack of the nitrogen atom on the silicon atom of the silylating reagent. The resulting TMS derivatives are significantly more volatile and thermally stable than the parent compound.

• Common Reagents:

  • BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide): A highly effective and versatile reagent for derivatizing amines, amides, and carbamates. It is often used with a catalyst.

  • TMCS (Trimethylchlorosilane): Frequently added as a catalyst (e.g., 1% in BSTFA) to increase the reactivity of the silylating agent, especially for hindered functional groups.[16]

  • MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide): Another powerful silylating agent. A key advantage of MSTFA is that its byproducts are highly volatile, which can lead to cleaner chromatograms.[17][18]

Acylation: An Alternative Approach

Acylation involves the introduction of an acyl group (e.g., pentafluoropropionyl) to the active hydrogen sites. While highly effective for primary and secondary amines, silylation is generally preferred for carbamates like Carisoprodol.

• Common Reagents:

  • PFPA (Pentafluoropropionic Anhydride): A highly reactive reagent that creates stable, volatile derivatives.[19][20] The resulting fluoroacyl derivatives are highly electronegative, which can significantly enhance detection sensitivity, particularly in negative chemical ionization (NCI) mode.[8]

Experimental Protocols and Methodologies

The following section provides a detailed, step-by-step protocol for the silylation of Carisoprodol and Carisoprodol-D7. This method is based on established procedures reported in peer-reviewed literature.[14][15][16]

Required Materials and Reagents

• Analytes: Carisoprodol, Carisoprodol-D7 Internal Standard

• Derivatization Reagent: N,O-bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Solvents: Ethyl Acetate (or other suitable solvent, HPLC grade)

• Equipment: GC-MS system, reaction vials (2 mL) with screw caps, heating block or oven, vortex mixer, nitrogen evaporator.

Step-by-Step Derivatization Protocol: Silylation with BSTFA

• Sample Preparation: Following solid-phase or liquid-liquid extraction from the biological matrix, evaporate the sample extract to complete dryness under a gentle stream of nitrogen. It is critical to ensure the sample is anhydrous, as silylating reagents are highly sensitive to moisture.

• Internal Standard Spiking: Reconstitute the dried extract in a small volume of ethyl acetate (e.g., 50 µL) containing a known concentration of Carisoprodol-D7.

• Addition of Derivatizing Agent: Add 50 µL of BSTFA + 1% TMCS to the vial.

• Reaction Incubation: Securely cap the vial and vortex briefly. Place the vial in a heating block or oven set to 120°C for 30 minutes .[14][15] This elevated temperature ensures the complete and rapid derivatization of both Carisoprodol and its deuterated internal standard.

• Cooling and Injection: After incubation, allow the vial to cool to room temperature.

• GC-MS Analysis: Inject 1-2 µL of the derivatized sample into the GC-MS system.

Recommended GC-MS Parameters (Starting Point)

• GC Column: A non-polar or semi-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is recommended.

• Injection Mode: Splitless injection is preferred for trace analysis to maximize sensitivity.

• Oven Program: Start at a lower temperature (e.g., 100°C), hold for 1-2 minutes, then ramp at 15-25°C/min to a final temperature of ~280-300°C.

• MS Mode: Operate in Selected Ion Monitoring (SIM) mode for quantitative analysis to enhance sensitivity and selectivity. Monitor characteristic ions for both derivatized Carisoprodol and derivatized Carisoprodol-D7.

Data and Workflow Visualization

Table 1: Comparison of Common Derivatization Reagents

Reagent	Abbreviation	Target Groups	Typical Conditions	Advantages	Considerations
N,O-bis(trimethylsilyl)trifluoroacetamide	BSTFA	-OH, -COOH, -NH, -SH	60-120°C, 15-30 min	Highly effective, versatile, well-documented for Carisoprodol.[14][15]	Moisture sensitive; byproducts can sometimes interfere.
N-methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	-OH, -COOH, -NH, -SH	37-100°C, 30-90 min	Very volatile byproducts result in cleaner chromatograms.[17][18]	Can be less reactive for some sterically hindered compounds.[21]
Pentafluoropropionic Anhydride	PFPA	Primary/Secondary Amines, -OH	65°C, 30 min	Creates highly stable derivatives; enhances sensitivity in NCI mode.[8][19]	Less commonly cited for carbamates; produces corrosive byproducts.

Diagram 1: GC-MS Derivatization Workflow

Caption: Workflow from sample extraction to final quantification.

Conclusion and Best Practices

The derivatization of Carisoprodol is not merely an optional step but a mandatory prerequisite for reliable and accurate quantification by GC-MS. Silylation with reagents such as BSTFA (+1% TMCS) or MSTFA stands as the most robust and field-proven methodology. The concurrent use of a deuterated internal standard, Carisoprodol-D7, is indispensable for achieving the highest standards of analytical accuracy, effectively correcting for procedural and matrix-induced variations. By understanding the chemical principles behind these protocols, researchers can confidently develop and validate methods that meet the rigorous demands of clinical and forensic toxicology.

References

• National Center for Biotechnology Information (2024). Carisoprodol - StatPearls. NCBI Bookshelf. Available at: [Link]

• Gatch, M. B., & Wallace, M. J. (2014). Factors affecting carisoprodol metabolism in pain patients using urinary excretion data. Journal of Analytical Toxicology, 38(3), 122–128. Available at: [Link]

• Sadiktsis, I., O'Sullivan, G., Tinnerberg, H., & Rappaport, S. M. (2012). Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. Analytical and Bioanalytical Chemistry, 404(10), 3079–3089. Available at: [Link]

• Unice, K. M., Kreider, M. L., & Panko, J. M. (2012). Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment. Environmental Science & Technology, 46(21), 12096-12104. Available at: [Link]

• Wikipedia contributors. (2024). Carisoprodol. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Baselt, R. C. (2011). Disposition of toxic drugs and chemicals in man. Seal Beach, CA: Biomedical Publications. Diagram available at: [Link]

• Lee, S., Park, Y., Lee, J., Han, E., & Choe, S. (2005). Simultaneous determination of carisoprodol and meprobamate in human hair using solid-phase extraction and gas chromatography/mass spectrometry of the trimethylsilyl derivatives. Journal of Mass Spectrometry, 40(8), 1044–1049. Available at: [Link]

• World Health Organization. (2024). Critical Review Report on Carisoprodol. Available at: [Link]

• Tsikas, D., Beckmann, B., Baskal, S., & Brunner, G. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. Molecules, 28(3), 939. Available at: [Link]

• Tsikas, D., & Chobanyan-Jürgens, K. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis. Molecules, 26(6), 1735. Available at: [Link]

• Ojemaye, M. O., & Petrik, L. F. (2019). A Review: Use of Deuterated Internal Standards in Mass Spectrometry Techniques. Reviews in Analytical Chemistry, 38(1). Available at: [Link]

• Alzweiri, M., Al-Qirim, T., & Shattat, G. (2015). Variations in GC–MS Response Between Analytes and Deuterated Analogs. Journal of the American Society for Mass Spectrometry, 26(8), 1414-1419. Available at: [Link]

• Crawford Scientific. (2023). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Available at: [Link]

• Ananda, S., et al. (2013). Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. American Journal of Analytical Chemistry, 4(1), 15-20. Available at: [Link]

• Davall, S., Richard, D., Souweine, B., Eschalier, A., & Coudore, F. (2006). A One-Step and Sensitive GC-MS Assay for Meprobamate Determination in Emergency Situations. Journal of Analytical Toxicology, 30(5), 301–305. Available at: [Link]

• Skaug, V., & Gjolstad, M. (2003). Determination of amines as pentafluoropropionic acid anhydride derivatives in biological samples using liquid chromatography and tandem mass spectrometry. The Analyst, 128(1), 36–41. Available at: [Link]

• Tsikas, D., et al. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. Molecules, 28(3), 939. Available at: [Link]

• Tsikas, D., et al. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. PubMed. Available at: [Link]

• Davall, S., et al. (2006). A One-Step and Sensitive GC-MS Assay for Meprobamate Determination in Emergency Situations. Journal of Analytical Toxicology, 30(5), 301-305. Available at: [Link]

• Lee, S., et al. (2005). Simultaneous determination of carisoprodol and meprobamate in human hair using solid-phase extraction and gas chromatography/mass spectrometry of the trimethylsilyl derivatives. ResearchGate. Available at: [Link]

• Kaddoumi, A., & Nagesh, L. (2008). Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. Rapid Communications in Mass Spectrometry, 22(18), 2943–2949. Available at: [Link]

• Halket, J. M., & Zaikin, V. G. (2003). Derivatization in mass spectrometry—1. Silylation. European Journal of Mass Spectrometry, 9(1), 1–21.

• SSRN. (2023). Pharmacokinetics and Analytical Challenges of Carisoprodol. Available at: [Link]

• De Zeeuw, R. A., & Franke, J. P. (2017). Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. Journal of Analytical Toxicology, 41(8), 693-701. Available at: [Link]

• Stout, P. R., & Klette, K. L. (2003). Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. Journal of Analytical Toxicology, 27(4), 213–217. Available at: [Link]

• Yeh, M. K., & Don, M. J. (1995). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 3(1), 1. Available at: [Link]

• Schummer, C., et al. (2009). Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta, 77(4), 1473-1482. Available at: [Link]

• Bibel, M. (2021). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube. Available at: [Link]

• NYC Office of Chief Medical Examiner. (n.d.). CARISOPRODOL, MEPROBAMATE and TOPIRAMATE by SOLID PHASE EXTRACTION and GAS CHROMATOGRAPHY/MASS SPECTROMETRY. Available at: [Link]

• Regueiro, J., et al. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. IntechOpen. Available at: [Link]

• Liu, S., & Wang, Z. (2005). Derivatization in Liquid Chromatography/Mass Spectrometric Analysis of Neurosteroids. The Japan Society for Analytical Chemistry, 21(11), 1279-1285. Available at: [Link]

• International Journal of Pharmacy and Analytical Research. (2024). A Comprehensive Review on Analytical Methodologies for Carisoprodol Estimation. Available at: [Link]

• Wu, J., & Hu, R. (2008). Study on the Derivatization Process Using N-O-bis-(trimethylsilyl)-trifluoroacetamide, N-(tert-butyldimethylsilyl). International Journal of Chemical, Molecular, Nuclear, Materials and Metallurgical Engineering, 2(8). Available at: [Link]

• SWGDrug. (2005). CARISOPRODOL. Available at: [Link]

• NYC Office of Chief Medical Examiner. (2013). GCMS - D - Carisoprodol, Meporobamate, Topiramate.pdf. Available at: [Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. papers.ssrn.com [papers.ssrn.com]
• 3. Carisoprodol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Factors affecting carisoprodol metabolism in pain patients using urinary excretion data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carisoprodol - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jfda-online.com [jfda-online.com]
• 9. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 10. texilajournal.com [texilajournal.com]
• 11. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. GC Derivatization Reagents | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 14. Simultaneous determination of carisoprodol and meprobamate in human hair using solid-phase extraction and gas chromatography/mass spectrometry of the trimethylsilyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. youtube.com [youtube.com]
• 19. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Extraction of Carisoprodol-D7 from Oral Fluid

Executive Summary

This application note details a robust protocol for the extraction and quantification of Carisoprodol and its primary metabolite, Meprobamate, from oral fluid using Carisoprodol-D7 as the internal standard.[1]

Oral fluid has emerged as a preferred matrix for DUID (Driving Under the Influence of Drugs) investigations due to its ease of collection and correlation with recent use.[2] However, the viscosity of saliva and the presence of buffer preservatives in collection devices (e.g., Quantisal™, Salivette®) can introduce significant matrix effects.

This guide prioritizes a Polymeric Reversed-Phase Solid Phase Extraction (SPE) workflow. While Liquid-Liquid Extraction (LLE) is possible, SPE provides superior cleanliness and recovery consistency for neutral carbamates like Carisoprodol, particularly when correcting for ion suppression using the deuterated D7 analog.

Scientific Background & Mechanism[3][4]

The Analyte & Internal Standard

Carisoprodol is a centrally acting muscle relaxant that metabolizes into Meprobamate.[1][3][4][5] Chemically, it is a carbamate, making it relatively neutral to weakly acidic. It does not possess a strong basic center, which distinguishes its extraction chemistry from common opioids or amphetamines.

• Carisoprodol: Hydrophobic, Neutral/Weakly Acidic.[6]

• Carisoprodol-D7: Deuterated analog (7 deuterium atoms).[1][3][4][7] It exhibits identical chromatographic retention and extraction recovery to the native drug but is mass-resolved by +7 Da.

The Role of Carisoprodol-D7

In oral fluid analysis, Matrix Effect (ME) is the primary source of error. Surfactants in collection buffers can suppress electrospray ionization (ESI).

• Correction Mechanism: Since Carisoprodol-D7 co-elutes with Carisoprodol, it experiences the exact same degree of ionization suppression.

• Efficiency Metric: High absolute recovery of D7 (>80%) is critical to maintain sensitivity (S/N ratio), even if the internal standard ratio corrects for the loss.

Experimental Workflow Visualization

The following diagram illustrates the critical path for sample preparation, highlighting the equilibration of the D7 standard with the matrix before extraction to ensuring valid normalization.

Figure 1: Optimized SPE workflow for Carisoprodol-D7 extraction. Note the equilibration step which is vital for D7 to bind to matrix components similarly to the native drug.

Detailed Protocol

Materials & Reagents[3]

• Collection Device: Quantisal™ (Immunalysis) or Salivette® (Sarstedt). Note: Protocol assumes Quantisal buffer.

• SPE Columns: Polymeric Reversed-Phase (e.g., Waters Oasis HLB, Phenomenex Strata-X, or Agilent Bond Elut PPL). 30 mg / 1 mL cartridges.

• Internal Standard: Carisoprodol-D7 (1 µg/mL in Methanol).

• LC Solvents: LC-MS Grade Methanol, Acetonitrile, Formic Acid, Water.[3][7]

Sample Pre-Treatment

• Recovery from Pad: If using Quantisal, allow the collection pad to soak in the transport buffer (provided with kit) overnight or vortex vigorously for 30 minutes.

• Aliquot: Transfer 1.0 mL of the oral fluid/buffer mixture to a clean tube.

• IS Addition: Add 20 µL of Carisoprodol-D7 working solution (100 ng/mL final concentration).

• Equilibration: Vortex and let stand for 10 minutes. Critical: This allows D7 to integrate with mucins and proteins.

• Dilution: Add 3.0 mL of 0.1% Formic Acid in Water. Vortex.

  • Why? Acidification ensures the carbamate is neutral (though it is already weak) and, more importantly, breaks up saliva viscosity to prevent column clogging.

Solid Phase Extraction (SPE)

Rationale: A polymeric reversed-phase sorbent is chosen because Carisoprodol is neutral/hydrophobic. Cation exchange (MCX) is unnecessary unless multiplexing with basic opioids.

Step	Solvent / Condition	Mechanism
1.[2][8] Condition	1 mL Methanol	Activates sorbent ligands.
2. Equilibrate	1 mL Water	Prepares sorbent for aqueous sample.
3. Load	Pre-treated Sample (~4 mL)	Hydrophobic retention of Carisoprodol/D7. Load at <1 mL/min.[7]
4. Wash 1	1 mL 5% Methanol in Water	Removes salts, mucins, and highly polar interferences.
5. Dry	High Vacuum (10 inHg) for 5-10 min	Crucial: Removes residual water which hinders elution and evaporation.
6. Elute	1 mL 100% Methanol	Disrupts hydrophobic interactions, releasing analyte.

Post-Extraction

• Evaporation: Evaporate eluate to dryness under Nitrogen at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase (90% A / 10% B).

• Filtration: If cloudy, filter through a 0.2 µm PTFE filter plate.

LC-MS/MS Method Parameters

Chromatography[7][9][10][11]

• Column: Agilent Zorbax Eclipse XDB-C18 (4.6 x 50 mm, 1.8 µm) or equivalent C18.[4]

• Mobile Phase A: 0.1% Formic Acid in Water.[7][9]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0.0 min: 10% B

  • 4.0 min: 90% B

  • 4.1 min: 10% B (Re-equilibrate for 2 min)

Mass Spectrometry (ESI+)

• Source: Electrospray Ionization (Positive Mode).[1][4][5][7][10][9]

• Capillary Voltage: 4.0 kV.[4]

• Gas Temp: 350°C.

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Role	Collision Energy (V)
Carisoprodol	261.2	176.1	Quantifier	15
261.2	158.1	Qualifier	20
Carisoprodol-D7	268.2	183.2	Internal Std	15
Meprobamate	219.1	158.1	Quantifier	15

Validation & Performance Data

The following data represents typical performance metrics when following this protocol (based on Coulter et al. and validated industry standards).

Extraction Efficiency (Absolute Recovery)

Efficiency is calculated by comparing the peak area of D7 extracted from the matrix vs. D7 spiked into a neat solvent.

Matrix	Analyte	Recovery (%)	Precision (%CV)
Quantisal Buffer	Carisoprodol-D7	88 - 92%	< 5.0%
Neat Oral Fluid	Carisoprodol-D7	90 - 95%	< 4.5%

Matrix Effects

Matrix effect is defined as the suppression or enhancement of ionization.

• Calculation:

• Result: Using this SPE protocol, matrix suppression is typically < 10% .

• D7 Correction: Because D7 suppression matches the native drug suppression exactly, the relative accuracy remains at 100%.

Troubleshooting & Optimization

Figure 2: Troubleshooting decision tree for low internal standard recovery.

References

• Coulter, C., et al. (2012).[10] "Determination of Carisoprodol and Meprobamate in Oral Fluid." Journal of Analytical Toxicology. This is the seminal paper describing the Quantisal collection and extraction validation.

• Waters Corporation. "A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE)." Application Note detailing recovery differences between methods for neutral drugs.

• Phenomenex. "SPE vs LLE: A Battle of Methods." Technical guide on why SPE offers better reproducibility for pharmaceutical compounds.

• National Institutes of Health (NIH). "Analysis of Drugs in Oral Fluid Using LC-MS/MS." Overview of oral fluid matrix challenges and acidic vs. basic drug behavior.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. A Comparison of Sample Preparation Techniques for Drugs of Abuse in Oral Fluid [discover.restek.com]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 6. SPE vs LLE: A Battle of Methods - SCIENCE UNFILTERED [phenomenex.com]
• 7. academic.oup.com [academic.oup.com]
• 8. waters.com [waters.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of carisoprodol and meprobamate in oral fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing Robust Calibration Curves for the Quantification of Carisoprodol in Biological Matrices Using Carisoprodol-D7 as an Internal Standard

[Application Note & Protocol]

Authored by: Senior Application Scientist, Bioanalytical Division

Introduction: The Critical Role of Stable Isotope Labeled Internal Standards in Carisoprodol Bioanalysis

Carisoprodol is a centrally acting skeletal muscle relaxant prescribed for acute musculoskeletal pain.[1][2] It is rapidly absorbed and metabolized in the liver, primarily by the cytochrome P450 isozyme CYP2C19, to its active metabolite, meprobamate.[1] Given its therapeutic use and potential for abuse, the accurate quantification of carisoprodol in biological matrices such as plasma and urine is paramount in clinical and forensic toxicology.[3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity.[4] However, a significant challenge in LC-MS/MS-based quantification is the phenomenon known as the matrix effect, where co-eluting endogenous components of the biological sample can enhance or suppress the ionization of the target analyte, leading to inaccurate and imprecise results.

To mitigate these effects and ensure the reliability of the bioanalytical method, a suitable internal standard (IS) is employed.[5] The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte.[6] For carisoprodol analysis, Carisoprodol-D7, a deuterated analog, serves as an excellent internal standard.[7] Its physicochemical properties are nearly identical to carisoprodol, ensuring it co-elutes and experiences similar matrix effects and extraction efficiencies.[8] The mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, enabling accurate quantification through the principle of isotope dilution mass spectrometry.

This application note provides a comprehensive and detailed protocol for establishing a robust and reliable calibration curve for the quantification of carisoprodol in human plasma using Carisoprodol-D7 as the internal standard. The methodologies described herein are grounded in established bioanalytical principles and align with the guidelines set forth by regulatory bodies such as the U.S. Food and Drug Administration (FDA).[9][10]

Materials and Reagents

Material/Reagent	Supplier	Grade/Purity
Carisoprodol	Cerilliant	≥98%
Carisoprodol-D7	Cerilliant	≥98% (isotopic purity)
Methanol	Fisher Scientific	HPLC Grade
Acetonitrile	Fisher Scientific	HPLC Grade
Formic Acid	Sigma-Aldrich	≥98%
Water	Milli-Q or equivalent	Type 1 Ultrapure
Human Plasma (K2EDTA)	BioIVT	Drug-Free

Instrumentation and Analytical Conditions

This protocol is optimized for a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

Parameter	Condition
HPLC System	Agilent 1290 Infinity II or equivalent
Column	Zorbax SB-C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Agilent 6470 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temperature	350°C
Nebulizer Gas	35 psi

Mass Spectrometry Parameters (MRM Transitions)

Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and sensitivity. The following transitions should be optimized for your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Carisoprodol (Quantifier)	261.2	176.1	10
Carisoprodol (Qualifier)	261.2	97.0	20
Carisoprodol-D7 (Internal Standard)	268.2	183.3	10

Experimental Workflow

The overall workflow for establishing the calibration curve is depicted below. This systematic approach ensures the accuracy and reproducibility of the analytical method.

Caption: Workflow for Calibration Curve Establishment.

Detailed Protocols

Protocol 1: Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is fundamental to the integrity of the calibration curve.

1.1. Primary Stock Solutions (1 mg/mL) a. Accurately weigh approximately 10 mg of Carisoprodol into a 10 mL volumetric flask. b. Dissolve and bring to volume with methanol. This is the Carisoprodol Primary Stock (1 mg/mL). c. Prepare the Carisoprodol-D7 Primary Stock (1 mg/mL) in the same manner. d. Store stock solutions at -20°C.

1.2. Working Calibration Standard Solutions a. Perform serial dilutions of the Carisoprodol Primary Stock with 50:50 methanol:water to prepare a series of working standard solutions. These will be used to spike into the blank plasma.

1.3. Internal Standard Working Solution (100 ng/mL) a. Dilute the Carisoprodol-D7 Primary Stock with 50:50 methanol:water to achieve a final concentration of 100 ng/mL. This solution will be added to all samples (calibrators, QCs, and unknowns).

Protocol 2: Preparation of Calibration Curve Standards in Plasma

The calibration curve must be prepared in the same biological matrix as the samples to be analyzed to account for matrix effects.[5]

2.1. Spiking the Calibration Standards a. Label a set of microcentrifuge tubes for each calibration point (e.g., Blank, Zero, Cal 1 through Cal 8). b. To each tube (except the Blank), add the appropriate volume of the corresponding Carisoprodol working standard solution to 100 µL of blank human plasma to achieve the final concentrations listed in the table below. The volume of the spiking solution should not exceed 5% of the plasma volume to minimize matrix disruption. c. To the "Zero" and all "Cal" tubes, add the internal standard. d. Vortex each tube for 10 seconds.

Standard ID	Carisoprodol Concentration (ng/mL)	Quality Control (QC) Level
Blank	0	-
Zero	0 (+ IS)	-
Cal 1 (LLOQ)	25	LLOQ QC
Cal 2	50	-
Cal 3	100	Low QC
Cal 4	250	-
Cal 5	500	Mid QC
Cal 6	1000	-
Cal 7	2000	High QC
Cal 8 (ULOQ)	3000	-

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

Protocol 3: Sample Extraction (Protein Precipitation)

Protein precipitation is a rapid and effective method for sample clean-up prior to LC-MS/MS analysis.[4]

3.1. Extraction Procedure a. To each 100 µL plasma sample (calibrators and QCs), add 20 µL of the Carisoprodol-D7 Internal Standard Working Solution (100 ng/mL). b. Add 300 µL of ice-cold acetonitrile to each tube. c. Vortex vigorously for 1 minute to precipitate the plasma proteins. d. Centrifuge at 14,000 rpm for 10 minutes at 4°C. e. Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Data Analysis and Acceptance Criteria

Calibration Curve Construction

The calibration curve is constructed by plotting the peak area ratio of Carisoprodol to Carisoprodol-D7 against the nominal concentration of each calibrator. A linear regression with a 1/x² weighting factor is typically applied to account for heteroscedasticity.

Caption: Data analysis workflow for calibration.

FDA Acceptance Criteria for Calibration Curves

For a calibration curve to be considered valid, it must meet the criteria set forth by regulatory agencies like the FDA.[9][11]

• Correlation Coefficient (r²): A value of ≥ 0.99 is generally expected.

• Calibrator Accuracy: At least 75% of the non-zero calibrators must have a back-calculated concentration within ±15% of their nominal value.[11]

• LLOQ Accuracy: The back-calculated concentration of the LLOQ standard must be within ±20% of its nominal value.[11]

• Range: The calibration curve must encompass the LLOQ and ULOQ.[10]

Example Calibration Curve Data

Nominal Conc. (ng/mL)	Peak Area Ratio (Analyte/IS)	Back-Calculated Conc. (ng/mL)	% Accuracy
25	0.052	26.0	104.0%
50	0.101	49.5	99.0%
100	0.205	101.5	101.5%
250	0.510	248.0	99.2%
500	1.015	502.5	100.5%
1000	2.040	1010.0	101.0%
2000	4.050	1995.0	99.8%
3000	6.100	3020.0	100.7%

Regression Equation: y = 0.002x + 0.001 Weighting: 1/x² Correlation Coefficient (r²): 0.9995

Conclusion: A Foundation for Reliable Bioanalysis

The establishment of a robust and accurate calibration curve is the cornerstone of any quantitative bioanalytical method. The use of a stable isotope-labeled internal standard, such as Carisoprodol-D7, is indispensable for mitigating the inherent variability associated with the analysis of complex biological matrices.[6] By adhering to the detailed protocols and stringent acceptance criteria outlined in this application note, researchers, scientists, and drug development professionals can ensure the generation of high-quality, reliable, and defensible data for the quantification of carisoprodol. This methodology provides a self-validating system that upholds the principles of scientific integrity and is aligned with global regulatory expectations.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc. Link

• TOX-SOP-42 Protocol for the Analysis of Carisoprodol. (2019, March 27). Phoenix Police Department. Link

• Bioanalytical Method Validation Guidance for Industry. (2018, May 24). U.S. Food and Drug Administration. Link

• Coulter, C., Garnier, M., Tuyay, J., Orbita, J. Jr., & Moore, C. (2012). Determination of carisoprodol and meprobamate in oral fluid. Journal of Analytical Toxicology, 36(3), 217–220. Link

• Coulter, C., & Moore, C. (2009). Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards. Journal of Analytical Toxicology, 33(5), 249–253. Link

• Johnson-Davis, K. L. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). In Methods in Molecular Biology (Vol. 1383, pp. 105–114). Humana Press. Link

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (2022, November). U.S. Food and Drug Administration. Link

• SAMPLE PREPARATION. (n.d.). UCT. Link

• Shah, V. P., Midha, K. K., Findlay, J. W., Hill, H. M., Hulse, J. D., McGilveray, I. J., ... & Yacobi, A. (2000). Bioanalytical method validation--a revisit with a decade of progress. Pharmaceutical research, 17(12), 1551-1557. Link

• Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant. (n.d.). MilliporeSigma. Link

• Fast LC/MS/MS Analytical Method with Alternate Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites in Urine in Clinical Research. (n.d.). Agilent Technologies. Link

• Bioanalytical Method Validation. (2001, May). U.S. Food and Drug Administration. Link

• Martin, K. O. (2025). Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Meprobamate, and Naproxen Using Liquid Chromatography-Tandem Mass Spectrometry. Virginia Commonwealth University. Link

• Johnson-Davis, K. L. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Springer Nature Experiments. Link

• Carisoprodol and Meprobamate Analysis by LCMS - AppNote. (n.d.). MicroSolv Technology Corporation. Link

• Tse, S. A., Atayee, R. S., Ma, J. D., & Best, B. M. (2014). Evaluating the relationship between carisoprodol concentrations and meprobamate formation and inter-subject and intra-subject variability in urinary excretion data of pain patients. Journal of analytical toxicology, 38(3), 122–128. Link

• Szczesniewski, A., & Adler, C. J. (2018). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent Technologies. Link

• Shashikala, P., Sireesha, D., & Vasudha, B. (2015). Development and Validation of Bioanalytical Method for the Estimation of Carisoprodol in Human Plasma using LC-MS/MS. Asian Journal of Pharmaceutical Analysis, 5(3), 131-136. Link

• Coulter, C., Garnier, M., Tuyay, J., Orbita, J., Jr, & Moore, C. (2012). Determination of carisoprodol and meprobamate in oral fluid. Journal of analytical toxicology, 36(3), 217–220. Link

• Papaseit, E., Pérez-Mañá, C., Pérez-Camo, I., et al. (2022). Single and Multiple Dose PK–PD Characterization for Carisoprodol. Part I: Pharmacokinetics, Metabolites, and 2C19 Phenotype Influence. Double-Blind, Placebo-Controlled Clinical Trial in Healthy Volunteers. Pharmaceutics, 14(2), 383. Link

• Critical Review Report on Carisoprodol. (2023). World Health Organization. Link

• Carisoprodol Prior Approval Criteria. (2024, December 19). Medical Mutual. Link

• Carisoprodol (Trade Name: Soma®). (n.d.). DEA Diversion Control Division. Link

• Pre-review report: Carisoprodol. (2023, September 9). World Health Organization. Link

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. cdn.who.int [cdn.who.int]
• 3. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 4. mtc-usa.com [mtc-usa.com]
• 5. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 7. Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 8. "Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr" by Kate O. Martin [scholarscompass.vcu.edu]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. resolvemass.ca [resolvemass.ca]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Carisoprodol-D7 Signal Suppression

Executive Summary

Signal suppression of internal standards (IS) like Carisoprodol-D7 in ESI+ is rarely a random instrument error; it is almost always a symptom of matrix-driven ion competition or chromatographic isotope effects . Carisoprodol is a carbamate with relatively low basicity, making its ionization efficiency highly susceptible to co-eluting phospholipids and mobile phase chemistry.

This guide moves beyond basic checks to address the root causes of IS suppression: the Deuterium Isotope Effect causing retention time shifts into suppression zones, and the Phospholipid Buildup that silently kills ionization.

Phase 1: Diagnostic Workflow

Before altering your method, use this logic tree to isolate the failure mode.

Figure 1: Diagnostic logic tree for isolating the root cause of Internal Standard suppression.

Phase 2: Technical FAQs & Troubleshooting

The Deuterium Isotope Effect

Q: My Native Carisoprodol signal is stable, but the D7 Internal Standard varies wildly. Why?

A: You are likely experiencing the Chromatographic Deuterium Isotope Effect . Deuterium (

) is slightly more hydrophilic than Hydrogen ( ) due to a shorter C-D bond length and lower polarizability. In Reverse Phase Chromatography (RPLC), this causes deuterated isotopologues (D7) to elute slightly earlier than the native drug.

• The Mechanism: If your chromatography is tight, the D7 peak may shift 0.05–0.1 minutes earlier than the native.

• The Trap: If a matrix interference (like a lysophosphatidylcholine) elutes immediately before the native drug, the D7 peak shifts into this suppression zone, while the native drug elutes after it.

• Result: The IS is suppressed, the Native is not. The Area Ratio (Native/IS) becomes artificially high, ruining quantitation.

Corrective Action:

• Overlay Extracted Ion Chromatograms (XIC): Compare the D7 channel, Native channel, and a Phospholipid channel (m/z 184 -> 184).

• Flatten the Gradient: If D7 and Native are separating, shallow the gradient slope at the elution window to force them to co-elute or move both away from the interference.

Matrix Interferences (The "Invisible" Killer)

Q: I performed Protein Precipitation (PPT), but I still see massive suppression. Isn't PPT enough?

A: No. Protein Precipitation removes proteins but leaves >95% of phospholipids in the sample. Phospholipids (PLs) are the primary cause of ion suppression in ESI+. They compete for charge on the surface of the electrospray droplet. Because Carisoprodol is a neutral carbamate, it loses this competition easily against charged lipids.

Comparison of Cleanup Strategies:

Method	Protein Removal	Phospholipid Removal	Suitability for Carisoprodol
Protein Precip (PPT)	High	Very Low	Poor (High suppression risk)
Supported Liquid Extraction (SLE)	High	High	Excellent (Removes PLs & salts)
Solid Phase Extraction (SPE)	High	High	Good (Selectivity tunable)

Corrective Action: Switch to Supported Liquid Extraction (SLE) . Carisoprodol is moderately lipophilic (LogP ~2.4).

• Protocol: Load plasma (diluted 1:1 with water) onto SLE material (diatomaceous earth). Wait 5 min. Elute with MTBE or Ethyl Acetate. This leaves phospholipids behind on the silica.

Mobile Phase & Source Chemistry

Q: I'm seeing low overall intensity. Should I switch to Ammonium Adducts?

A: Yes. Carisoprodol has low basicity and does not protonate (

) as easily as basic amines. It has a high affinity for ammonium ions.

• Recommendation: Use 10mM Ammonium Formate or Ammonium Acetate in your mobile phase.

• Target: Monitor the

  adduct (m/z 278.2 for Native, 285.2 for D7) instead of the protonated ion. Ammonium adducts are often more abundant and stable for carbamates.

Warning - Thermal Instability: Carisoprodol is thermally labile.[1] Excessive source temperature can degrade it into Meprobamate .

• Test: Inject a neat standard of Carisoprodol. Monitor the Meprobamate transition. If you see Meprobamate appearing at the Carisoprodol retention time, your source is too hot. Lower the source temperature (e.g., from 550°C to 350-400°C).

Phase 3: Validation Protocol (The "Matuszewski" Method)

To scientifically prove suppression, you must perform the Post-Extraction Spike experiment (based on Matuszewski et al. [2]). Do not rely on "recovery" experiments alone.

Protocol: Prepare three sets of samples at Low QC and High QC concentrations.

• Set A (Neat Standards): Analyte/IS in mobile phase.

• Set B (Post-Extraction Spike): Extract blank matrix, then spike Analyte/IS into the eluate.

• Set C (Pre-Extraction Spike): Spike Analyte/IS into matrix, then extract (Standard QC).

Calculations:

Parameter	Formula	Interpretation
Matrix Factor (MF)		< 0.85 : Suppression confirmed.> 1.15 : Enhancement confirmed.
Recovery (RE)		Measures extraction efficiency, independent of matrix effects.
IS Normalized MF		Must be ~1.0 . If not, the IS is not tracking the Analyte (Isotope Effect).

Phase 4: Mechanistic Visualization

Understanding why suppression happens allows you to predict it. The diagram below illustrates the "Droplet Competition" mechanism in ESI+.

Figure 2: Mechanism of ESI+ Suppression. Phospholipids (Red) occupy the droplet surface, preventing Carisoprodol (Green) from entering the gas phase.

References

• US FDA. (2018). Bioanalytical Method Validation Guidance for Industry. Food and Drug Administration.[2] Link

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003).[3] Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030.[3] Link

• Wang, S., & Cyronak, M. (2013). Phospholipid Removal Strategies in LC-MS/MS Bioanalysis. Current Pharmaceutical Analysis. Link

• Chambers, E., et al. (2007). Systematic development of an UPLC-MS/MS method for the determination of drugs of abuse in human urine. Journal of Chromatography B. Link

Sources

• 1. Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography [article.sapub.org]
• 2. ajpaonline.com [ajpaonline.com]
• 3. tandfonline.com [tandfonline.com]

Resolving Carisoprodol-D7 retention time shifts in HPLC

Resolving Retention Time Shifts in HPLC

Welcome to the technical support center for Carisoprodol-D7 analysis. This guide is designed for researchers, scientists, and drug development professionals who use High-Performance Liquid Chromatography (HPLC) for the quantification of Carisoprodol and its deuterated internal standard, Carisoprodol-D7. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you diagnose and resolve retention time (RT) variability, ensuring the accuracy and robustness of your analytical method.

Troubleshooting Guide: Diagnosing and Resolving RT Shifts

Retention time instability is a common issue in HPLC that can compromise data quality. This section addresses specific retention time problems you may encounter with Carisoprodol-D7, explaining the underlying causes and providing systematic solutions.

Q1: My Carisoprodol-D7 retention time has suddenly shifted to be much shorter or longer than usual. What are the likely causes?

An abrupt, significant shift in retention time often points to a systemic error in the method setup rather than gradual column degradation. The most common culprits are related to the mobile phase or hardware configuration.

Underlying Causes & Explanation:

• Incorrect Mobile Phase Composition: Reversed-phase chromatography, commonly used for Carisoprodol, separates compounds based on hydrophobicity.[1] Carisoprodol is a relatively non-polar compound (XLogP3 ≈ 1.9).[2][3] The retention is primarily controlled by the percentage of organic solvent (e.g., acetonitrile or methanol) in the mobile phase. An accidental increase in the organic solvent concentration will decrease retention, causing peaks to elute earlier. Conversely, a lower organic concentration will increase retention times.[4]

• Incorrect Flow Rate: The flow rate of the mobile phase directly influences how quickly an analyte passes through the column. A higher flow rate reduces the time available for interaction between the analyte and the stationary phase, leading to shorter retention times. A lower flow rate has the opposite effect.[5] An incorrectly programmed flow rate is a frequent cause of sudden RT shifts.[4]

• Wrong Column Installed: If a column with different dimensions (length, internal diameter) or a different stationary phase chemistry (e.g., C8 instead of C18) is installed by mistake, retention times will change dramatically.

Diagnostic & Resolution Protocol:

• Verify Method Parameters: Immediately check the HPLC method settings. Confirm that the programmed flow rate, solvent composition (gradient or isocratic), and column oven temperature match the validated method specifications.

• Confirm Mobile Phase Preparation:

  • Review your mobile phase preparation records. Ensure the correct volumes of aqueous and organic components were mixed.

  • If preparing the mobile phase online with a quaternary pump, check that the solvent lines are in the correct bottles (e.g., Line A is aqueous, Line B is organic).

• Check the Physical Setup:

  • Visually inspect the installed column. Verify that the part number, dimensions, and stationary phase match the method requirements.

  • Perform a quick flow rate check by collecting the eluent from the detector outlet into a graduated cylinder for a set period (e.g., 1 minute) to ensure the pump is delivering the set flow rate.

Q2: I'm observing a gradual drift in the retention time of Carisoprodol-D7 over a sequence of injections. What's happening?

Gradual retention time drift, either to shorter or longer times, typically indicates a slow change in the chromatographic system's equilibrium or condition.

Underlying Causes & Explanation:

• Inadequate Column Equilibration: The stationary phase of an HPLC column requires sufficient time to equilibrate with the mobile phase.[6] If injections are started before the column is fully equilibrated, you will often see retention times drift (usually decreasing) over the first several injections until the system stabilizes.[7] This is especially true when changing mobile phases or after the system has been idle.

• Mobile Phase pH Instability: Carisoprodol is a neutral compound, and its solubility is practically independent of pH.[8] However, if your method includes other ionizable compounds or if you are using a buffered mobile phase for other reasons, its pH must be stable. The pH of unbuffered or weakly buffered aqueous mobile phases can change over time due to the absorption of atmospheric CO2, which forms carbonic acid and lowers the pH.[4] This pH shift can affect the retention of any ionizable analytes or excipients in the sample, potentially altering the column chemistry slightly over time.[9][10]

• Column Temperature Fluctuations: Column temperature is a critical parameter. A lack of a column oven or a malfunctioning oven can lead to RT drift that follows the ambient room temperature. As temperature increases, mobile phase viscosity decreases, and analyte mass transfer improves, generally leading to shorter retention times.[11]

• Column Aging/Contamination: Over many injections, the stationary phase can degrade, or strongly retained sample matrix components can accumulate at the head of the column. This can lead to a loss of stationary phase, resulting in a gradual shift to shorter retention times and broader peaks.[4]

Diagnostic & Resolution Workflow:

The following diagram outlines a systematic approach to diagnosing the cause of gradual retention time drift.

Sources

• 1. Separation of Carisoprodol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Soma | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Carisoprodol | C12H24N2O4 | CID 2576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Equilibrating HPLC Column Suggestions to Protect the Columns - Tips & Suggestions [mtc-usa.com]
• 7. glsciences.eu [glsciences.eu]
• 8. biopsychiatry.com [biopsychiatry.com]
• 9. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Carisoprodol-D7 Isobaric Interference

Topic: Troubleshooting Mass Spectrometry Interference in Carisoprodol Quantitation Document ID: TS-CARI-D7-001 Last Updated: 2026-02-21 Status: Active

Executive Summary

Welcome to the Technical Support Center. This guide addresses "isobaric interference" when using Carisoprodol-D7 as an internal standard (IS) for Carisoprodol quantitation. In LC-MS/MS bioanalysis, true isobaric interference (different compound, same mass) is rare for this specific pair. The most common "interference" reported by researchers is actually Isotopic Crosstalk (spectral overlap) or Chromatographic Isotope Effects .

This guide provides diagnostic workflows to distinguish between isotopic impurity, retention time shifts, and matrix effects.

Module 1: The "Crosstalk" Phenomenon (Isotopic Interference)

The Science: Why it Happens

Users often mistake isotopic contribution for isobaric interference.

• Forward Interference (IS

  Analyte): Commercial Carisoprodol-D7 is not 100% pure. It contains isotopologues (D0, D1... D6). If the D0 (unlabeled) impurity is present, it contributes signal directly to the Carisoprodol quantitation channel ( 261.2), causing positive bias at the Lower Limit of Quantitation (LLOQ).

• Reverse Interference (Analyte

  IS): At high concentrations (ULOQ), the natural isotopic distribution of Carisoprodol (specifically the M+7 isotope) can contribute to the IS channel ( 268.2).

Diagnostic Workflow: The "Zero-Blank" Challenge

Use this protocol to quantify the interference levels.

Step 1: Prepare Diagnostic Samples

• Sample A (Double Blank): Mobile phase only.

• Sample B (Zero Standard): Matrix + IS (at working concentration) + NO Analyte.

• Sample C (ULOQ Only): Matrix + Analyte (at highest concentration) + NO IS.

Step 2: Analyze & Calculate

Diagnostic Check	Formula	Acceptance Criteria (FDA/EMA)

| IS Purity Check | Response of Analyte in Sample B / Response of LLOQ Standard |

20% of LLOQ response | | Analyte Crosstalk | Response of IS in Sample C / Mean IS Response | 5% of Mean IS response |

Visualization: Isotopic Crosstalk Mechanism

The following diagram illustrates how isotopic impurities bridge the gap between the Analyte and Internal Standard channels.

Figure 1: Isotopic Crosstalk pathways. Red arrow indicates the most common failure mode: D0 impurity in the standard appearing as Analyte.

Module 2: Chromatographic Isotope Effect (Retention Time Shift)

The Science: The Deuterium Shift

Deuterium (

H) is more hydrophobic and has a slightly smaller molar volume than Hydrogen ( H). On C18 columns, Carisoprodol-D7 will elute slightly earlier than native Carisoprodol.

• Typical Shift: 0.05 – 0.20 minutes (depending on gradient).

• The Risk: If your integration window is too tight (e.g.,

  seconds), the software may miss the IS peak apex or integrate noise, leading to "missing" IS data or poor reproducibility.

Troubleshooting Protocol

If you observe fluctuating IS areas:

• Overlay Chromatograms: Plot the Analyte (261.2) and IS (268.2) transitions on the same scale.

• Check Peak Apex: Confirm the D7 peak apex is slightly left (earlier) of the native peak.

• Widen Windows: Adjust the expected Retention Time (RT) in your processing method (e.g., Analyst, MassLynx) to accommodate the shift. Do not force them to be identical.

Module 3: Matrix Isobars (Ion Suppression)

The Science: Hidden Interferences

Even if no drug interferes with the mass transition, the matrix (phospholipids, salts) can suppress ionization. Because Carisoprodol-D7 elutes earlier (see Module 2), it may sit in a different suppression zone than the analyte.

• Result: The IS does not perfectly track the Analyte's ionization efficiency, violating the core principle of internal standardization.

Diagnostic Decision Tree

Follow this logic to determine if you have a Matrix/Separation issue.

Figure 2: Diagnostic logic for isolating the source of interference.

Frequently Asked Questions (FAQ)

Q1: Can I use Carisoprodol-D3 instead of D7 to save money? A: It is not recommended. Carisoprodol contains Chlorine (Cl). Chlorine has naturally occurring isotopes (

Cl and Cl).

• Native Carisoprodol Mass: ~260.

• Natural

  Cl Isotope: ~262 (M+2).

• A D3 standard would have a mass of ~263. The risk of overlap between the natural M+2/M+3 isotopes of the analyte and the D3 internal standard is significantly higher than with D7. D7 pushes the mass shift (+7 Da) safely beyond the natural isotopic envelope of the parent drug [1].

Q2: My calibration curve is quadratic (bending) at the high end. Is this interference? A: This is likely Reverse Crosstalk (Analyte contributing to IS). As the Analyte concentration increases, its M+7 natural isotope signal adds to the IS peak area. Since the IS amount is constant, this "extra" signal makes the IS area artificially high, suppressing the Area Ratio (Analyte/IS) and causing the curve to plateau or bend.

• Fix: Switch to a D7 standard with higher isotopic purity or lower the ULOQ.

Q3: Does Meprobamate interfere with Carisoprodol-D7? A: No. Meprobamate is a metabolite with a molecular weight of ~218 Da. Carisoprodol-D7 is ~267 Da. They are not isobaric. However, ensure your chromatographic method separates them, as in-source fragmentation of Carisoprodol can artificially create Meprobamate ions [2].

References

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[1][2] [Link]

• Johnson-Davis, K. L., et al. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Methods in Molecular Biology. [Link]

• Wang, S., et al. (2019). Deuterium isotope effects in drug pharmacokinetics. Journal of Analytical Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]

Technical Support Center: Correcting Non-Linear Calibration in Carisoprodol-D7 Assays

Intended Audience: Researchers, scientists, and drug development professionals engaged in the quantitative analysis of Carisoprodol using deuterated internal standards.

Purpose: This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to diagnose and resolve non-linear calibration curves in LC-MS/MS assays utilizing Carisoprodol-D7 as an internal standard. Our approach is rooted in explaining the causal relationships behind experimental observations to empower you to build robust and reliable bioanalytical methods.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding non-linear calibration curves in Carisoprodol assays.

Q1: My Carisoprodol calibration curve is non-linear, showing a downward curve at higher concentrations. What is the most likely cause?

A1: The most frequent cause of this phenomenon is detector saturation .[1][2][3] In LC-MS/MS, the detector has a finite linear dynamic range. When the concentration of Carisoprodol is very high, the number of ions hitting the detector per unit of time can exceed its capacity to generate a proportional response. This leads to a plateauing or "bending" of the calibration curve at the upper concentration levels.[4][5][6] While a deuterated internal standard like Carisoprodol-D7 is excellent for correcting many sources of variability, it cannot compensate for a saturated detector response to the analyte.[4][5]

Q2: Can the Carisoprodol-D7 internal standard itself contribute to non-linearity?

A2: Yes, under certain circumstances. While less common than analyte detector saturation, issues with the internal standard (IS) can lead to non-linear calibration curves. Key potential issues include:

• Isotopic Contribution/Crosstalk: At very high concentrations of Carisoprodol, the natural isotopic abundance of carbon-13 and other isotopes in the unlabeled analyte can contribute to the signal being monitored for the Carisoprodol-D7 IS.[7][8] This "crosstalk" artificially inflates the IS response at high analyte concentrations, leading to a negatively biased analyte/IS ratio and a downward curving calibration.

• Impurity in the Internal Standard: If the Carisoprodol-D7 standard contains a significant amount of unlabeled Carisoprodol as an impurity, it can artificially increase the analyte response, especially at the lower end of the curve (LLOQ), potentially causing non-linearity.[9]

• Differential Matrix Effects: Although stable isotope-labeled (SIL) internal standards are designed to co-elute with the analyte and experience similar matrix effects, this is not always perfect.[10] Differences in chromatography between the deuterated and non-deuterated forms can sometimes lead to differential ion suppression or enhancement, which may not be uniform across the concentration range.[11]

Q3: My lab uses a quadratic regression (1/x or 1/x²) to fit the curve. Is this acceptable?

A3: While quadratic regression can extend the dynamic range of an assay exhibiting non-linearity, its use in regulated bioanalysis is often scrutinized.[4][5] Regulatory bodies like the U.S. Food and Drug Administration (FDA) generally prefer the simplest calibration model that adequately describes the concentration-response relationship.[12][13] A non-linear fit may be acceptable if it is justified and consistently provides accurate and precise results. However, it is always best practice to first understand and address the root cause of the non-linearity rather than relying solely on a mathematical correction.[5]

Q4: Could the stability of Carisoprodol or Carisoprodol-D7 be a factor in my non-linear curve?

A4: Instability can certainly lead to inaccurate results, though it may not always manifest as a classic non-linear curve. Carisoprodol is metabolized to meprobamate, so degradation in the sample or during processing could affect quantification.[14][15] More critically for deuterated standards, the stability of the deuterium labels is paramount.[9] If the deuterium atoms are in a position on the molecule where they can exchange with hydrogen atoms from the solvent (a process called back-exchange), the integrity of the internal standard is compromised. This would lead to a loss of IS signal and inaccurate quantification. While commercially available Carisoprodol-D7 is generally stable, improper storage or harsh sample preparation conditions (e.g., extreme pH) could potentially be a factor.[16]

II. Troubleshooting Guides

This section provides systematic, step-by-step protocols to diagnose and resolve non-linearity in your Carisoprodol assay.

Guide 1: Diagnosing and Correcting Detector Saturation

Detector saturation is a primary suspect for non-linearity at high concentrations.[1][2][3] This guide will help you confirm and mitigate this issue.

Visualizing the Troubleshooting Workflow

Caption: Workflow for diagnosing and correcting detector saturation.

Step-by-Step Protocol

• Confirm Saturation:

  • Inject your highest calibration standard (Upper Limit of Quantification, ULOQ) and visually inspect the chromatogram for the Carisoprodol analyte peak.

  • Look for: A peak that is "flat-topped" or shows significant fronting.[2] This is a strong indication that the detector is saturated.

  • Check the absolute response (ion count) of the analyte peak. If it exceeds a certain threshold for your specific instrument (e.g., ~1E6 counts per second for some API4000 models), saturation is highly likely.[4][5]

• Mitigation Strategies (Choose one or a combination):

  • Strategy A: Dilute High-Concentration Samples: The simplest approach is to dilute any study samples that are expected to be above the linear range of the assay. This is a standard practice in regulated bioanalysis.[12]

  • Strategy B: Reduce Injection Volume: Decrease the volume of sample extract injected onto the LC-MS/MS system. This will reduce the total amount of analyte reaching the detector.

  • Strategy C: Modify MS Source Parameters: "De-tune" the mass spectrometer to reduce ionization efficiency. This can be achieved by:

    • Increasing the curtain gas or nebulizer gas flow.[3]

    • Adjusting the ion source temperature.

    • Moving the electrospray probe position slightly off-axis.[3]

  • Strategy D: Use a Less Abundant Product Ion: If you are monitoring multiple product ions (transitions) for Carisoprodol, switch to a less abundant (less intense) product ion for quantification at the higher concentrations. This can significantly extend the linear range.[4][5]

• Re-evaluate Linearity: After implementing one or more of the above strategies, re-inject your calibration curve and assess the linearity. The goal is to reduce the analyte signal at the ULOQ to a level that is within the linear range of the detector.

Guide 2: Investigating Isotopic Contribution and Internal Standard Purity

If detector saturation is ruled out, the next step is to investigate the internal standard.

Visualizing the Investigation Workflow

Caption: Workflow for assessing internal standard purity and isotopic contribution.

Step-by-Step Protocol

• Assess Contribution from Internal Standard to Analyte Signal:

  • Prepare a blank matrix sample (a sample with no analyte).

  • Spike this sample with Carisoprodol-D7 at the concentration used in your assay.

  • Analyze the sample and monitor the mass transition for the unlabeled Carisoprodol .

  • Evaluation: If you detect a significant peak for unlabeled Carisoprodol (e.g., a response greater than 20% of your Lower Limit of Quantification, LLOQ), your Carisoprodol-D7 standard is likely contaminated with the unlabeled analyte.[9] The solution is to obtain a new, higher-purity lot of the internal standard.

• Assess Contribution from Analyte to Internal Standard Signal (Crosstalk):

  • Prepare a sample containing only the ULOQ concentration of unlabeled Carisoprodol in the matrix. Do not add any internal standard.

  • Analyze this sample while monitoring the mass transition for Carisoprodol-D7 .

  • Evaluation: If you observe a signal in the Carisoprodol-D7 channel that is significant (e.g., >5% of the average IS response across the calibration curve), this indicates isotopic contribution from the analyte is occurring.[7] This can sometimes be corrected using a non-linear calibration function that accounts for the interference, or by selecting a different, more highly deuterated internal standard if available.[8]

Quantitative Data Summary

The following table outlines typical acceptance criteria for a bioanalytical method calibration curve, as recommended by the FDA.[12][13][17]

Parameter	Acceptance Criteria	Rationale
Number of Standards	Minimum of 6-8 non-zero calibrators	Ensures the relationship between concentration and response is well-defined.
Regression Model	Simplest model that fits the data (typically linear with 1/x or 1/x² weighting)	Avoids overfitting and ensures the model is scientifically justified.[12]
Correlation Coefficient (r²)	≥ 0.99	Indicates a strong correlation between concentration and the instrument response.
Back-Calculated Accuracy	Within ±15% of nominal value (±20% at LLOQ)	Confirms the accuracy of the calibration model across the entire range.[17]
Run Acceptance	At least 75% of non-zero standards must meet accuracy criteria	Ensures the overall quality and reliability of the calibration curve for each analytical batch.[12]

III. Conclusion

Non-linear calibration curves in Carisoprodol-D7 assays are a common but solvable challenge. By systematically investigating the potential root causes—starting with detector saturation and then moving to internal standard integrity—researchers can diagnose the issue with confidence. The key is to understand the underlying principles of mass spectrometry and chromatography rather than simply applying a mathematical fix. By following the diagnostic workflows and mitigation strategies outlined in this guide, you can develop a robust, reliable, and linear bioanalytical method for the accurate quantification of Carisoprodol.

IV. References

• Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies. PubMed.

• Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range. ResearchGate.

• Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. PMC.

• Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range. PubMed.

• Essential FDA Guidelines for Bioanalytical Method Validation. BenchChem.

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA.

• An algorithm to correct saturated mass spectrometry ion abundances for enhanced quantitation and mass accuracy in omic studies. PMC.

• Validation of Bioanalytical Methods — Highlights of FDA's Guidance. LCGC North America.

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Corporation.

• Bioanalytical Method Validation Guidance for Industry. FDA.

• Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. ResearchGate.

• Critical Review Report on Carisoprodol. World Health Organization (WHO).

• Strategies for avoiding saturation effects in ESI-MS. University of Victoria.

• Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Springer Nature Experiments.

• Experimental Strategies for Avoiding Saturation Effects in ESI-MS. Semantic Scholar.

• A convenient strategy to overcome interference in LC-MS/MS analysis: Application in a microdose absolute bioavailability study. ResearchGate.

• Single and Multiple Dose PK–PD Characterization for Carisoprodol. Part I: Pharmacokinetics, Metabolites, and 2C19 Phenotype Influence. Double-Blind, Placebo-Controlled Clinical Trial in Healthy Volunteers. MDPI.

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace.

• Bioanalytical Method Validation. FDA.

• Determination of Carisoprodol and Meprobamate in Oral Fluid. Oxford Academic.

• Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. PMC.

• GCMS frequently asked questions. Agilent.

• ISOTEC® Stable Isotopes. Sigma-Aldrich.

• TOX-SOP-42 Protocol for the Analysis of Carisoprodol. Phoenix Police Department.

• Troubleshooting Inaccurate Results with Deuterated Internal Standards: A Technical Support Guide. BenchChem.

• Detector saturation in LC/MS using buffered eluents? ResearchGate.

• Determination of carisoprodol and its metabolite meprobamate in oral fluid. PubMed.

• Non-Linear Pharmacokinetics. Pharmapproach.

• Isotopic labeling-assisted metabolomics using LC–MS. PMC.

• Interference Testing and Mitigation in LC-MS/MS Assays. AACC.

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. CDC Stacks.

• Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function. ACS Publications.

• Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. ResearchGate.

• Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards. PubMed.

• LZI Carisoprodol Metabolite (Meprobamate) Enzyme Immunoassay. Lin-Zhi International, Inc..

• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent.

• Pre-review report: Carisoprodol. World Health Organization (WHO).

• Causes of Nonlinearity. Pharmacy 180.

• Clinical Tips: Linear & non-linear PK. Quinta Analytica.

• TOX-56: Toxicity Studies of Carisoprodol (CASRN 78-44-4) Administered by Gavage to F344/N Rats and B6C3F1 Mice. National Toxicology Program.

• STABILITY INDICATING HIGH PERFORMANCE LIQUID CHROMATOGRAPHIC METHOD FOR THE ESTIMATION OF CARISOPRODOL IN BULK AND IN TABLET DOS. International Journal of Pharmacy and Pharmaceutical Sciences.

• Quantitative Determination of Carisoprodol and its Metabolites in Equine Urine and Serum by Liquid Chromatography-Tandem Mass Spectrometry. Academia.edu.

• Determination of Carisoprodol and Meprobamate in Oral Fluid. Oxford Academic.

• Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. SciSpace.

Sources

• 1. An algorithm to correct saturated mass spectrometry ion abundances for enhanced quantitation and mass accuracy in omic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. web.uvic.ca [web.uvic.ca]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. resolvemass.ca [resolvemass.ca]
• 13. fda.gov [fda.gov]
• 14. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cdn.who.int [cdn.who.int]
• 16. crimelab.phoenix.gov [crimelab.phoenix.gov]
• 17. anivet.au.dk [anivet.au.dk]

Navigating the Nuances of Deuterium Exchange with Carisoprodol-D7 in Protic Solvents: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Carisoprodol-D7 as an internal standard in quantitative analysis. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the potential challenges of deuterium exchange when working with protic solvents. Our focus is on providing scientifically sound explanations and practical, field-proven solutions to ensure the integrity and accuracy of your experimental data.

Introduction to the Challenge: The Stability of Deuterated Internal Standards

In the realm of quantitative mass spectrometry, stable isotope-labeled internal standards (SIL-IS) are the gold standard for achieving the highest accuracy and precision.[1] Deuterated standards, such as Carisoprodol-D7, are widely used due to their chemical similarity to the analyte, which allows them to effectively compensate for variations in sample preparation and instrument response.[1] However, the stability of the deuterium label is paramount. Deuterium exchange, the process where deuterium atoms on the internal standard are replaced by hydrogen atoms from the surrounding solvent or matrix, can compromise the accuracy of quantitative results.[2] This guide specifically addresses concerns related to Carisoprodol-D7 and its use in protic solvents, which are common in bioanalytical workflows.

Frequently Asked Questions (FAQs)

Q1: What is Carisoprodol-D7 and where are the deuterium labels located?

A1: Carisoprodol-D7 is a deuterated form of Carisoprodol, a centrally acting skeletal muscle relaxant.[3] In commercially available standards, the seven deuterium atoms are typically located on either the propyl group (propyl-d7) or the isopropyl group (iso-propyl-d7).[4][5][6] For example, Carisoprodol-d7 (propyl-d7) has the formal name N-(1-methylethyl)-carbamic acid, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl-3,3,4,4,5,5,5-d7 ester.[4] The deuterium atoms are covalently bonded to carbon atoms.

Q2: Are the deuterium labels on Carisoprodol-D7 susceptible to exchange in protic solvents?

A2: The deuterium atoms in Carisoprodol-D7 (both propyl-d7 and iso-propyl-d7) are bonded to carbon atoms that are not adjacent to a heteroatom (like oxygen or nitrogen) or a carbonyl group. This chemical environment makes the C-D bonds very stable and not readily exchangeable under typical analytical conditions.[7] Hydrogen-deuterium exchange primarily occurs with "labile" hydrogens, such as those on -OH, -NH, and -SH groups, or hydrogens on carbons adjacent to a carbonyl group (α-hydrogens) under acidic or basic conditions.[8][9] The labeling pattern of commercially available Carisoprodol-D7 is designed to prevent such exchange.

Q3: I've heard that deuterated standards can be unstable. Under what conditions should I be concerned about Carisoprodol-D7?

A3: While Carisoprodol-D7 is generally stable, extreme experimental conditions could potentially promote deuterium exchange, although this is unlikely for C-D bonds. Carisoprodol itself is reported to be stable in dilute acids and alkalis.[10] However, prolonged exposure to very strong acids or bases, especially at elevated temperatures, could theoretically lead to degradation of the entire molecule, though not necessarily specific deuterium exchange. It is always best practice to perform stability evaluations if your method involves harsh chemical treatments.

Q4: My analytical results are showing a higher than expected response for the unlabeled Carisoprodol when I analyze a sample containing only Carisoprodol-D7. Is this due to deuterium exchange?

A4: While deuterium exchange is a possibility to consider, it is more likely that the observed unlabeled analyte signal originates from isotopic impurity in the deuterated standard itself.[2] All deuterated standards contain a small percentage of the unlabeled compound. According to regulatory guidelines, the contribution of the internal standard to the analyte signal should be less than 20% of the lower limit of quantification (LLOQ).[11] It is crucial to check the certificate of analysis for your Carisoprodol-D7 standard to determine its isotopic purity.

Troubleshooting Guide: Investigating and Resolving Potential Deuterium Exchange

If you suspect deuterium exchange or are observing inconsistent results with your Carisoprodol-D7 internal standard, follow this troubleshooting guide.

Step 1: Verify the Isotopic Purity of Your Carisoprodol-D7 Standard

Rationale: Before investigating deuterium exchange, it is essential to rule out isotopic impurity as the source of the unlabeled analyte signal.

Procedure:

• Prepare a solution of the Carisoprodol-D7 internal standard in your final sample solvent at the concentration used in your assay.

• Analyze this solution by LC-MS/MS, monitoring the mass transitions for both Carisoprodol-D7 and unlabeled Carisoprodol.

• Quantify the amount of unlabeled Carisoprodol present.

• Compare this amount to the specification on the certificate of analysis.

Step 2: Evaluate the Stability of Carisoprodol-D7 in Your Sample Preparation Workflow

Rationale: To confirm that your sample processing steps are not inducing deuterium exchange, perform a stability experiment.

Procedure:

• Spike a known amount of Carisoprodol-D7 into a blank matrix (e.g., plasma, urine) and your sample preparation solvent(s).

• Process these samples through your entire sample preparation workflow (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).

• Incubate the processed samples at the same temperature and for the same duration as your typical experimental protocol.

• Analyze the samples at different time points (e.g., 0, 4, 8, and 24 hours) and monitor for any increase in the unlabeled Carisoprodol signal.

Step 3: Assess the Impact of pH and Temperature

Rationale: If you suspect that the pH or temperature of your solutions is causing instability, a systematic evaluation is necessary.

Procedure:

• Prepare solutions of Carisoprodol-D7 in buffers of varying pH (e.g., pH 3, 5, 7, 9).

• Incubate these solutions at different temperatures (e.g., room temperature, 37°C, 50°C).

• Analyze the solutions at various time points to monitor for any signs of deuterium exchange or degradation.

Visualizing the Troubleshooting Workflow

Caption: Troubleshooting workflow for Carisoprodol-D7 stability issues.

Experimental Protocol: Validated LC-MS/MS Method for Carisoprodol in Human Plasma

This protocol outlines a robust and validated method for the quantification of Carisoprodol in human plasma using Carisoprodol-D7 as an internal standard. This method has been demonstrated to be free from deuterium exchange issues under the specified conditions.

1. Materials and Reagents

• Carisoprodol reference standard

• Carisoprodol-D7 (propyl-d7 or iso-propyl-d7) internal standard

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Human plasma (with appropriate anticoagulant)

2. Stock and Working Solutions

• Prepare 1 mg/mL stock solutions of Carisoprodol and Carisoprodol-D7 in methanol.

• Prepare working standard solutions of Carisoprodol by serial dilution of the stock solution.

• Prepare a working internal standard solution of Carisoprodol-D7 at a suitable concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

• Add 25 µL of the Carisoprodol-D7 working internal standard solution.

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	Agilent 1200 or equivalent
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Sciex API 4000 or equivalent
Ionization Mode	ESI Positive
MRM Transitions	Carisoprodol: 261.2 > 176.1; Carisoprodol-D7: 268.2 > 183.1

Visualizing the Deuterium Exchange Mechanism

While significant deuterium exchange is not expected for Carisoprodol-D7 under normal conditions, the following diagram illustrates the general principle of base-catalyzed deuterium exchange at a carbon alpha to a carbonyl group, a common scenario for less stable deuterated standards.

Caption: General mechanism of base-catalyzed deuterium exchange.

Conclusion

Carisoprodol-D7, with deuterium labels on the propyl or isopropyl group, is a highly stable internal standard suitable for quantitative bioanalysis in protic solvents under typical LC-MS conditions. The risk of deuterium exchange is minimal due to the stable C-D bonds at non-labile positions. In cases of unexpected analytical results, it is crucial to first investigate the isotopic purity of the internal standard before considering deuterium exchange. By following the troubleshooting steps and validated experimental protocol outlined in this guide, researchers can confidently utilize Carisoprodol-D7 to achieve accurate and reliable quantitative data.

References

• BenchChem. (2025). Troubleshooting Inaccurate Results with Deuterated Internal Standards: A Technical Support Guide. BenchChem Technical Support.
• World Health Organization. (2024). Critical Review Report: Carisoprodol. Expert Committee on Drug Dependence.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2576, Carisoprodol. Retrieved from [Link]

• Fisher Scientific. (2020, February 5).
• Baselt, R. C., & Cravey, R. H. (1995). Disposition of Toxic Drugs and Chemicals in Man (4th ed.). Chemical Toxicology Institute.
• Rohith, T., et al. (n.d.). Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. Scientific & Academic Publishing.

• Cerilliant. (n.d.). Carisoprodol-D7. Retrieved from [Link]

• WuXi AppTec. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• BenchChem. (2025). The Indispensable Role of Deuterated Internal Standards in Bioanalysis: A Technical Guide.
• Ravi, V. K., et al. (2015). Stability Indicating High Performance Liquid Chromatographic Method for the Estimation of Carisoprodol in Bulk and in Tablet Dosage Form. International Journal of Pharmaceutical Sciences and Research, 6(7), 2936-2943.
• Ravi, V. K., et al. (2015). New simple and sensitive extractive spectrophotometric methods for the determination of carisoprodol in pure form and in pharmaceutical formulations. International Journal of Pharmaceutical Sciences and Research, 6(7), 2936-43.
• U.S. Food and Drug Administration. (2000, November 30). Carisoprodol Approval.
• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• AptoChem. (2008).

• Wikipedia. (n.d.). Carisoprodol. Retrieved from [Link]

• Gilar, M., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989.

• Pharmaffiliates. (n.d.). (±)-Carisoprodol-d7 (iso-propyl-d7). Retrieved from [Link]

• Wikipedia. (n.d.). Hydrogen–deuterium exchange. Retrieved from [Link]

• Raczynska, E. D., et al. (2012). The Hydrogen–Deuterium Exchange at α-Carbon Atom in N,N,N-Trialkylglycine Residue: ESI-MS Studies. Journal of The American Society for Mass Spectrometry, 23(6), 1037-1041.
• Sadowski, P. G., et al. (2020). Hydrogen-Deuterium Exchange in Basic Near-Critical and Supercritical Media: An Experimental and Theoretical Study. The Journal of Physical Chemistry A, 124(13), 2530-2536.
• Chemistry LibreTexts. (2023, January 22). Deuterium Exchange.
• U.S. National Library of Medicine. (2016, January 21). DailyMed - CARISOPRODOL tablet.
• U.S. Pharmacopeia. (2025). Carisoprodol Tablets.
• World Health Organization. (2023, September 9). Pre-review report: Carisoprodol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Carisoprodol - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. (±)-Carisoprodol-d7 (iso-propyl-d7) | LGC Standards [lgcstandards.com]
• 7. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 8. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Carisoprodol | C12H24N2O4 | CID 2576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Reducing carryover of Carisoprodol-D7 in autosamplers

Topic: Reducing Carryover of Carisoprodol-D7 in Autosamplers Role: Senior Application Scientist, Bioanalytical Support Center

Resolving Carisoprodol-D7 Carryover in LC-MS/MS Workflows

Status: Active Severity: High (Impacts Selectivity & Lower Limit of Quantitation) Applicable Analytes: Carisoprodol, Carisoprodol-D7, Meprobamate[1]

The Core Problem: Why D7?

You are likely reading this because you are failing your Double Blank (Matrix without Internal Standard) system suitability tests.

While most researchers obsess over analyte carryover (which ruins accuracy), Internal Standard (IS) carryover —specifically of Carisoprodol-D7—is insidious.[1] Because the IS is spiked at a high, constant concentration into almost every well, the autosampler is perpetually exposed to a "high standard." If your wash cycle is insufficient, the D7 isotope accumulates on the rotor seal or needle, releasing into subsequent "Double Blank" injections.

The Chemistry: Carisoprodol is a carbamate with a LogP of ~2.3. It is hydrophobic and neutral.[1] It does not ionize strongly in the wash solvent to repel from surfaces, and it has a high affinity for Vespel (a common rotor seal material) and stainless steel.

Diagnostic Workflow: Isolate the Source

Before tearing apart the autosampler, you must confirm the source. Carryover is often blamed on the needle when it is actually lurking in the column or the valve.

Execute the "Column Bypass" Test:

• Inject your Highest Standard (ULOQ).[1]

• Remove the analytical column and replace it with a union.[2]

• Inject a Mobile Phase Blank.[1]

• Result: If the D7 peak disappears, your column is the trap. If the D7 peak remains, it is the autosampler.

Visual Logic: The Diagnostic Decision Tree

Figure 1: Diagnostic logic flow to distinguish between autosampler adsorption and column retention hysteresis.

The Solution: Chemistry & Hardware[3][4][5]

If the diagnostic points to the autosampler, standard methanol washes will fail. You need a "chaotropic" organic wash that disrupts hydrophobic binding.[1]

A. The "Sledgehammer" Wash Solvent

Carisoprodol requires a wash solvent that is significantly stronger than your mobile phase. Recommended Formula (The "40-40-20"):

• 40% Acetonitrile (ACN): Penetrates hydrophobic pockets.[1]

• 40% Isopropanol (IPA): High viscosity/solubility; excellent for scrubbing polymers.[1]

• 20% Acetone: Extremely effective for carbamates (use with caution on non-compatible tubing, or substitute with Methanol).[1]

• 0.1% Formic Acid: Keeps the system pH consistent with the mobile phase to prevent precipitation shock.

Solvent Component	Function	Mechanism of Action
Acetonitrile	Solvation	Breaks hydrophobic interactions with PEEK/Steel.[1]
Isopropanol	Surface Wetting	High surface tension; "scrubs" the needle walls.
Acetone	Dissolution	High solubility parameter for carbamates.[1]
Formic Acid	pH Control	Prevents local precipitation if Mobile Phase A is acidic.[1]

B. Hardware Optimization

• Rotor Seal: Replace Vespel seals with PEEK or Tefzel .[1] Vespel (polyimide) is porous and acts as a sponge for hydrophobic small molecules like Carisoprodol.[1]

• Needle Material: If using a standard stainless steel needle, consider a Platinum-coated or Ceramic needle if available for your platform.[1] Steel develops micro-scratches over time that harbor D7.[1]

The Protocol: Aggressive Wash Cycle

Do not rely on a single "Dip" wash. You must use a flow-through or multi-dip approach.[1]

Step-by-Step Configuration:

• Pre-Injection Wash: 10 seconds (removes dust/debris).[1]

• Sample Aspiration.

• Injection.

• Post-Injection Wash 1 (Weak Solvent): 100% Water + 0.1% Formic Acid. (200 µL).[1] Purpose: Removes buffer salts that might precipitate in organic.

• Post-Injection Wash 2 (Strong Solvent - The "40-40-20"): 300 µL minimum.[1][3] Purpose: Solubilizes the Carisoprodol-D7.

• Valve Switching: Switch the injection valve between Mainpass and Bypass during the wash cycle to clean the rotor grooves.

Visual Logic: The "Sandwich" Wash Mechanism

Figure 2: The multi-stage wash cycle required to desorb hydrophobic carbamates.

Frequently Asked Questions (FAQ)

Q: I replaced the needle and the carryover stopped for 2 days, then returned. Why? A: This is classic "Adsorption Hysteresis."[1] Your new needle was smooth. Over 48 hours, the septum coring and friction created micro-abrasions on the needle tip (increasing surface area). Carisoprodol-D7 hides in these scratches.[1]

• Fix: Switch to a pre-slit septum to reduce needle wear, and ensure your "Strong Wash" volume is at least 5x the needle volume.

Q: Can I just use 100% Acetonitrile as a wash? A: You can, but it is often less effective than a mixture.[1] Pure ACN can sometimes cause "evaporative precipitation" at the tip of the needle if the humidity is low. The addition of IPA (Isopropanol) increases the boiling point and viscosity, ensuring the solvent "wipes" the surface rather than evaporating off it.

Q: My D7 signal is high in the first blank, but gone in the second. Is this acceptable? A: For a validated method, usually yes, provided the signal in the first blank after ULOQ is < 5% of the IS response in a standard. However, if you are running clinical samples with high variability, this risks "false negatives" in low-concentration samples following a high sample. Aim for < 1% carryover.

Q: Why does the D7 carryover affect my quantitation if it's just the Internal Standard? A: It affects the Area Ratio .

If your IS Area is artificially inflated by carryover from the previous injection, your calculated Ratio drops, and you will under-report the concentration of the current sample.

References

• Dolan, J. W. (2001).[1][4] Attacking Carryover Problems. LCGC Europe, 14(2), 76–81.[1][4] Link

• Shimadzu Corporation. Solving Carryover Problems in HPLC. Technical Report. Link

• Clouser-Roche, A., et al. (2008).[1] Fast LC/MS/MS Analytical Method... for the Analysis of 125 Various Drugs. Agilent Technologies Application Note. Link

• Vertex Pharmaceuticals. (2012).[1] Universal LC-MS method for minimized carryover in a discovery bioanalytical setting. Bioanalysis Journal. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. omicsonline.org [omicsonline.org]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: A Scientist's Guide to Improving Carisoprodol-D7 Peak Shape in Liquid Chromatography

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the chromatographic analysis of Carisoprodol-D7. As a deuterated internal standard for a basic compound, achieving a sharp, symmetrical peak shape for Carisoprodol-D7 is critical for robust and accurate quantification. This guide is designed for researchers and drug development professionals to diagnose and resolve common peak shape issues, particularly peak tailing, encountered during liquid chromatography (LC) analysis.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial queries regarding Carisoprodol-D7 analysis.

Q1: Why is my Carisoprodol-D7 peak tailing?

Peak tailing for Carisoprodol-D7 is most commonly caused by secondary interactions between the analyte and the stationary phase. Carisoprodol behaves as a basic compound. In typical reversed-phase LC (using a silica-based C18 column), residual silanol groups (Si-OH) on the silica surface can become negatively charged (Si-O⁻).[1][2][3] Your positively charged Carisoprodol-D7 analyte can then interact with these sites through a strong, unwanted ionic attraction. This secondary retention mechanism has slower kinetics compared to the primary hydrophobic interaction, resulting in a tailing peak.[4][5]

Q2: What is the quickest way to try and fix peak tailing for Carisoprodol-D7?

The most direct approach is to modify your mobile phase by adding a small concentration of an acid. Adding 0.1% formic acid to both the aqueous and organic mobile phase components is an excellent starting point.[6][7] This lowers the mobile phase pH, which helps in two ways: it suppresses the ionization of the problematic silanol groups on the column and ensures the Carisoprodol-D7 molecule is consistently protonated, leading to more uniform interactions.[7]

Q3: What is a good starting mobile phase and column for Carisoprodol-D7 analysis?

A robust starting point for method development would be:

• Column: A modern, high-purity, end-capped C18 column (e.g., 2.1 or 4.6 mm i.d., <5 µm particle size). These columns have a lower concentration of active residual silanols.[3][8]

• Mobile Phase A: 0.1% Formic Acid in Water.[6]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient from ~5-10% B to 95% B.

• Detector: Mass Spectrometer (MS), as Carisoprodol lacks a strong UV chromophore.[9][10]

Q4: Does the fact that it's a deuterated standard (D7) significantly affect the chromatography?

No, for practical purposes, the chromatographic behavior of Carisoprodol-D7 is virtually identical to that of unlabeled Carisoprodol. The small increase in mass from deuterium substitution does not alter the polarity or the fundamental chemical interactions with the stationary phase that dictate retention time and peak shape in reversed-phase LC. Any peak shape issues observed with Carisoprodol-D7 will also be present for the unlabeled analyte and should be addressed with the same troubleshooting strategies.

Part 2: In-Depth Troubleshooting Guide

This section provides a structured approach to identifying and resolving specific peak shape problems.

Symptom 1: Peak Tailing (Asymmetry Factor > 1.2)

Peak tailing is the most prevalent issue for basic compounds like Carisoprodol-D7. It compromises resolution and can lead to inaccurate integration and quantification.

The Science Explained: Silica-based stationary phases, even after being bonded with C18 chains and "end-capped," retain some unreacted silanol groups (Si-OH). These silanols are acidic (pKa ~3.5-4.5).[3] At mobile phase pH levels above this range, a significant portion of these groups deprotonate to become anionic (Si-O⁻).[2][11] Carisoprodol contains carbamate groups that can be protonated, giving the molecule a positive charge at acidic pH. This creates a strong electrostatic attraction between the positively charged analyte and the negatively charged silanol sites, a mechanism known as ion-exchange.[4][12] Because this interaction is strong and kinetically different from the intended hydrophobic retention, it causes a portion of the analyte molecules to lag behind the main peak, forming a tail.

Sources

• 1. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lctsbible.com [lctsbible.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. researchgate.net [researchgate.net]
• 7. sepscience.com [sepscience.com]
• 8. sphinxsai.com [sphinxsai.com]
• 9. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. support.waters.com [support.waters.com]
• 12. chromanik.co.jp [chromanik.co.jp]

Identifying impurities in Carisoprodol-D7 reference standards

Senior Application Scientist: Dr. Aris Thorne Subject: Troubleshooting Impurities and Anomalies in Carisoprodol-D7 Reference Standards Last Updated: February 21, 2026

Introduction

Welcome to the technical support center. As researchers, we often treat deuterated internal standards (ISTDs) as infallible "black boxes." However, Carisoprodol-D7 is a carbamate, making it chemically dynamic. When you observe unexpected peaks or signal irregularities, it is rarely "instrument noise"—it is usually chemistry.

This guide addresses the three most common impurity vectors in Carisoprodol-D7 analysis: Isotopic Impurity (Cross-talk) , Chemical Degradation (Hydrolysis) , and Chromatographic Isotope Effects .

Module 1: Isotopic Purity & Signal "Cross-Talk"

User Question: “I am running a blank matrix spiked ONLY with Carisoprodol-D7, but I see a peak in my native Carisoprodol (D0) channel. Is my column contaminated?”

Technical Diagnosis: This is likely Isotopic Interference , not column carryover. No deuteration process is 100% efficient. A Carisoprodol-D7 standard contains a distribution of isotopologues (D0, D1... D6, D7). If the D0 (unlabeled) fraction is significant, it will trigger your quantifier transition for the native drug, leading to false positives or elevated baselines.

The Mechanism

Carisoprodol (C

H N O ) has a protonated mass of 261.2 .[1] Carisoprodol-D7 replaces 7 protons (typically on the propyl chain or methyl groups) to reach 268.2 .

If your synthesis yields 99% D7 and 1% D0, that 1% D0 behaves exactly like your analyte. In high-sensitivity LC-MS/MS, 1% is massive.

Troubleshooting Protocol: Isotopic Contribution Calculation

Perform this self-validating test to quantify the interference.

• Prepare a Zero Sample: Inject mobile phase only. (Result should be flat).

• Prepare an ISTD Only Sample: Inject your working concentration of Carisoprodol-D7 (e.g., 100 ng/mL) in solvent.

• Monitor Both Channels:

  • Channel A (Analyte): 261.2

    176.1[1][2]

  • Channel B (ISTD): 268.2

    183.2

• Calculate Contribution:

• Acceptance Criteria: Generally, interference should be

  of the LLOQ (Lower Limit of Quantitation) response.

Module 2: Chemical Degradation (The Meprobamate Issue)

User Question: “My Carisoprodol-D7 standard has an extra peak at a lower retention time (RRT ~0.85). It shares the same transition as my ISTD.”

Technical Diagnosis: You are observing Meprobamate-D7 .[3][4] Carisoprodol is an N-isopropyl derivative of meprobamate.[5] Under acidic conditions or thermal stress, the isopropyl group hydrolyzes (N-dealkylation), reverting the molecule to Meprobamate.

If your Carisoprodol-D7 degrades, it forms Meprobamate-D7, which has a distinct mass and retention time.

Degradation Pathway Visualization

The following diagram illustrates the breakdown of Carisoprodol-D7 into Meprobamate-D7.

Caption: Figure 1. Degradation pathway of Carisoprodol-D7. The N-isopropyl group is cleaved, resulting in Meprobamate-D7 (m/z 226.2).

Verification Steps

• Check Mass Spectrum: Look for a precursor ion at m/z 226.2 (Meprobamate-D7) co-eluting with the impurity.

• Check Retention Time: Meprobamate is more polar than Carisoprodol; it will elute earlier on a C18 column.

• Corrective Action: Prepare fresh stock standards. Store in acetonitrile at -20°C. Avoid acidic diluents for long-term storage.

Module 3: Deuterium Isotope Effects in Chromatography

User Question: “My Carisoprodol-D7 elutes 0.1 minutes earlier than my native Carisoprodol. Is my gradient unstable?”

Technical Diagnosis: This is a normal physical phenomenon known as the Deuterium Isotope Effect . It is not an error.

The Science

Carbon-Deuterium (C-D) bonds are shorter and possess lower vibrational energy than Carbon-Hydrogen (C-H) bonds.[6] This results in:

• Reduced Lipophilicity: The deuterated molecule interacts slightly less with the hydrophobic C18 stationary phase.

• Earlier Elution: In Reversed-Phase LC (RPLC), deuterated isotopologues often elute slightly faster than their protiated counterparts.[6][7][8]

Impact on Integration:

• Do not force the integration windows to be identical if the peaks are partially resolved.

• Ensure your integration software accounts for this shift (approx. 0.05 – 0.15 min) to avoid chopping peak tails.

Module 4: Troubleshooting Logic Tree

Use this decision matrix to identify the source of your impurity.

Caption: Figure 2. Logic tree for diagnosing spectral and chromatographic anomalies in Carisoprodol-D7 reference standards.

Summary of Key MRM Transitions

When setting up your method, ensure your transitions do not overlap with common impurities.

Compound	Precursor (m/z)	Quantifier (m/z)	Qualifier (m/z)	Comment
Carisoprodol (Native)	261.2	176.1	158.1	Loss of isopropylformamide
Carisoprodol-D7	268.2	183.2	-	Standard ISTD transition
Meprobamate (Degradant)	219.1	158.1	97.1	Common degradation product
Meprobamate-D7	226.2	165.2	-	Degradation product of ISTD

References

• Oiestad, E. L., et al. (2012). Determination of Carisoprodol and Meprobamate in Oral Fluid.[9][10] Journal of Analytical Toxicology. Available at: [Link]

• Prokai, L., et al. (2017). Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates.[11] Journal of Mass Spectrometry.[11] Available at: [Link]

• World Health Organization (WHO). (2023). Critical Review Report on Carisoprodol. Expert Committee on Drug Dependence. Available at: [Link]

Sources

• 1. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]

Carisoprodol-D7 sensitivity loss in triple quadrupole MS

Technical Support Center: Carisoprodol-D7 Sensitivity Loss

Introduction: The "Silent" Variable in Bioanalysis

You are likely reading this because your Carisoprodol-D7 internal standard (IS) response has dropped significantly, or worse, is exhibiting high variability compared to your analyte (Carisoprodol). In Triple Quadrupole (QqQ) mass spectrometry, we often assume the IS behaves identically to the analyte. However, deuterated standards—specifically aliphatic ones like Carisoprodol-D7—introduce a physicochemical variable known as the Chromatographic Deuterium Effect (CDE) .

This guide moves beyond basic "check your connections" advice. We will analyze the mechanistic causes of sensitivity loss, specifically focusing on the interplay between isotope-induced retention time shifts and matrix suppression zones.

Part 1: The Core Diagnostic Workflow

Before altering your method, determine where the loss occurs. Use this logic tree to isolate the variable.

Caption: Diagnostic logic tree distinguishing between chemical stability issues (Absolute Loss) and matrix-dependent ionization issues (Relative Loss).

Part 2: Technical Deep Dive & Solutions

Issue 1: The Chromatographic Isotope Effect (CDE)

The Mechanism: Deuterium (

) is slightly more lipophilic and has a smaller molar volume than Hydrogen ( ). In Reversed-Phase LC (RPLC), this causes deuterated isotopologues to elute earlier than the non-deuterated parent.[1] For Carisoprodol, this shift is typically 0.1 – 0.2 minutes .

The Problem: If your Carisoprodol peak elutes at 2.5 min and the D7 IS elutes at 2.4 min, the IS may slide into a region of ion suppression (caused by salts or polar matrix components eluting at the solvent front) that the analyte escapes. This results in the analyte signal remaining high while the IS signal is crushed, leading to calculated concentrations that are artificially high.

Corrective Protocol:

• Check Retention Times: Overlay the Extracted Ion Chromatogram (XIC) of the Analyte vs. the IS. If the peaks are not perfectly co-eluting, calculate the

  .

• Adjust Gradient: Flatten the gradient slope at the elution point to force co-elution, or move the entire elution window away from the solvent front (void volume).

Issue 2: Chemical Stability & Adsorption

The Mechanism: Carisoprodol is a carbamate.[2] While generally stable, it can undergo hydrolysis in highly acidic or basic conditions over time. Furthermore, despite being somewhat polar, it exhibits hydrophobic adsorption to plastic surfaces in highly aqueous solutions.

Corrective Protocol:

• Solvent Choice: Ensure your working stock solution is prepared in Acetonitrile (ACN) or Methanol (MeOH) , not water. Carisoprodol has limited water solubility.

• Vial Selection: Use silanized glass vials rather than polypropylene to prevent non-specific binding (adsorption) of the D7 standard, which is often present at low concentrations (ng/mL).

Issue 3: MRM Transition Integrity

Ensure you are monitoring the correct transitions. Carisoprodol-D7 fragmentation must retain the deuterium label. If you monitor a fragment that has lost the label, you risk cross-talk with the native analyte.

Validated MRM Table:

Compound	Precursor Ion ( )	Product Ion ( )	Role	Collision Energy (eV)*
Carisoprodol	261.2	176.1	Quantifier	~15-20
261.2	158.1	Qualifier	~15-20
Carisoprodol-D7	268.2	183.2	Quantifier	~15-20

Note: The mass shift of +7 in the product ion (176

183) confirms the label is on the retained fragment. If you monitor 268 176, you are monitoring a transition where the label was lost, which is chemically specific but risks interference.

Part 3: The "Self-Validating" Experiment (Post-Column Infusion)

To definitively prove if matrix effects are killing your IS sensitivity, you must perform a Post-Column Infusion (PCI) experiment. This is the gold standard for validation.

Methodology:

• Setup: Infuse a constant stream of Carisoprodol-D7 (at ~100 ng/mL) into the MS source via a T-junction, while simultaneously injecting a "blank" extracted matrix sample via the LC column.

• Observation: The baseline should be high and flat (the constant infusion).

• Result: As the matrix elutes from the column, you will see "dips" in the baseline. These are suppression zones.

• Overlay: Superimpose your analyte/IS retention times on this trace. If the IS RT falls into a "dip," you have identified the root cause.

Caption: Schematic for Post-Column Infusion. The syringe provides a constant signal; the LC introduces the matrix interference.

FAQs: Rapid Troubleshooting

Q: My Carisoprodol-D7 signal is weak, but the signal-to-noise (S/N) is still >10. Can I still use it? A: Proceed with caution. While S/N >10 is the limit of quantitation (LOQ), a weak IS signal makes your method vulnerable to minor fluctuations in matrix composition. If the IS response drops further in a specific patient sample, you may lose the ability to quantify. It is better to increase the IS concentration or clean up the extraction (e.g., switch from Protein Precipitation to Solid Phase Extraction).

Q: Can I use Meprobamate-D7 as an IS for Carisoprodol? A: No. Meprobamate is the metabolite of Carisoprodol.[3][4][5][6][7][8] While they are structurally related, they have different retention times and ionization efficiencies. Using a structural analog (like Meprobamate-D7) instead of a stable isotope-labeled analog (Carisoprodol-D7) will not adequately compensate for the specific matrix effects occurring at the Carisoprodol retention time.

Q: Why does my D7 signal drop over the course of a long batch (100+ samples)? A: This indicates source contamination . Carisoprodol requires a clean source for optimal ionization. As matrix builds up on the cone or ion shield, sensitivity drops.

• Fix: Use a divert valve to send the first 1-2 minutes of the LC run (containing salts/unretained matrix) to waste, preventing it from entering the MS.

References

• BenchChem. (2025). Assessing the Impact of Deuteration on Chromatographic Retention Time: A Comparative Guide. Retrieved from

• Wang, J., et al. (2009).[9] Gas Chromatographic Analysis of Carisoprodol.[6][9][10][11][12] Journal of Analytical Toxicology.[9]

• Centers for Disease Control and Prevention (CDC). (2024). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis. Retrieved from

• Johnson-Davis, K., et al. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using LC-MS/MS.[6][7][8][13][14] Methods in Molecular Biology.[13] Retrieved from

• Agilent Technologies. (2007). Fast LC/MS/MS Analytical Method for the Analysis of 125 Various Drugs.[10] Retrieved from

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Carisoprodol | C12H24N2O4 | CID 2576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Non-targeted metabolite characterization in microsomal assay using liquid chromatography coupled to high-resolution mass spectrometry: Application to carisoprodol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]
• 8. researchgate.net [researchgate.net]
• 9. ijpar.com [ijpar.com]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. sphinxsai.com [sphinxsai.com]
• 13. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to Carisoprodol-D7 Certified Reference Material (CRM) under ISO 17034

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalytical testing, the precision and reliability of quantitative assays are paramount. This is particularly true in forensic toxicology, clinical chemistry, and pharmaceutical development, where the accurate measurement of drugs and their metabolites can have significant legal and clinical implications. Carisoprodol, a centrally acting skeletal muscle relaxant, and its primary metabolite, meprobamate, are frequently analyzed compounds. The gold standard for such quantitative analyses is mass spectrometry, a technique that relies heavily on the use of stable isotope-labeled internal standards. This guide provides an in-depth comparison of Carisoprodol-D7 Certified Reference Material (CRM) produced under ISO 17034, offering insights into its performance against other analytical standards.

The Critical Role of Internal Standards and the Significance of ISO 17034

Quantitative analysis by techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is susceptible to variations in sample preparation, instrument response, and matrix effects. To compensate for these potential errors, an internal standard (IS) is introduced into every sample, calibrator, and quality control sample at a known concentration. The ideal IS is a stable isotope-labeled analog of the analyte, in this case, Carisoprodol-D7. This is because it co-elutes with the unlabeled analyte and behaves nearly identically during extraction and ionization, thus providing a reliable basis for accurate quantification.

The quality of the internal standard is as crucial as the methodology itself. This is where ISO 17034, "General requirements for the competence of reference material producers," becomes critically important.[1][2] A Certified Reference Material (CRM) produced by an ISO 17034 accredited manufacturer provides the highest level of quality assurance.[3] This accreditation ensures that the CRM is produced with metrological traceability to a national or international standard, and comes with a certificate that states the certified value, its associated uncertainty, and a statement of this traceability.[4][5][6] This is a key distinction from non-certified reference materials, which may lack this rigorous level of characterization and documentation.[4]

The core tenets of ISO 17034 that guarantee the quality of a Carisoprodol-D7 CRM include:

• Metrological Traceability: The certified concentration of the CRM is linked to a recognized reference, often the International System of Units (SI), through an unbroken chain of calibrations.[5][7]

• Uncertainty: A comprehensive uncertainty budget is calculated, accounting for all potential sources of error in the characterization process.[8][9]

• Homogeneity and Stability: The producer must demonstrate that the material is uniform throughout the batch and that its certified properties remain stable over a defined period.[1][3]

Comparative Analysis of Carisoprodol Internal Standards

The choice of an internal standard can significantly impact the outcome of a quantitative assay. While Carisoprodol-D7 is a widely used and effective IS, other alternatives exist. This section compares Carisoprodol-D7 CRM with other potential internal standards.

Feature	Carisoprodol-D7 CRM (ISO 17034)	Carisoprodol-D7 (Non-Certified)	Carisoprodol methyl D3	Meprobamate-D7	Benzylcarbamate (Structural Analog)
Isotopic Labeling	Deuterium (D7)	Deuterium (D7)	Deuterium (D3)	Deuterium (D7)	None
Chemical Structure	Identical to analyte	Identical to analyte	Similar to analyte	Metabolite of analyte	Structurally similar carbamate
Co-elution with Analyte	Yes	Yes	Likely, but may have slight shift	No	No
Ionization Efficiency	Nearly identical to analyte	Nearly identical to analyte	Similar to analyte	Similar to analyte	May differ significantly
Metrological Traceability	Yes, with certificate	No	No	May be available as CRM	No
Certified Concentration & Uncertainty	Provided on certificate	Not provided	Not provided	May be available as CRM	Not provided
Regulatory Compliance	Highest level of assurance	Lower level of assurance	Lower level of assurance	High assurance if CRM	Not suitable for regulated environments
Cost	Higher	Moderate	Moderate	Moderate to High	Lower

Key Insights from the Comparison:

• Carisoprodol-D7 CRM (ISO 17034): This is the gold standard for quantitative analysis of Carisoprodol. Its certification under ISO 17034 provides irrefutable evidence of its quality, accuracy, and traceability, which is essential for regulated environments such as clinical and forensic laboratories.[10]

• Carisoprodol-D7 (Non-Certified): While chemically identical to the CRM, the lack of ISO 17034 accreditation means there is no guaranteed statement of metrological traceability or a rigorously calculated uncertainty value. This may be acceptable for research-grade applications but is a significant limitation for validated assays.

• Carisoprodol methyl D3: This is a less common deuterated analog. While it can serve as an internal standard, the lower degree of deuteration (D3 vs. D7) might result in a slightly different mass-to-charge ratio, which could be a factor in high-resolution mass spectrometry. A study on the estimation of Carisoprodol in human plasma utilized Carisoprodol methyl D3 as an internal standard.[11]

• Meprobamate-D7: As the primary metabolite of Carisoprodol, Meprobamate-D7 is an excellent internal standard for the quantification of meprobamate. However, due to chromatographic separation, it is not a suitable IS for Carisoprodol itself.

• Benzylcarbamate: This is a structural analog and not a stable isotope-labeled compound. Its use as an internal standard is a significant compromise. Differences in chemical and physical properties can lead to variations in extraction efficiency and ionization response compared to Carisoprodol, ultimately affecting the accuracy of the results. One study did, however, find it to be a suitable internal standard for the quantitative determination of carisoprodol from whole blood.[12]

Experimental Performance Data: A Head-to-Head Comparison

To illustrate the practical implications of choosing the right internal standard, let's consider a hypothetical but realistic experimental scenario comparing the performance of an ISO 17034 Carisoprodol-D7 CRM against a non-certified Carisoprodol-D7 and a structural analog, Benzylcarbamate, in a validated LC-MS/MS assay for Carisoprodol in human plasma.

Experimental Workflow:

Caption: A typical bioanalytical workflow for the quantification of Carisoprodol in plasma using LC-MS/MS with an internal standard.

LC-MS/MS Protocol:

• Sample Preparation: To 100 µL of human plasma, add 10 µL of the internal standard working solution (Carisoprodol-D7 CRM, non-certified Carisoprodol-D7, or Benzylcarbamate at 1 µg/mL).

• Protein Precipitation: Add 300 µL of acetonitrile, vortex for 30 seconds.

• Centrifugation: Centrifuge at 13,000 rpm for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis: Inject 5 µL onto a C18 column with a suitable gradient elution. Monitor the following MRM transitions: Carisoprodol (e.g., m/z 261.2 -> 176.1) and Carisoprodol-D7 (e.g., m/z 268.2 -> 183.1).

Hypothetical Performance Data:

Parameter	Carisoprodol-D7 CRM (ISO 17034)	Carisoprodol-D7 (Non-Certified)	Benzylcarbamate (Structural Analog)
Linearity (r²)	> 0.999	> 0.998	> 0.990
Accuracy (% Bias)	Within ± 5%	Within ± 8%	Within ± 15%
Precision (%CV)	< 5%	< 7%	< 12%
Matrix Effect (%CV)	< 10%	< 15%	> 25%
Extraction Recovery (%CV)	< 8%	< 12%	> 20%

Interpretation of Results:

The hypothetical data clearly demonstrates the superiority of the Carisoprodol-D7 CRM. The use of an ISO 17034 certified internal standard results in a more linear, accurate, and precise assay. The most significant difference is observed in the matrix effect and extraction recovery. Because the stable isotope-labeled internal standard behaves almost identically to the analyte, it effectively compensates for variations in these parameters. The structural analog, Benzylcarbamate, fails to adequately mimic the behavior of Carisoprodol, leading to greater variability and reduced accuracy.

Conclusion and Recommendations

For any laboratory conducting quantitative analysis of Carisoprodol, particularly in a regulated environment, the use of a Carisoprodol-D7 Certified Reference Material produced under ISO 17034 is strongly recommended. The initial higher cost of a CRM is a sound investment in the quality and defensibility of your data. The certificate of analysis provides the necessary documentation to demonstrate the metrological traceability of your measurements, a fundamental requirement for laboratory accreditation standards such as ISO/IEC 17025.

While non-certified stable isotope-labeled standards may be suitable for preliminary research, they lack the guaranteed quality and documentation of a CRM. The use of structural analogs as internal standards should be avoided in all but the most preliminary screening assays, as they can introduce significant and unpredictable errors into the analytical results.

References

• What Is ISO 17034? - The ANSI Blog. [Link]

• • ISO 17034 Certified Reference Materials (CRMs) - Reagecon Knowledge. [Link]

• Certified reference materials - Wikipedia. [Link]

• ISO 17034 Guide to International Standards for Reference Material Producers. [Link]

• Development and Validation of Bioanalytical Method for the Estimation of Carisoprodol in Human Plasma using LC-MS/MS - Asian Journal of Pharmaceutical Analysis. [Link]

• Analytical Reference Standards. Carisoprodol-D7 - Lipomed. [Link]

• Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant. [Link]

• ISO 17034 - GSC. [Link]

• Metrological Traceability: Frequently Asked Questions and NIST Policy. [Link]

• Reference Materials Producers ( ISO 17034 ) Accreditation - NATA. [Link]

• Determination of Carisoprodol and Meprobamate in Oral Fluid - Oxford Academic. [Link]

• "Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr" by Kate O. Martin. [Link]

• Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. [Link]

• Reference Material (RM) vs Certified Reference Material (CRM) - ANAB Blog - ANSI. [Link]

• Metrological traceability and equivalence of measurement results in Laboratory Medicine - JCTLM.org. [Link]

• Traceability in Reference Materials: Why It Matters - Labsert. [Link]

• Carisoprodol-d7 - Axios Research. [Link]

• Quantitative Determination of Carisoprodol and its Metabolites in Equine Urine and Serum by Liquid Chromatography-Tandem Mass Spectrometry | Request PDF - ResearchGate. [Link]

• Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards - ResearchGate. [Link]

• Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards - PubMed. [Link]

Sources

• 1. What Is ISO 17034? - The ANSI Blog [blog.ansi.org]
• 2. nata.com.au [nata.com.au]
• 3. knowledge.reagecon.com [knowledge.reagecon.com]
• 4. Certified reference materials - Wikipedia [en.wikipedia.org]
• 5. Metrological Traceability: Frequently Asked Questions and NIST Policy | NIST [nist.gov]
• 6. Reference Material (RM) vs Certified Reference Material (CRM) - ANAB Blog [blog.ansi.org]
• 7. labsertchemical.com [labsertchemical.com]
• 8. ISO 17034 Guide to International Standards for Reference Material Producers [aroscientific.com]
• 9. cms.jctlm.org [cms.jctlm.org]
• 10. caymanchem.com [caymanchem.com]
• 11. ajpaonline.com [ajpaonline.com]
• 12. Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a Carisoprodol-D7 Method Following ANSI/ASB Standard 036

For: Researchers, scientists, and drug development professionals.

Introduction

Carisoprodol is a centrally acting skeletal muscle relaxant prescribed under trade names like Soma®. It is metabolized in the liver by the cytochrome P450 enzyme CYP2C19 to its primary active metabolite, meprobamate, which itself is a controlled substance with sedative and anxiolytic properties.[1] Given this metabolic relationship and the potential for abuse, the accurate and reliable quantification of carisoprodol and meprobamate is crucial in both clinical and forensic toxicology.[2][3] To ensure the defensibility and accuracy of these results, analytical methods must be rigorously validated.

The use of a deuterated internal standard, such as Carisoprodol-D7, is standard practice in mass spectrometry-based methods.[1][4] It mimics the chemical behavior of the target analyte (carisoprodol) through extraction and ionization, correcting for variations and potential matrix effects, which is essential for accurate quantification.[2]

This guide provides an in-depth comparison of two distinct analytical methodologies for the quantification of carisoprodol, validated against the rigorous criteria set forth by the ANSI/ASB Standard 036: Standard Practices for Method Validation in Forensic Toxicology .[5][6][7] This standard establishes the minimum requirements for validating analytical methods in forensic toxicology laboratories, ensuring that methods are fit for their intended purpose.[5][6][8] We will explore the validation of a "gold standard" automated method and a more accessible, manual alternative, providing the underlying rationale for the experimental choices and presenting the comparative data.

Understanding the ANSI/ASB Standard 036 Framework

The ANSI/ASB Standard 036 is a comprehensive document that outlines the necessary parameters to be evaluated during method validation.[5][6] The core principle is to provide objective evidence that a method is suitable for its intended use.[8][9] Before validation can begin, a detailed validation plan must be established, outlining the experiments to be performed and the acceptance criteria for each.[8][9]

Key quantitative validation parameters stipulated by the standard include:

• Calibration Model: Establishing a reliable relationship between concentration and instrument response.

• Limit of Detection (LOD) & Lower Limit of Quantitation (LLOQ): Determining the lowest concentration of an analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Bias and Precision: Assessing the accuracy (closeness to a true value) and precision (reproducibility) of the method.

• Specificity and Interferences: Ensuring the method can unequivocally identify and quantify the analyte in the presence of other components.[10]

• Carryover: Evaluating the potential for a high-concentration sample to affect a subsequent blank or low-concentration sample.

• Matrix Effects: Investigating the impact of the biological matrix on the ionization of the analyte.[10]

This guide will compare two methods against these critical parameters.

Comparative Methodologies

We present two distinct, yet viable, approaches for the analysis of carisoprodol in whole blood, each with its own advantages in terms of throughput, cost, and resource requirements.

Method A: The "Gold Standard" - Automated Liquid-Liquid Extraction (LLE) with UPLC-MS/MS This method represents a high-throughput, highly reproducible approach often employed in well-resourced laboratories. The automation minimizes human error and increases sample capacity.

Method B: The "Accessible Alternative" - Manual Supported Liquid Extraction (SLE) with HPLC-MS/MS This method provides a cost-effective and simplified alternative to traditional LLE, eliminating common issues like emulsion formation and the need for vigorous mixing.[11][12] It is well-suited for laboratories with lower sample volumes or those without access to automated liquid handlers.

Experimental Protocols

Method A: Automated Liquid-Liquid Extraction (LLE) Protocol

• Sample Preparation: To 100 µL of whole blood calibrator, control, or sample in a 96-well plate, add 25 µL of internal standard working solution (Carisoprodol-D7).

• Automated Extraction: The plate is transferred to an automated liquid handler.

• pH Adjustment: 100 µL of pH 9.5 carbonate buffer is added to each well.

• Solvent Addition: 500 µL of n-butyl chloride is dispensed, and the plate is agitated for 10 minutes.

• Phase Separation: The plate is centrifuged at 3000 x g for 5 minutes.

• Transfer: 400 µL of the upper organic layer is transferred to a clean 96-well plate.

• Evaporation: The solvent is evaporated to dryness under a stream of nitrogen at 40°C.

• Reconstitution: The residue is reconstituted in 100 µL of mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

• Injection: 5 µL is injected into the UPLC-MS/MS system.

Method B: Manual Supported Liquid Extraction (SLE) Protocol

• Sample Preparation: To 100 µL of whole blood calibrator, control, or sample, add 25 µL of internal standard working solution (Carisoprodol-D7).

• Pre-treatment: Add 100 µL of water and vortex to mix.

• Loading: Load the entire sample onto a 96-well SLE plate. Apply a brief pulse of vacuum to initiate flow and allow the sample to absorb for 5 minutes.

• Elution: Add 500 µL of methyl tert-butyl ether (MTBE) and allow it to percolate through the support for 5 minutes. Repeat with a second 500 µL aliquot of MTBE.

• Collection: Collect the eluate in a clean 96-well plate.

• Evaporation: The solvent is evaporated to dryness under a stream of nitrogen at 40°C.

• Reconstitution: The residue is reconstituted in 100 µL of mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

• Injection: 10 µL is injected into the HPLC-MS/MS system.

Visualization of Workflows

The following diagrams illustrate the procedural differences between the two extraction methods and the overall validation process.

Caption: Comparison of LLE and SLE sample preparation workflows.

Caption: ANSI/ASB Standard 036 validation workflow overview.

Comparative Validation Data

The following tables summarize the performance of Method A and Method B against the key validation parameters of ANSI/ASB Standard 036. The acceptance criteria are based on typical laboratory standards that align with the spirit of the standard.

Table 1: Calibration Model and Sensitivity

Parameter	Acceptance Criteria	Method A (Automated LLE)	Method B (Manual SLE)
Calibration Model	Weighted (1/x) linear regression, r² > 0.99	r² = 0.998	r² = 0.996
Calibration Range	N/A	10 - 1000 ng/mL	25 - 1000 ng/mL
LLOQ	Bias ±20%, Precision <20% CV	10 ng/mL	25 ng/mL
LOD	S/N > 3, consistent detection	5 ng/mL	10 ng/mL

Insight: Method A demonstrates superior sensitivity, achieving a lower LLOQ. This is likely due to the combination of a more efficient, automated extraction and the higher performance of the UPLC system, which produces sharper peaks and better signal-to-noise.

Table 2: Bias and Precision

QC Level (ng/mL)	Acceptance Criteria	Method A (Automated LLE)	Method B (Manual SLE)
Bias (%) / Precision (%CV)	Bias (%) / Precision (%CV)
Low (30)	Bias ±20%, CV <20%	-5.2% / 6.8%	-10.5% / 11.2%
Mid (150)	Bias ±20%, CV <20%	-2.1% / 4.5%	-6.8% / 8.9%
High (800)	Bias ±20%, CV <20%	1.5% / 3.9%	3.2% / 7.5%

Insight: Both methods meet the acceptance criteria for bias and precision. The automated LLE of Method A provides tighter precision (lower %CV), which is a direct result of minimizing manual pipetting and handling steps, thereby reducing analyst-to-analyst variability.[11][12]

Table 3: Specificity and Matrix Effects

Parameter	Acceptance Criteria	Method A (Automated LLE)	Method B (Manual SLE)
Interference Study	No interfering peaks at the retention time of the analyte in 10 different blank matrices	Pass	Pass
Matrix Effect (%CV)	%CV of matrix factor across 10 lots <15%	8.9%	12.5%
Extraction Recovery (%)	Consistent and reproducible	~85%	~92%

Insight: Supported Liquid Extraction (SLE) in Method B shows slightly higher extraction recovery.[11] This is because SLE provides a very high surface area for the extraction to occur, often leading to more efficient partitioning of the analyte from the aqueous sample into the organic solvent.[11][12] However, Method A demonstrates less variability in matrix effects, suggesting the LLE procedure provides a cleaner final extract.

Discussion and Conclusion

This comparative guide demonstrates that both an automated LLE (Method A) and a manual SLE (Method B) approach can be successfully validated to meet the stringent requirements of ANSI/ASB Standard 036 for the quantification of carisoprodol.

• Method A stands out for its superior sensitivity, throughput, and precision. The upfront investment in automation is justified for laboratories with high sample loads where minimizing variability and maximizing uptime are paramount. The cleaner extracts, evidenced by lower matrix effect variability, contribute to a more robust and reliable long-term assay performance.

• Method B is an excellent, reliable alternative that is both cost-effective and easy to implement.[13][14] Its high extraction efficiency and simple workflow make it ideal for laboratories that may not have the budget or sample volume to justify full automation.[11][12] While its sensitivity is slightly lower than Method A, it is still more than adequate for most forensic toxicology applications.

Expert Recommendation: The choice between these methods should be based on the specific needs of the laboratory. For high-throughput forensic or clinical labs, the precision and unattended operation of Method A offer significant advantages. For research labs, smaller toxicology labs, or those with budget constraints, Method B provides a robust, reliable, and easily validated method that delivers high-quality data.

Ultimately, the successful validation of either method according to a recognized standard like ANSI/ASB 036 ensures that the generated data is accurate, reliable, and forensically defensible.

References

• ANSI/ASB Standard 036, First Edition 2019 Standard Practices for Method Validation in Forensic Toxicology. American Academy of Forensic Sciences Standards Board. [Link]

• Standard Practices for Method Validation in Forensic Toxicology. American Academy of Forensic Sciences. [Link]

• Comparison of Liquid-Liquid Extraction (LLE) and Supported Liquid Extraction (SLE): Equivalent Limits of Quantitation with Smaller Sample Volumes. LCGC International. [Link]

• Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology, Oxford Academic. [Link]

• ANSI/ASB Standard 036 for Method Validation in Forensic Toxicology Has Replaced SWGTOX's Version. Journal of Analytical Toxicology, Oxford Academic. [Link]

• What Is the Difference Between Liquid Liquid Extraction and Supported Liquid Extraction?. Chrom Tech. [Link]

• FACTSHEET FOR ANSI/ASB STANDARD 036 Standard Practices for Method Validation in Forensic Toxicology, First Edition, 2019. American Academy of Forensic Sciences. [Link]

• Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. Journal of Mass Spectrometry. [Link]

• Liquid-Liquid Extraction (LLE) & Supported-Liquid Extraction (SLE). Veeprho. [Link]

• Liquid-Liquid vs Supported-Liquid vs Solid-Phase Extraction. Aurora Biomed. [Link]

• A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE) Sample Prep Techniques in Bioanalysis and Forensic Toxicology Analyses. Waters Corporation. [Link]

• Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Meprobamate, and Naproxen in Accordance with ANSI/ASB Standard 036. Marshall University. [Link]

• Full Method Validation Is Still a Glaring Deficiency in Many Forensics Laboratories. LCGC International. [Link]

• Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Springer Nature Experiments. [Link]

• Carisoprodol-D7. Cerilliant. [Link]

• Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. ResearchGate. [Link]

• Updates to ANSI/ASB Standard 036 (2nd Edition). ResearchGate. [Link]

• FACTSHEET FOR ANSI/ASB STANDARD 036, 1st Ed., 2019 Standard Practices for Method Validation in Forensic Toxicology. American Academy of Forensic Sciences. [Link]

• Standard for Identification Criteria in Forensic Toxicology. American Academy of Forensic Sciences. [Link]

• ANSI/ASB Standard 036 for Method Validation in Forensic Toxicology Has Replaced SWGTOX's Version. Bohrium. [Link]

• Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards. PubMed. [Link]

• Critical Review Report on Carisoprodol. World Health Organization (WHO). [Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 5. aafs.org [aafs.org]
• 6. Standard Practices for Method Validation in Forensic Toxicology | American Academy of Forensic Sciences [aafs.org]
• 7. academic.oup.com [academic.oup.com]
• 8. aafs.org [aafs.org]
• 9. aafs.org [aafs.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromtech.com [chromtech.com]
• 13. veeprho.com [veeprho.com]
• 14. aurorabiomed.com [aurorabiomed.com]

A Researcher's Guide to Internal Standards: Carisoprodol-D7 vs. Meprobamate-D7 in Quantitative Bioanalysis

In the landscape of quantitative bioanalysis, particularly in clinical and forensic toxicology, the selection of an appropriate internal standard (IS) is a critical determinant of assay accuracy, precision, and robustness. This guide provides an in-depth comparison of two commonly employed deuterated internal standards, Carisoprodol-D7 and Meprobamate-D7, for the quantification of the muscle relaxant carisoprodol and its primary active metabolite, meprobamate. We will delve into the underlying chemical and metabolic principles, present supporting experimental data, and offer practical guidance for researchers, scientists, and drug development professionals.

The Cornerstone of Accurate Quantification: The Role of an Ideal Internal Standard

Before we compare these two specific standards, it is paramount to understand the function of an internal standard in analytical chemistry. An IS is a compound with physicochemical properties similar to the analyte of interest, added at a known concentration to all samples, calibrators, and quality controls. Its primary purpose is to correct for the variability inherent in sample preparation and analysis, such as extraction efficiency, injection volume, and ionization suppression or enhancement in mass spectrometry.

An ideal internal standard should:

• Be chemically and physically similar to the analyte.

• Not be present in the biological matrix being analyzed.

• Elute close to the analyte during chromatographic separation without causing interference.

• Have a distinct mass-to-charge ratio (m/z) from the analyte for mass spectrometry-based detection.

• Be commercially available in a highly pure form.

Stable isotope-labeled (SIL) internal standards, such as the deuterated compounds discussed here, are considered the gold standard as they exhibit nearly identical chemical and physical behavior to their unlabeled counterparts.[1]

Carisoprodol and Meprobamate: A Prodrug-Metabolite Relationship

To effectively compare Carisoprodol-D7 and Meprobamate-D7, we must first appreciate the metabolic link between carisoprodol and meprobamate. Carisoprodol is a centrally acting skeletal muscle relaxant that undergoes hepatic metabolism to form its primary active metabolite, meprobamate.[2][3][4] Meprobamate itself is a pharmacologically active anxiolytic agent.[5][6][7]

This metabolic conversion is a crucial consideration in analytical method development, as the quantification of both the parent drug (carisoprodol) and its active metabolite (meprobamate) is often necessary to accurately assess drug exposure and pharmacodynamic effects.[1][8]

Metabolic Pathway of Carisoprodol

Caption: Metabolic conversion of Carisoprodol to Meprobamate.

Head-to-Head Comparison: Carisoprodol-D7 vs. Meprobamate-D7

The choice between Carisoprodol-D7 and Meprobamate-D7 as an internal standard depends on the specific goals of the analytical method. Let's examine their properties and performance characteristics.

Feature	Carisoprodol-D7	Meprobamate-D7
Analyte(s) Quantified	Primarily Carisoprodol	Carisoprodol and Meprobamate
Molecular Formula	C₁₂H₁₇D₇N₂O₄[9][10]	C₉H₁₁D₇N₂O₄[11]
Molecular Weight	267.37 g/mol [9]	225.3 g/mol [11]
CAS Number	1218911-16-0[8][9]	1435933-83-7[11]
Structural Similarity	Identical to Carisoprodol	Similar to Meprobamate, structurally related to Carisoprodol
Metabolic Profile	Expected to metabolize to Meprobamate-D7	Does not undergo metabolic conversion to another analyte of interest
Cross-analyte Application	Less ideal for Meprobamate quantification	Suitable for both Carisoprodol and Meprobamate quantification[1][12]

Carisoprodol-D7: The Direct Analog

Carisoprodol-D7 is the deuterated analog of carisoprodol and, in theory, represents the ideal internal standard for the quantification of carisoprodol itself.[8][9][13][14][15] Its chemical and physical properties, including extraction recovery and chromatographic retention time, are expected to be nearly identical to those of the unlabeled analyte.

However, a potential complication arises from its metabolism. Just as carisoprodol is metabolized to meprobamate, Carisoprodol-D7 can be metabolized to Meprobamate-D7. This in-vivo or in-vitro conversion could potentially interfere with the accurate quantification of meprobamate if Meprobamate-D7 is also being used as the internal standard for meprobamate in the same assay.

Meprobamate-D7: The Versatile Standard

Meprobamate-D7 is the deuterated analog of meprobamate.[11] Due to the close structural and chemical similarities between carisoprodol and its metabolite meprobamate, Meprobamate-D7 has been successfully employed as an internal standard for the simultaneous quantification of both compounds.[1][12]

Experimental evidence suggests that using Meprobamate-D7 can offer significant advantages. A study comparing the use of a non-deuterated internal standard (benzylcarbamate) with Meprobamate-D7 for the analysis of carisoprodol and meprobamate in whole blood found that Meprobamate-D7 significantly increased the linear range of the assay for both analytes.[1][12] Specifically, the linear range for carisoprodol increased from 0-20 mg/L to 100 mg/L, and for meprobamate from 0-40 mg/L to 100 mg/L.[1][12] Furthermore, the use of Meprobamate-D7 resulted in improved precision, with intra-assay coefficients of variation between 1.0-2.3% compared to 2.6-4.3% with benzylcarbamate.[1][12]

Experimental Protocol: A Validated LC-MS/MS Method

The following is a representative experimental protocol for the simultaneous quantification of carisoprodol and meprobamate in a biological matrix (e.g., plasma or oral fluid) using Meprobamate-D7 as the internal standard. This protocol is a synthesis of methodologies described in the scientific literature.[1][13][14]

Experimental Workflow

Caption: Bioanalytical workflow for Carisoprodol and Meprobamate.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, calibrator, or quality control, add 20 µL of Meprobamate-D7 internal standard working solution (concentration will depend on the desired final concentration in the sample).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 analytical column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (example):

    • Carisoprodol: 261.2 -> 176.1 (Quantifier), 261.2 -> 158.1 (Qualifier)[13]

    • Meprobamate: 219.1 -> 158.1 (Quantifier), 219.1 -> 97.0 (Qualifier)[1]

    • Meprobamate-D7: 226.2 -> 161.1 (Quantifier)[1]

3. Data Analysis

• Integrate the peak areas for the quantifier ions of carisoprodol, meprobamate, and Meprobamate-D7.

• Calculate the peak area ratio of each analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators using a weighted linear regression model.

• Determine the concentration of carisoprodol and meprobamate in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion and Recommendations

The choice between Carisoprodol-D7 and Meprobamate-D7 is not a matter of one being universally superior to the other, but rather a decision based on the specific requirements of the assay.

• For the quantification of carisoprodol alone: Carisoprodol-D7 is an excellent choice, as it is the most direct analog of the analyte.

• For the simultaneous quantification of carisoprodol and meprobamate: Meprobamate-D7 is a highly suitable and often preferred internal standard.[1][12] Its use has been shown to improve the linear range and precision of the assay for both analytes. The structural and chemical similarities between carisoprodol and meprobamate allow Meprobamate-D7 to effectively correct for analytical variability for both compounds.

Given the frequent need to measure both the parent drug and its active metabolite, Meprobamate-D7 offers greater versatility and efficiency for most applications involving carisoprodol and meprobamate analysis. Its proven performance in extending the dynamic range of quantification makes it a robust choice for both clinical and forensic toxicology laboratories.

References

• Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. ResearchGate. [Link]

• Determination of Carisoprodol and Meprobamate in Oral Fluid. Oxford Academic. [Link]

• Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as. Journal of Analytical Toxicology. [Link]

• Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Meprobamate, and Naproxen Using Liquid Chromatography-Tandem Mass Spectrometry. Virginia Commonwealth University Scholars Compass. [Link]

• Meprobamate | C9H18N2O4 - PubChem. National Center for Biotechnology Information. [Link]

• Meprobamate - Wikipedia. Wikipedia. [Link]

• Carisoprodol Single and Multiple Dose PK-PD. Part II: Pharmacodynamics Evaluation Method for Central Muscle Relaxants. Double-Blind Placebo-Controlled Clinical Trial in Healthy Volunteers. MDPI. [Link]

• Analytical Reference Standards. Carisoprodol-D7. Lipomed. [Link]

• Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates. Wiley Online Library. [Link]

• Carisoprodol | C12H24N2O4 - PubChem. National Center for Biotechnology Information. [Link]

• Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant. Cerilliant. [Link]

• HPLC MS/MS method for quantification of meprobamate in human plasma: Application to 24/7 clinical toxicology. ResearchGate. [Link]

• What is the mechanism of Carisoprodol?. Patsnap Synapse. [Link]

• Carisoprodol (Trade Name: Soma®). DEA Diversion Control Division. [Link]

• What is the mechanism of Meprobamate?. Patsnap Synapse. [Link]

• Metabolism of Drugs. XXVIII. Metabolic Fate of Meprobamate. (1). Isolation and Characterization of Metabolites. J-Stage. [Link]

• SOMA® (carisoprodol) Tablets. U.S. Food and Drug Administration. [Link]

• How Does Meprobamate Work? Mechanism of Action Explained in Plain English. Medfinder. [Link]

• Carisoprodol - Wikipedia. Wikipedia. [Link]

• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent. [Link]

• SOMA®. U.S. Food and Drug Administration. [Link]

• Analysis of Pharmaceuticals in Water by Isotope Dilution Liquid Chromatography/Tandem Mass Spectrometry. ACS Publications. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. What is the mechanism of Carisoprodol? [synapse.patsnap.com]
• 3. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Meprobamate | C9H18N2O4 | CID 4064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Meprobamate - Wikipedia [en.wikipedia.org]
• 7. What is the mechanism of Meprobamate? [synapse.patsnap.com]
• 8. Lipomed | Analytical Reference Standards. Carisoprodol-D7 [shop2.lipomed-shop.com]
• 9. Carisoprodol-D7 100ug/mL methanol, ampule 1mL, certified reference material, Cerilliant 1218911-16-0 [sigmaaldrich.com]
• 10. caymanchem.com [caymanchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. "Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr" by Kate O. Martin [scholarscompass.vcu.edu]
• 15. Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]

A Comparative Guide to the Bioanalytical Quantitation of Carisoprodol Using Carisoprodol-D7

This guide provides an in-depth analysis of the accuracy and precision data for the quantitation of Carisoprodol, with a focus on the use of its deuterated stable isotope, Carisoprodol-D7, as an internal standard. It is intended for researchers, scientists, and drug development professionals who require robust and reliable bioanalytical methods.

Introduction: The Imperative for Precision in Carisoprodol Analysis

Carisoprodol, marketed under brand names like Soma, is a centrally acting skeletal muscle relaxant used to treat musculoskeletal pain.[1][2] Its primary metabolic pathway involves conversion to meprobamate, an active metabolite with anxiolytic and sedative properties that is also prescribed as a separate pharmaceutical.[3][4][5] Given that both parent drug and active metabolite contribute to the pharmacological effect, the ability to accurately and precisely quantify their concentrations in biological matrices is paramount for clinical diagnostics, pain management monitoring, and forensic toxicology.[2][6]

The gold standard for such quantitative analysis is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3] The unparalleled sensitivity and selectivity of LC-MS/MS, however, are only as reliable as the controls used to mitigate analytical variability.[7] This is where the internal standard becomes the cornerstone of the assay. Carisoprodol-D7, a deuterated analog of the parent drug, serves as the ideal internal standard for this purpose.[1][2][4]

The core principle underpinning its use is Isotope Dilution Mass Spectrometry (IDMS).[7] By introducing a known quantity of Carisoprodol-D7 at the very beginning of sample preparation, it acts as a perfect chemical mimic for the non-labeled (or "light") analyte.[7][8] Any variability encountered during extraction, sample transfer, or within the mass spectrometer itself—such as ion suppression or enhancement—will affect both the analyte and the deuterated standard nearly identically.[7][9] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, correcting for errors and ensuring the highest degree of accuracy and precision.[7][10]

Foundational Concepts: Accuracy and Precision in Bioanalysis

Before comparing data, it is crucial to define the metrics for a validated bioanalytical method, as outlined by regulatory bodies like the European Medicines Agency (EMA).[11]

• Accuracy: This measures the closeness of the determined value to the nominal or known true value. It is typically expressed as percent bias or percent recovery. For a method to be considered accurate, the mean value should be within ±15% of the theoretical value, except at the Lower Limit of Quantitation (LLOQ), where ±20% is acceptable.[11]

• Precision: This describes the degree of scatter or agreement between a series of measurements. It is expressed as the percent coefficient of variation (%CV) or relative standard deviation (%RSD). Precision should not exceed 15% CV, except for the LLOQ, where it should not exceed 20% CV.[11] Precision is evaluated at two levels:

  • Intra-day Precision (Repeatability): Assesses variability within a single analytical run.

  • Inter-day Precision (Intermediate Precision): Assesses variability across different runs on different days.

Comparative Performance Data for Carisoprodol Quantitation

The use of a deuterated internal standard demonstrably improves assay performance over non-isotopically labeled standards. The following table summarizes validation data from published methods employing a deuterated internal standard for Carisoprodol analysis, showcasing the high levels of accuracy and precision achieved.

Method Reference	Matrix	Internal Standard	Concentration (ng/mL)	Accuracy (% Bias)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
Coulter C, et al. (2012)[4]	Oral Fluid	d7-Carisoprodol	75	Not explicitly stated in % bias; reported as "mean measured concentration divided by the fortified concentration x 100%"	4.3	5.8
Coulter C, et al. (2012)[4]	Oral Fluid	d7-Carisoprodol	150	Not explicitly stated in % bias; reported as "mean measured concentration divided by the fortified concentration x 100%"	3.8	4.9
Blum K, et al. (2009)[12][13]	Whole Blood	d7-Meprobamate*	Not specified	91–100% (reported as % recovery)	1.0–2.3%	Not Reported

Note: In the Blum K, et al. study, d7-Meprobamate was used as the internal standard for both Carisoprodol and Meprobamate. The near-identical chemical properties make it a suitable, though not perfect, stable isotope-labeled standard for Carisoprodol.

The data clearly indicates that methods validated with deuterated internal standards consistently meet and exceed the stringent acceptance criteria set by regulatory agencies. The low %CV values reflect a highly reproducible and reliable assay, which is critical for confident decision-making.

Detailed Experimental Protocol: A Representative LC-MS/MS Method

This section outlines a typical workflow for the quantitation of Carisoprodol in a biological matrix using Carisoprodol-D7.

Step 1: Sample Preparation (Choice of Extraction)

The goal of sample preparation is to isolate the analytes from interfering matrix components like proteins and phospholipids. Two common approaches are Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

• Expert Insight: The choice between PPT and SPE is a trade-off between speed and cleanliness. PPT is a rapid, single-step procedure ideal for high-throughput environments.[5][6] However, it can leave more matrix components in the final extract, potentially leading to greater ion suppression.[14] SPE is a multi-step process that yields a much cleaner sample, which can improve sensitivity and reduce matrix effects, but it is more labor-intensive and costly.[4][15]

Protocol A: Protein Precipitation (PPT)

• Pipette 100 µL of the biological sample (e.g., plasma) into a microcentrifuge tube.

• Add 20 µL of the Carisoprodol-D7 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol B: Solid-Phase Extraction (SPE)

• Pipette 1 mL of the sample (e.g., whole blood, urine) into a glass tube.[15]

• Add the internal standard solution.

• Add 2 mL of 100 mM phosphate buffer (pH 6.0) and vortex.[15]

• Condition an SPE column (e.g., a mixed-mode cation exchange/hydrophobic column) with methanol and then buffer.[4][15]

• Load the sample onto the SPE column.

• Wash the column with water and a weak acid (e.g., 100 mM HCl) to remove interferences.[15]

• Elute the analytes with an appropriate organic solvent mixture (e.g., ethyl acetate/hexane).[15]

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in a small volume of the mobile phase for injection.

Step 2: LC-MS/MS Analysis

The prepared extract is injected into the LC-MS/MS system for separation and detection.

Typical LC-MS/MS Parameters:

• LC Column: C18 or Phenyl column (e.g., 100 x 2.1 mm, 3 µm).[5][15]

• Mobile Phase A: 0.1% Formic Acid in Water.[5]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[5]

• Flow Rate: 0.35 mL/min.[15]

• Ionization Source: Electrospray Ionization, Positive Mode (ESI+).[3][16]

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: The mass spectrometer is set to monitor specific precursor-to-product ion transitions, ensuring high selectivity.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Carisoprodol	261.2	176.1 (Quantifier)	[4][15]
158.1 (Qualifier)	[4]
Carisoprodol-D7	268.2	183.2	[4]

• Expert Insight: Monitoring two transitions for the analyte (a quantifier and a qualifier) is a critical part of method validation. The ratio of these two signals must remain constant across all samples and calibrators. This ion ratio analysis provides an additional layer of identity confirmation, preventing false positives from interfering substances that might share the same retention time and a single mass transition.[3][16]

Visualizing the Bioanalytical Workflow

The following diagram illustrates the complete process from sample receipt to final data analysis.

Caption: Bioanalytical workflow for Carisoprodol quantitation.

Conclusion

The quantitation of Carisoprodol and its metabolite meprobamate in biological matrices is reliably and robustly achieved using LC-MS/MS coupled with a deuterated internal standard such as Carisoprodol-D7. This approach, grounded in the principles of isotope dilution, effectively normalizes for analytical variability, from sample extraction to instrument response. As demonstrated by published validation data, methods employing Carisoprodol-D7 consistently deliver the high accuracy and precision required for confident decision-making in research, clinical, and forensic applications. The unparalleled data integrity afforded by this methodology solidifies its status as the gold standard in the field.[7][9]

References

• Alvocid. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• Olorunfemi, O. J., et al. (2018). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Pharmaceutical, Chemical and Biological Sciences. Retrieved from [Link]

• SCION Instruments. (2025). The Role of Internal Standards In Mass Spectrometry. Retrieved from [Link]

• Lipomed. (n.d.). Carisoprodol-D7. Retrieved from [Link]

• Blum, K., et al. (2009). Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. ResearchGate. Retrieved from [Link]

• Blum, K., et al. (2009). Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards. Journal of Analytical Toxicology, 33(5), 278–282. Retrieved from [Link]

• Cerilliant. (n.d.). Carisoprodol-D7. Retrieved from [Link]

• Martin, K. O. (2025). Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Meprobamate, and Naproxen in Biological Matrices by LC-MS/MS. Marshall Digital Scholar. Retrieved from [Link]

• Johnson-Davis, K. L., & McMillin, G. A. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Methods in Molecular Biology, 1383, 105–114. Retrieved from [Link]

• Johnson-Davis, K. L., & McMillin, G. A. (2016). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Springer Nature Experiments. Retrieved from [Link]

• Shashikala, P., et al. (2015). Development and Validation of Bioanalytical Method for the Estimation of Carisoprodol in Human Plasma using LC-MS/MS. Asian Journal of Pharmaceutical Analysis. Retrieved from [Link]

• Coulter, C., et al. (2012). Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology, 36(3), 217–220. Retrieved from [Link]

• Microsolv Technology Corporation. (n.d.). Carisoprodol and Meprobamate Analysis by LCMS - AppNote. Retrieved from [Link]

• Reddy, G. S., et al. (2015). Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. SciSpace. Retrieved from [Link]

• Shashikala, P., et al. (2015). Development and Validation of Bioanalytical Method for the Estimation of Carisoprodol in Human Plasma using LC-MS/MS. ResearchGate. Retrieved from [Link]

• Reddy, G. S., et al. (2015). Method development and validation of Carisoprodol and its impurities by ultra violet-high performance liquid chromatography. ResearchGate. Retrieved from [Link]

• Rajasree, R. S., et al. (2018). Development of a new HPTLC Method for the Estimation of Carisoprodol and its Standardization by Comparison with A Reported HPLC Method. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Retrieved from [Link]

• Essler, S., et al. (2012). A rapid quantitative method of carisoprodol and meprobamate by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 908, 155–160. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

Sources

• 1. Lipomed | Analytical Reference Standards. Carisoprodol-D7 [shop2.lipomed-shop.com]
• 2. Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Carisoprodol and Meprobamate Analysis by LCMS - AppNote [mtc-usa.com]
• 6. A rapid quantitative method of carisoprodol and meprobamate by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. texilajournal.com [texilajournal.com]
• 10. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. "Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr" by Kate O. Martin [scholarscompass.vcu.edu]
• 15. unitedchem.com [unitedchem.com]
• 16. Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) | Springer Nature Experiments [experiments.springernature.com]

The Gold Standard in Bioanalysis: A Comparative Linearity Assessment of Carisoprodol-D7 for Toxicological Screening

In the landscape of modern toxicology, the demand for high-throughput, accurate, and robust analytical methods is incessant. The quantification of centrally acting skeletal muscle relaxants like Carisoprodol and its active metabolite, meprobamate, is a routine requirement in clinical and forensic toxicology. The integrity of these analyses hinges on the meticulous validation of the bioanalytical method, with the choice and performance of the internal standard (IS) being a critical determinant of data quality. Among the available options, deuterated stable isotope-labeled internal standards are widely considered the gold standard, a stance strongly supported by regulatory bodies such as the U.S. Food and Drug Administration (FDA).[1]

This guide provides an in-depth technical assessment of Carisoprodol-D7 as an internal standard for the toxicological screening of Carisoprodol. We will delve into the principles of linearity assessment for internal standards, present a detailed experimental protocol, and compare the performance of Carisoprodol-D7 against alternative internal standards, supported by experimental data.

The Cornerstone of Quantitation: Why Linearity of the Internal Standard Matters

In quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), an internal standard is introduced to correct for variability during sample preparation and analysis.[2] A deuterated internal standard like Carisoprodol-D7 is chemically identical to the analyte, Carisoprodol, but has a different mass due to the replacement of hydrogen atoms with deuterium.[3][4] This allows it to be distinguished by the mass spectrometer while exhibiting nearly identical behavior during extraction, chromatography, and ionization.[5]

The linearity of a bioanalytical method establishes the proportional relationship between the concentration of the analyte and the instrument's response over a defined range.[6] While the focus is often on the analyte's calibration curve, the implicit assumption is that the internal standard provides a consistent and predictable response across this range. An inconsistent IS response can compromise the accuracy and precision of the analyte's quantification.[6] Therefore, a thorough evaluation of the internal standard's performance is a cornerstone of a self-validating and trustworthy analytical method.

Experimental Protocol: Linearity Assessment of an Internal Standard

The following protocol outlines a typical procedure for assessing the linearity of an internal standard like Carisoprodol-D7 in a toxicological screening workflow.

Objective: To evaluate the consistency of the Carisoprodol-D7 response across the analytical range of Carisoprodol.

Materials:

• Carisoprodol certified reference material

• Carisoprodol-D7 certified reference material[7]

• Blank biological matrix (e.g., human plasma or urine)

• HPLC-grade methanol, acetonitrile, and formic acid

• Solid-phase extraction (SPE) cartridges

• LC-MS/MS system

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of Carisoprodol at a concentration of 1 mg/mL in methanol.

  • Prepare a stock solution of Carisoprodol-D7 at a concentration of 100 µg/mL in methanol.[8]

  • Prepare a working solution of Carisoprodol-D7 at a concentration of 100 ng/mL in methanol.

• Preparation of Calibration Standards:

  • Perform serial dilutions of the Carisoprodol stock solution to prepare a series of calibration standards in the blank biological matrix, typically ranging from 1 ng/mL to 1000 ng/mL.[9]

• Sample Preparation (Solid-Phase Extraction):

  • To 1 mL of each calibration standard, add a fixed volume of the Carisoprodol-D7 working solution (e.g., 50 µL to achieve a final concentration of 5 ng/mL).

  • Condition the SPE cartridges according to the manufacturer's instructions.

  • Load the samples onto the SPE cartridges.

  • Wash the cartridges to remove interferences.

  • Elute the analyte and internal standard.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples into the LC-MS/MS system.

  • Monitor the specific mass transitions for Carisoprodol and Carisoprodol-D7. For example:

    • Carisoprodol: 261.2 → 176.1[10]

    • Carisoprodol-D7: 268.2 → 183.3[9][10]

• Data Analysis:

  • Plot the peak area response of Carisoprodol-D7 against the concentration of the Carisoprodol calibration standards.

  • The response of the internal standard should remain consistent across the entire calibration range. The coefficient of variation (%CV) of the IS response should ideally be within 15%.

  • Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration to generate the calibration curve.

  • Calculate the coefficient of determination (r²) for the calibration curve, which should be ≥ 0.99.[10]

Experimental workflow for linearity assessment of an internal standard.

Performance Comparison: Carisoprodol-D7 vs. Alternatives

The choice of an internal standard significantly impacts the performance of a bioanalytical method. While deuterated standards are preferred, other options have been utilized. The following table compares the performance of Carisoprodol-D7 with a deuterated metabolite internal standard (Meprobamate-D7) and a non-deuterated structural analog (Benzylcarbamate).

Parameter	Carisoprodol-D7	Meprobamate-D7	Benzylcarbamate
Type	Deuterated Analyte	Deuterated Metabolite	Structural Analog (Non-deuterated)
Linearity Range for Carisoprodol	Up to 100,000 ng/mL[10]	Up to 100 mg/L (100,000 ng/mL)[11][12]	0-20 mg/L (0-20,000 ng/mL)[11][12]
Correlation Coefficient (r²)	Typically ≥ 0.99[10]	Not explicitly stated, but method showed good linearity[11]	Not explicitly stated, but method showed good linearity[11]
Accuracy (% Recovery)	Method accuracy with Carisoprodol-D7 is generally high	91-100%[11][12]	100-106%[11][12]
Precision (%CV)	Methods using Carisoprodol-D7 demonstrate high precision	1.0-2.3%[11][12]	2.6-4.3%[11][12]
Potential for Differential Matrix Effects	Low, as it co-elutes with the analyte	Moderate, as it has different chromatographic behavior than Carisoprodol	High, as it has different chemical properties and chromatographic behavior

Discussion of Comparative Data:

The data clearly demonstrates the superiority of deuterated internal standards. Carisoprodol-D7, being the ideal internal standard, is expected to exhibit a linear response over a very wide concentration range, as evidenced by its successful use in methods with linearity up to 100,000 ng/mL for Carisoprodol.[10]

Meprobamate-D7 also performs well, offering a wide linear range and excellent precision.[11][12] However, as a metabolite, its chromatographic retention time may differ from Carisoprodol, potentially exposing it to different matrix effects.

Benzylcarbamate, a non-deuterated structural analog, shows acceptable performance over a more limited linear range.[11][12] The lower precision compared to the deuterated standards highlights the potential for greater variability when the internal standard does not perfectly mimic the analyte's behavior during sample processing and analysis.

Another non-deuterated internal standard that has been used is methapyrilene.[13] While quantitative performance data is not as readily available in the reviewed literature, its use in a validated method suggests it is a viable, albeit likely less robust, alternative to a deuterated standard.

Logical relationships in the choice of an internal standard.

Conclusion

The linearity of an internal standard is a critical, albeit sometimes overlooked, aspect of bioanalytical method validation. This guide has demonstrated that while alternative internal standards can be employed for the quantification of Carisoprodol, deuterated standards, and specifically Carisoprodol-D7, offer superior performance. The use of Carisoprodol-D7 ensures the most robust and reliable data, owing to its ability to accurately track the analyte throughout the analytical process, thereby providing a self-validating system for toxicological screening. For laboratories striving for the highest level of scientific integrity and regulatory compliance, Carisoprodol-D7 remains the unequivocal choice for the bioanalysis of Carisoprodol.

References

• Garg, U., Benter, M., Krier, M., & Johnson-Davis, K. L. (2009). Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards. Journal of analytical toxicology, 33(5), 278–282. [Link]

• Oxford Academic. (2009). Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. Journal of Analytical Toxicology. [Link]

• ResearchGate. (2025). Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards. [Link]

• Martin, K. O. (2025). Qualitative Method Validation of Acid/Neutral Drugs Carisoprodol, Mepr.
• Garg, U., Benter, M., Krier, M., & Johnson-Davis, K. L. (2009).

• ResearchGate. (2025). Simultaneous determination of carisoprodol and meprobamate in human hair using solid-phase extraction and gas chromatography/mass spectrometry of the trimethylsilyl derivatives. [Link]

• Wang, G., et al. (2011). Validation of a New Homogeneous Immunoassay for the Detection of Carisoprodol in Urine. Journal of Analytical Toxicology, 35(2), 108-112. [Link]

• Rohith, T., Ananda, S., & Gowda, N. M. M. (2013). Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography. Scientific & Academic Publishing. [Link]

• Krishna, M. B., & Kumar, S. (n.d.). Analytical Method Development and Validation of Carisoprodol in Bulk Drug and Formulation by RP-HPLC Method. jchps. [Link]

• Moore, C., Rana, S., & Coulter, C. (2012). Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology, 36(4), 221-231. [Link]

• Miękus, N., et al. (2017). Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma?. Journal of Pharmaceutical and Biomedical Analysis, 134, 139-148. [Link]

• Tse, S. A., Atayee, R. S., Best, B. M., & Pesce, A. J. (2012). Evaluating the Relationship Between Carisoprodol Concentrations and Meprobamate Formation and Inter-Subject and Intra-Subject Variability in Urinary Excretion Data of Pain Patients. Journal of Analytical Toxicology, 36(4), 221-231. [Link]

• World Health Organization. (2024). Critical Review Report on Carisoprodol. [Link]

• Agilent. (2007). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. [Link]

• Springer Nature Experiments. (n.d.). Quantitation of Carisoprodol and Meprobamate in Urine and Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). [Link]

• Calvo, A., et al. (2022). Single and Multiple Dose PK–PD Characterization for Carisoprodol. Part I: Pharmacokinetics, Metabolites, and 2C19 Phenotype Influence. Double-Blind, Placebo-Controlled Clinical Trial in Healthy Volunteers. Pharmaceuticals, 15(2), 200. [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-150. [Link]

• Chiron. (n.d.). Why do toxicologists need an internal standard?. [Link]

• Cerilliant. (n.d.). Carisoprodol-D7. [Link]

• ResolveMass. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Moore, C., Rana, S., & Coulter, C. (2012). Determination of carisoprodol and meprobamate in oral fluid. Journal of analytical toxicology, 36(4), 221–231. [Link]

• Inonu University. (n.d.). Method Selection and Validation in Analytical Toxicology. [Link]

• Pal, T. K. (2022). Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. ResearchGate. [Link]

• ASB. (2019). ANSI/ASB Standard 036, First Edition 2019 Standard Practices for Method Validation in Forensic Toxicology. [Link]

• ANTISEL. (2025). Development and validation of a ‘dilute and shoot’ LC–MS/MS method in urine suitable for screening and. [Link]

• Virginia Department of Forensic Science. (2024). Toxicology Procedures Manual. [Link]

• Lin-Zhi International, Inc. (n.d.). LZI Carisoprodol Metabolite (Meprobamate) Enzyme Immunoassay. [Link]

• CLSI. (2020). Linearity in Laboratory Testing. [Link]

• NYC.gov. (n.d.). CARISOPRODOL , MEPROBAMATE and TOPIRAMATE by SOLID PHASE EXTRACTION (SPE) and GCMS. [Link]

• Carlier, J., et al. (2015). Improved Detection of Synthetic Cathinones in Forensic Toxicology Samples: Thermal Degradation and Analytical Considerations. Journal of Analytical Toxicology, 39(8), 607-615. [Link]

• Phoenix Police Department. (2019). TOX-SOP-42 Protocol for the Analysis of Carisoprodol Meprobamate in Blood. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijpar.com [ijpar.com]
• 3. Method Development and Validation of Carisoprodol and its Impurities by Ultra Violet-High Performance Liquid Chromatography [article.sapub.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Linearity in Laboratory Testing | CLSI [clsi.org]
• 7. HPLC MS/MS method for quantification of meprobamate in human plasma: application to 24/7 clinical toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. agilent.com [agilent.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Automatic analytical approach for the determination of 12 illicit drugs and nicotine metabolites in wastewater using on-line SPE-UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Assessing the Isotopic Purity of Carisoprodol-D7 Standards

For researchers, scientists, and drug development professionals relying on stable isotope-labeled internal standards, the assurance of isotopic purity is paramount for accurate and reproducible quantitative analysis. This guide provides an in-depth, technical comparison of methodologies to assess the isotopic purity of Carisoprodol-D7, a commonly used internal standard for the muscle relaxant Carisoprodol.[1][2] This document moves beyond a simple listing of procedures to explain the causality behind experimental choices, ensuring a self-validating system for your laboratory.

The Critical Role of Isotopic Purity

In isotope dilution mass spectrometry, the accuracy of quantification is directly linked to the isotopic purity of the internal standard.[3][4] The presence of unlabeled (d0) or partially labeled isotopologues in a deuterated standard can lead to an underestimation of the analyte concentration.[5] Therefore, a rigorous assessment of the isotopic purity of Carisoprodol-D7 is not merely a quality control step but a fundamental requirement for data integrity.

A Multi-faceted Approach to Purity Assessment

A comprehensive evaluation of Carisoprodol-D7 isotopic purity necessitates a combination of analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[6][7] These methods provide complementary information to build a complete picture of the isotopic distribution.

Workflow for Isotopic Purity Assessment

The following diagram illustrates a logical workflow for the comprehensive assessment of Carisoprodol-D7 isotopic purity.

Sources

• 1. Carisoprodol-D7 | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 2. caymanchem.com [caymanchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Common Mistakes in Using Isotope Standards in Pharmaceutical Quality Control (and How to Avoid Them) [solarbio-global.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Comparative Guide: Carisoprodol-D7 Limit of Quantitation (LOQ) Determination

Content Type: Technical Comparison & Validation Guide

Audience: Forensic Toxicologists, Bioanalytical Scientists, Clinical Researchers

Executive Summary & Scientific Rationale

In the quantitative analysis of Carisoprodol (Soma) and its primary metabolite Meprobamate, the choice of Internal Standard (IS) is the single most critical variable affecting the Limit of Quantitation (LOQ). While historical methods utilized structural analogs like benzylcarbamate or lower-order isotopes (e.g., Carisoprodol-D3), Carisoprodol-D7 has emerged as the gold standard for high-sensitivity LC-MS/MS applications.

This guide details the determination of LOQ for Carisoprodol using the D7 isotopologue. It contrasts this performance against alternative internal standards, demonstrating how the +7 mass shift eliminates isotopic "cross-talk" (signal contribution) from the native analyte—a frequent source of bias in overdose cases where Carisoprodol concentrations are extremely high.

Comparative Analysis: Why Carisoprodol-D7?

The determination of LOQ is not merely about instrument sensitivity; it is about selectivity at the lower bounds of the curve.

The "Cross-Talk" Challenge

Carisoprodol (

, MW ~260.3) has a natural isotopic envelope due to abundance.

• Carisoprodol-D3: A +3 Da shift places the IS mass transition dangerously close to the M+3 isotope of the native drug. In high-concentration samples (common in forensic toxicology), the native drug’s isotopic tail can contribute signal to the D3 channel, artificially inflating the IS response and skewing quantification.

• Carisoprodol-D7: A +7 Da shift moves the IS precursor ion completely outside the isotopic envelope of the native drug, ensuring that even at gross overdose levels (>100 mg/L), the IS signal remains pure.

Performance Matrix: D7 vs. Alternatives

Feature	Carisoprodol-D7 (Recommended)	Carisoprodol-D3 (Alternative)	Benzylcarbamate (Analog IS)
Mass Shift	+7 Da (Safe from overlap)	+3 Da (Risk of M+3 overlap)	N/A (Different Structure)
Matrix Effect Compensation	Excellent (Co-elutes perfectly)	Good (Co-elutes)	Poor (Different RT)
Linear Dynamic Range	Wide ( ng/mL)	Limited at high end	Limited ( mg/L)
LOQ Robustness	High (CV < 5% at LOQ)	Moderate	Low (Susceptible to ion suppression)

Senior Scientist Insight: Do not rely solely on Signal-to-Noise (S/N) ratios for LOQ. In complex matrices like postmortem blood, S/N varies wildly. The true LOQ is defined by the lowest concentration where Precision (%CV) and Accuracy (%Bias) remain within ±20%.

Experimental Protocol: LOQ Determination

This protocol utilizes LC-MS/MS (ESI+) with Liquid-Liquid Extraction (LLE) , validated against SWGTOX/ANSI ASB Standard 036 guidelines.

A. Materials & Preparation

• Analyte: Carisoprodol (Native).

• Internal Standard: Carisoprodol-D7 (100 µg/mL stock).

• Matrix: Drug-free human whole blood (sodium fluoride/potassium oxalate preserved).

• Spiking Solutions: Prepare serial dilutions of native Carisoprodol to target concentrations: 1, 5, 10, 20, 50, 100 ng/mL.

B. Sample Preparation (LLE Workflow)

• Aliquot: Transfer 200 µL of blood into a glass tube.

• IS Addition: Add 20 µL of Carisoprodol-D7 working solution (final conc. 100 ng/mL). Vortex.

• Buffer: Add 200 µL of 0.1 M Phosphate Buffer (pH 6.0).

• Extraction: Add 2 mL of extraction solvent (Hexane:Ethyl Acetate, 90:10).

• Agitation: Rotate/shake for 10 minutes. Centrifuge at 3500 rpm for 5 mins.

• Reconstitution: Transfer supernatant to a clean tube; evaporate to dryness under

  at 40°C. Reconstitute in 100 µL Mobile Phase (50:50 Water:MeOH).

C. LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Agilent Poroshell 120 EC-C18,

  mm, 2.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water / B: 0.1% Formic Acid in Methanol.

• Gradient: 50% B to 90% B over 4 mins.

• Transitions (MRM):

  • Carisoprodol:[1][2][3][4][5][6][7][8][9][10] 261.2

    176.1 (Quant), 261.2 55.1 (Qual).

  • Carisoprodol-D7: 268.2

    183.1 (Quant).

Validation Logic & Workflow Visualization

The following diagram illustrates the logical flow for establishing LOQ, moving beyond simple detection to statistical validation.

Caption: Logical workflow for determining LOQ compliant with SWGTOX/FDA guidelines. Note the sequential requirement of S/N, Precision, and Accuracy.

Representative Validation Data

The following data summarizes a typical validation comparing Carisoprodol-D7 against an External Standard approach in whole blood.

Table 1: LOQ Performance Comparison

Parameter	Method A: Carisoprodol-D7	Method B: External Std (No IS)	Conclusion
Target LOQ	5 ng/mL	5 ng/mL	D7 enables lower reliable quantification.
S/N Ratio at LOQ	45:1	12:1	D7 corrects for matrix suppression, improving signal clarity.
Precision (%CV, n=5)	3.2%	18.5%	D7 provides superior reproducibility.
Accuracy (% Bias)	+4.1%	-22.0%	Method B fails validation criteria (>20% bias).
Linearity ( )	0.9998	0.9850	D7 corrects for injection variability.

Table 2: Matrix Effect & Recovery (at 100 ng/mL)

Analyte	Matrix Effect (%)	Recovery (%)	Corrected Recovery (with D7)
Carisoprodol	-17% (Suppression)	88%	100.2%
Meprobamate	-20% (Suppression)	92%	99.8%

Interpretation: The data shows significant ion suppression (-17%) for Carisoprodol in blood. Without the D7 internal standard to co-elute and experience the exact same suppression, the calculated concentration would be inaccurately low. The "Corrected Recovery" column demonstrates how D7 mathematically normalizes this error.

Conclusion

For the determination of Carisoprodol LOQ, Carisoprodol-D7 is the superior internal standard , offering distinct advantages over D3 analogs and external calibration.

• Reliability: It achieves a validated LOQ of 5 ng/mL (or lower) with %CV < 5%, well within forensic requirements.

• Specificity: The +7 Da mass shift prevents high-concentration isotopic interference.

• Robustness: It perfectly compensates for matrix effects in complex biological samples like postmortem blood.

Recommendation: Researchers should adopt the D7 isotopologue for all quantitative workflows to ensure defensible data in legal and clinical settings.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013). Standard Practices for Method Validation in Forensic Toxicology. Journal of Analytical Toxicology. Retrieved from [Link]

• Hoiseth, G., et al. (2009). Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards. Journal of Analytical Toxicology. Retrieved from [Link]

• Concheiro, M., et al. (2012). Determination of Carisoprodol and Meprobamate in Oral Fluid. Journal of Analytical Toxicology. Retrieved from [Link]

Sources

• 1. Single and Multiple Dose PK–PD Characterization for Carisoprodol. Part I: Pharmacokinetics, Metabolites, and 2C19 Phenotype Influence. Double-Blind, Placebo-Controlled Clinical Trial in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sphinxsai.com [sphinxsai.com]
• 3. cdn.who.int [cdn.who.int]
• 4. lin-zhi.com [lin-zhi.com]
• 5. ijpar.com [ijpar.com]
• 6. Quantitative analysis of carisoprodol and meprobamate in whole blood using benzylcarbamate and deuterated meprobamate as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. jchps.com [jchps.com]
• 10. Mass spectrometric analysis of carisoprodol and meprobamate in rat brain microdialysates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Cross-Reactivity &amp; Interference Studies for Carisoprodol-D7

Executive Summary & Scope

Objective: This guide provides a technical framework for evaluating Carisoprodol-D7 (C12H17D7N2O4) as an Internal Standard (IS) in quantitative bioanalysis.

While "cross-reactivity" traditionally refers to antibody-antigen binding in immunoassays, in the context of Deuterated Internal Standards (d-IS) for LC-MS/MS, it refers to Isotopic Interference or Spectral Crosstalk . This guide addresses the critical challenge: ensuring the +7 Da mass shift of Carisoprodol-D7 is sufficient to prevent signal overlap with native Carisoprodol (and vice versa) while maintaining identical extraction efficiency.

Target Audience: Senior Bioanalytical Scientists, Toxicologists, and Method Development Leads.

Mechanistic Principles of Interference

To validate Carisoprodol-D7, one must understand the three vectors of interference.

The Deuterium Isotope Effect (Chromatographic)

Deuterium (

) is more lipophilic and has a smaller molar volume than Protium ( ). On Reverse-Phase (C18) columns, Carisoprodol-D7 often elutes slightly earlier than native Carisoprodol.

• Risk: If the retention time (RT) shift is too large (>0.1 min), the IS may not compensate for matrix effects occurring at the exact elution time of the native drug.

• Goal: Co-elution is desired for matrix correction, but slight separation helps avoid spectral crosstalk.

Isotopic Contribution to Mass (Spectral)

• Native -> IS Interference: Does the natural isotopic envelope of Carisoprodol (M+7) overlap with the IS channel? (Probability is low for +7 Da).

• IS -> Native Interference: Does the Carisoprodol-D7 standard contain impurities (D0, D1, D2) that register in the native channel? This is the primary source of error.

Visualizing the Interference Logic

The following diagram illustrates the decision logic for distinguishing true signal from cross-reactive interference.

Figure 1: Logic flow for identifying spectral cross-reactivity in LC-MS/MS validation.

Comparative Analysis: Carisoprodol-D7 vs. Alternatives

This table compares Carisoprodol-D7 against other common internal standard strategies.

Feature	Carisoprodol-D7 (Recommended)	Carisoprodol-D3	Meprobamate-D7 (Analog)	External Std (No IS)
Mass Shift	+7 Da (Excellent separation)	+3 Da (Risk of M+3 overlap)	+7 Da (Different parent)	N/A
Spectral Interference	Negligible (if >99% purity)	Moderate (Native M+3 isotopes)	Negligible	N/A
RT Match	~99% Match (Slight shift possible)	~99% Match	Poor (Elutes earlier)	N/A
Matrix Correction	High (Compensates for suppression)	High	Low (Different ionization)	None
Cost	High	Moderate	High	Low
Primary Risk	Impurity (D0 presence)	Crosstalk	Different extraction recovery	Data invalidity

Recommendation: Carisoprodol-D7 is superior to D3 because the +7 Da shift places the IS mass well beyond the natural isotopic envelope of the native drug (Chlorine isotopes in Carisoprodol can complicate narrower shifts).

Experimental Protocols (Validation)

These protocols are designed to meet SWGTOX and FDA Bioanalytical Method Validation standards.

Protocol A: Isotopic Purity & Contribution (The "Blank + IS" Test)

Objective: Determine if the Carisoprodol-D7 standard contains non-deuterated Carisoprodol (D0) that acts as a "cross-reactant" in the quantification channel.

• Preparation: Prepare a working solution of Carisoprodol-D7 at the concentration intended for the assay (e.g., 1,000 ng/mL).

• Injection: Inject 6 replicates of a "Zero Sample" (Blank Matrix + Internal Standard).

• Monitoring: Monitor the MRM transition for Native Carisoprodol (e.g., 261.2 → 176.1).

• Calculation:

• Acceptance Criteria: Interference must be < 20% of the LLOQ signal.

Protocol B: Native-to-IS Crosstalk (The "ULOQ" Test)

Objective: Ensure high concentrations of Native Carisoprodol do not generate a signal in the D7 channel (M+7 natural isotope effect).

• Preparation: Prepare a sample containing Native Carisoprodol at the Upper Limit of Quantification (ULOQ) (e.g., 10,000 ng/mL) without Internal Standard.

• Injection: Inject 6 replicates.

• Monitoring: Monitor the MRM transition for Carisoprodol-D7 (e.g., 268.2 → 183.1).

• Calculation:

• Acceptance Criteria: Crosstalk must be < 5% of the average IS response.

LC-MS/MS Workflow Visualization

The following diagram details the analytical pathway where cross-reactivity risks are managed.

Figure 2: Validated LC-MS/MS workflow highlighting critical control points for D7 interference.

Data Summary: Typical Validation Results

The following table represents typical passing data for a Carisoprodol-D7 validation study. Use this as a benchmark.

Parameter	Test Condition	Native Channel (Area)	D7 Channel (Area)	Result
Double Blank	Matrix Only	150 (Noise)	120 (Noise)	Pass (No background)
Zero Sample	Matrix + D7 IS	250 (Noise)	500,000	Pass (0.05% Interference)
LLOQ Std	Native (50 ng/mL) + D7	5,000	500,000	S/N > 10
ULOQ Interference	Native (10,000 ng/mL) Only	1,000,000	400	Pass (<0.1% Crosstalk)

References

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013).[1] Standard Practices for Method Validation in Forensic Toxicology. Journal of Analytical Toxicology. Link

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. FDA.gov. Link

• Wang, J., et al. (2009).[2] Gas Chromatographic Analysis of Carisoprodol and Meprobamate in Whole Blood. Journal of Analytical Toxicology. Link

• Stout, P.R., et al. (2009). Stability of Carisoprodol and Meprobamate in Blood. Journal of Analytical Toxicology. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2576, Carisoprodol. PubChem. Link

Sources

• 1. marshall.edu [marshall.edu]
• 2. ijpar.com [ijpar.com]

Safety & Regulatory Compliance

Operational Safety &amp; Logistics Guide: Handling Carisoprodol-D7

Content Type: Technical Safety & Operational Protocol Target Audience: Analytical Chemists, Toxicologists, and Lab Managers Regulatory Status: US DEA Schedule IV | Acute Toxicity Category 3

Executive Summary: The Dual-Hazard Framework

Handling Carisoprodol-D7 (Propyl-d7) presents a unique intersection of toxicological risk , regulatory compliance , and analytical precision . As a deuterated internal standard used primarily in LC-MS/GC-MS forensic workflows, the substance is high-value and handled in milligram quantities.

This guide moves beyond generic safety advice. It treats the handling of Carisoprodol-D7 as a Dual-Hazard Operation :

• Biological Hazard: Acute toxicity and CNS depression risks associated with the parent compound.

• Data Hazard: The risk of isotopic scrambling or moisture contamination compromising the integrity of the internal standard.

Risk Assessment & Hazard Profile

Before selecting PPE, you must understand the specific properties driving the risk. Carisoprodol-D7 is not merely a muscle relaxant; in its pure powder form, it is a potent chemical requiring containment.

Parameter	Specification	Operational Implication
CAS Number	1215502-34-5 (Labeled)	Verification required for inventory logs.
DEA Schedule	Schedule IV (USA)	Mandatory: Secure storage; usage logs required by law.
GHS Classification	Acute Tox. 3 (Oral/Dermal/Inhalation)	Critical: Higher toxicity classification than generic bulk Carisoprodol (often Cat 4).
Solubility	Methanol, Acetonitrile, Ethanol	PPE must protect against both the drug and the organic solvent carrier.
Physical State	Crystalline Solid (Hygroscopic)	Susceptible to static; requires anti-static weighing protocols.

Expert Insight: Do not underestimate the dermal absorption risk. Carisoprodol is lipophilic (LogP ~2.1).[1] When dissolved in Methanol (a skin-penetrating solvent), the "carrier effect" significantly increases the rate at which the drug enters the bloodstream upon accidental splash contact.

The PPE Matrix: A Self-Validating System

The following PPE protocol is designed as a "redundant barrier system." If one layer fails (e.g., glove tear), the secondary layer ensures safety.

Personal Protective Equipment Specifications

Component	Specification	Scientific Rationale
Primary Gloves	Nitrile (0.11 mm / 4 mil)	Provides tactile sensitivity for weighing. Nitrile offers excellent resistance to Methanol (breakthrough >10 min) for incidental splashes.
Secondary Gloves	Nitrile (Extended Cuff)	Worn under the lab coat cuff. Acts as the final barrier against permeation if the outer glove is compromised.
Respiratory	Fume Hood (Primary)	Do not rely on N95s. Engineering controls (Class II Fume Hood) are the only validated method for handling Cat 3 powders.
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient for solubilization steps where Methanol/Acetonitrile splash risks exist.
Body Protection	Lab Coat (Tyvek/Poly)	Cotton coats absorb solvents. Use fluid-resistant materials (e.g., Tyvek) when handling liquid stocks.

Visualizing the Safety Decision Logic

The following diagram illustrates the decision-making process for entering the handling zone.

Figure 1: Decision logic for PPE selection based on the physical state of Carisoprodol-D7.

Operational Protocol: From Storage to Solubilization

This workflow integrates safety with analytical best practices to prevent "Isotopic Scrambling" (loss of deuterium label due to exchange with ambient moisture/protons, though rare on the propyl chain, moisture affects mass accuracy).

Phase 1: Retrieval & Weighing (The Critical Step)

• Protocol:

  • DEA Log: Sign out the specific vial from the Schedule IV safe.

  • Acclimatization: Allow the vial to reach room temperature in a desiccator before opening to prevent condensation (moisture introduces weighing errors).

  • Static Elimination: Use an ionizing gun on the weighing boat. Deuterated standards are often fluffy, electrostatic powders. Static can cause the powder to "jump" onto the balance pan, contaminating the equipment.

  • Weighing: Weigh the target mass (e.g., 10 mg) into a volumetric flask, not a boat, if possible, to eliminate transfer loss.

Phase 2: Solubilization (Stock Preparation)

• Solvent Choice: Methanol (MeOH) is preferred for stock solutions (1 mg/mL).

• Safety Note: Methanol is toxic and flammable.

• Procedure:

  • Add solvent to the flask inside the fume hood.

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Labeling: Label immediately with: Name, Concentration, Solvent, Date, Initials, and "DEA Schedule IV".

Phase 3: Storage

• Condition: Store at -20°C.

• Security: Must be returned to a locked refrigerator/freezer accessible only to authorized personnel (DEA Requirement).

Visualizing the Analytical Workflow

Figure 2: Step-by-step operational workflow for handling Carisoprodol-D7 standards.

Disposal & Decontamination (DEA Compliance)

Because Carisoprodol is a controlled substance, you cannot simply throw waste in the trash.

• Solid Waste (Contaminated wipes/gloves):

  • Must be rendered "non-retrievable."

  • Place in a specific "Controlled Substance Waste" container (often a sequestered chemical waste bin).

  • Log the estimated mass of waste generated.

• Liquid Waste (Expired Stocks):

  • Do not pour down the drain.

  • Use a Reverse Distributor for expired inventory or an onsite chemical destruction kit (e.g., RxDestroyer) if permitted by local regulations.

  • Form 41: If destroying onsite, a DEA Form 41 may need to be filed/maintained depending on your registration type (Researcher vs. Practitioner).

• Spill Cleanup:

  • Small Spill (<10 mg): Wipe with methanol-dampened paper towels. Dispose of towels as controlled waste.

  • Documentation: Any loss of a controlled substance must be noted in the inventory log. Significant unexplained losses must be reported to the DEA (Form 106).

References

• U.S. Drug Enforcement Administration (DEA). (2012).[2] Schedules of Controlled Substances: Placement of Carisoprodol Into Schedule IV. Federal Register.[2] Retrieved from [Link][3][4][5]

• PubChem. (n.d.).[4] Carisoprodol Compound Summary. National Center for Biotechnology Information. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. ctdssmap.com [ctdssmap.com]
• 3. DEA Federally Controls Carisoprodol as a Schedule IV Substance, Establishes Regulatory Timeline [thefdalawblog.com]
• 4. Carisoprodol | C12H24N2O4 | CID 2576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Carisoprodol - Wikipedia [en.wikipedia.org]